NP-G2-044

• CAS: 1807454-59-6

Core Science & Biosynthesis

Technical Guide: The Mechanism of Action of NP-G2-044 in Cancer Metastasis

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Metastasis remains the leading cause of cancer-related mortality, yet therapeutic agents specifically targeting this complex process are lacking.[1][2] NP-G2-044 is a first-in-class, orally active small molecule inhibitor of Fascin-1, an actin-bundling protein critically involved in the mechanics of cell migration and invasion.[3][4] Elevated expression of Fascin-1 is strongly correlated with increased metastatic potential, aggressive disease, and poor prognosis across numerous cancer types.[5][6] This technical guide provides an in-depth review of the multifaceted mechanism of action of NP-G2-044, detailing its direct inhibition of cancer cell motility, its influence on key oncogenic signaling pathways, and its emerging role in modulating the tumor microenvironment to enhance anti-tumor immunity. We consolidate preclinical and clinical data, present detailed experimental protocols, and provide visual diagrams of the core mechanisms to offer a comprehensive resource for the scientific community.

Core Mechanism of Action: Inhibition of Fascin-1 and Actin Cytoskeleton Disruption

The primary anti-metastatic activity of NP-G2-044 stems from its direct and specific inhibition of Fascin-1.

2.1 Molecular Interaction: NP-G2-044 functions by occupying one of the actin-binding sites on the Fascin-1 protein.[3][6][7] This binding induces a significant conformational change in the Fascin-1 structure, which impairs its primary biochemical function: the cross-linking and bundling of actin filaments.[3][6][7]

2.2 Cytoskeletal Consequences: Fascin-1 is the principal actin-bundling protein responsible for the formation of filopodia, which are finger-like membrane protrusions that cancer cells use to sense their environment and spearhead migration.[3][5] By preventing actin bundling, NP-G2-044 effectively blocks the formation of these filopodial structures.[3][4] The subsequent disruption of the cellular actin cytoskeleton leads to a marked reduction in the ability of cancer cells to migrate and invade surrounding tissues, the foundational steps of the metastatic cascade.[3][8]

Caption: NP-G2-044 directly binds to and inhibits Fascin-1, preventing actin bundling and filopodia formation.

Modulation of Oncogenic Signaling Pathways

Beyond its direct mechanical effects, NP-G2-044 influences key signaling cascades that drive metastasis and cancer progression.

3.1 Wnt/β-catenin Pathway in NSCLC: In non-small cell lung cancer (NSCLC) models, NP-G2-044 has been shown to reverse the Epithelial-Mesenchymal Transition (EMT), a critical process for metastasis. This is achieved by upregulating the epithelial marker E-cadherin while downregulating mesenchymal markers N-cadherin and vimentin.[8][9] Evidence suggests this effect is mediated, at least in part, by the inhibition of the Wnt/β-catenin signaling pathway.[8][9]

3.2 PI3K/AKT and NF-κB Pathways in Lymphoma: In studies involving Diffuse Large B-cell Lymphoma (DLBCL) cells, NP-G2-044 demonstrated inhibitory effects on several pro-survival and proliferation pathways. Western blot analysis revealed decreased phosphorylation of PI3K, AKT, JNK, and STAT6.[7] Furthermore, NP-G2-044 was found to suppress the nuclear translocation of the p65 subunit of NF-κB, a key transcription factor in lymphoma survival.[7]

Caption: NP-G2-044 inhibits key pro-metastatic signaling pathways in different cancer types.

Immuno-Modulatory Effects in the Tumor Microenvironment

A novel and significant aspect of NP-G2-044's mechanism is its ability to modulate the tumor microenvironment (TME) and enhance anti-tumor immunity. This dual mechanism positions it as a promising agent for combination therapies.[10]

• Increased T-Cell Infiltration: Treatment with NP-G2-044 has been shown to increase the infiltration and proliferation of T-cells within the TME.[10]

• Dendritic Cell Activation: The compound leads to an expansion of activated dendritic cells (DCs), which are critical for antigen presentation and initiating an adaptive immune response.[10] Fascin is highly expressed in mature DCs, where it is essential for motility and the formation of the immunological synapse. By targeting fascin, NP-G2-044 may enhance antigen uptake and presentation, thereby reinvigorating anti-tumor immune responses.[5][10]

• Synergy with Immune Checkpoint Inhibitors (ICIs): The immuno-stimulatory effects of NP-G2-044 provide a strong rationale for its combination with ICIs like anti-PD-1 therapy. Clinical data shows that this combination can convert ICI-non-responsive tumors to responsive ones, demonstrating significant synergy.[1][10]

Quantitative Data Summary

The following tables summarize key quantitative data from preclinical and clinical studies of NP-G2-044.

Table 1: Preclinical Efficacy of NP-G2-044

Experiment Type	Cell Line / Model	Metric	NP-G2-044 Concentration / Dose	Result	Reference
Fascin Inhibition	Biochemical Assay	IC₅₀	~2 µM	Potent inhibition of Fascin-1	[4]
Cell Migration	MDA-MB-231 (Breast)	IC₅₀	~10 µM	Inhibition of tumor cell migration	[4]
In vivo Metastasis	MDA-MB-231 Xenograft	Lung Metastasis	78.7 mg/kg (once daily)	IC₅₀ for metastasis reduction	[6]
In vivo Metastasis	MDA-MB-231 Xenograft	Lung Metastasis	300 mg/kg (once daily)	Almost complete inhibition	[6]

| In vivo Metastatic Relapse | 4T1 (Breast) Model | Metastatic Recurrence | 100 mg/kg (daily) | Significant slowing of recurrence (p < 0.05) |[6][7] |

Table 2: Phase 2 Clinical Trial (NCT05023486) Efficacy in ICI-Resistant Solid Tumors (Combination Therapy)

Metric	Value	Patient Population (n=45)	Notes	Reference
Objective Response Rate (ORR)	21%	Advanced solid tumors progressed on prior anti-PD-(L)1 therapy	Includes 4 Partial Responses (PR) and 3 Complete Responses (CR)	[1][10][11]
Disease Control Rate (DCR)	76%	Advanced solid tumors progressed on prior anti-PD-(L)1 therapy	Includes patients with Stable Disease, PR, and CR	[1][10][11]
New Metastases	>50% of patients	Advanced solid tumors progressed on prior anti-PD-(L)1 therapy	No new metastases observed while on study	[1][5]

| Recommended Phase 2 Dose (RP2D) | 1600 mg QD | In combination with anti-PD-1 therapy | Administered in 4-week cycles |[1][11] |

Key Experimental Protocols

6.1 In Vitro Cell Migration (Transwell) Assay

• Objective: To quantify the effect of NP-G2-044 on the migratory capacity of cancer cells.

• Methodology:

  • Culture cancer cells (e.g., MDA-MB-231) to ~80% confluency.

  • Starve cells in serum-free media for 12-24 hours.

  • Prepare Transwell inserts (typically 8 µm pore size). For invasion assays, coat the insert membrane with a thin layer of Matrigel.

  • Resuspend starved cells in serum-free media containing various concentrations of NP-G2-044 or vehicle control (DMSO).

  • Add 100-200 µL of the cell suspension to the upper chamber of the Transwell insert.

  • Add complete media (containing a chemoattractant like 10% FBS) to the lower chamber.

  • Incubate for a period determined by cell type (e.g., 12-24 hours) at 37°C, 5% CO₂.

  • After incubation, remove non-migrated cells from the top of the membrane with a cotton swab.

  • Fix the migrated cells on the bottom of the membrane with methanol and stain with crystal violet.

  • Elute the dye and measure absorbance with a plate reader, or count the number of stained cells in several microscopic fields.

  • Calculate the percentage of migration inhibition relative to the vehicle control.

6.2 In Vivo Orthotopic Breast Cancer Metastasis Model

• Objective: To evaluate the efficacy of NP-G2-044 in inhibiting primary tumor growth and distant metastasis in a physiologically relevant model.

• Methodology:

  • Use immunodeficient mice (e.g., NOD/SCID or NSG).

  • Culture human triple-negative breast cancer cells (e.g., MDA-MB-231) expressing a reporter like luciferase.

  • Inject ~1x10⁶ cells suspended in PBS/Matrigel into the mammary fat pad of each mouse.

  • Monitor primary tumor growth using calipers or bioluminescence imaging (BLI).

  • Once tumors are palpable (e.g., ~100 mm³), randomize mice into treatment groups (vehicle control, NP-G2-044 at various doses).

  • Administer NP-G2-044 orally (by gavage) daily or on a specified schedule.

  • Continue to monitor primary tumor volume and body weight.

  • Monitor for distant metastases (typically in the lungs) weekly using BLI.

  • At the end of the study (e.g., 6-8 weeks), sacrifice the mice.

  • Harvest primary tumors and lungs. Perform histological analysis (H&E staining) or ex vivo BLI to quantify the metastatic burden.

Caption: Workflow for assessing the anti-metastatic efficacy of NP-G2-044 in an orthotopic mouse model.

Conclusion and Future Directions

NP-G2-044 presents a novel therapeutic strategy by directly targeting the mechanical machinery of cancer metastasis. Its mechanism is multifaceted, combining the disruption of the cancer cell cytoskeleton with the inhibition of key oncogenic signaling pathways and the potentiation of anti-tumor immunity. The promising results from the Phase 2 clinical trial, particularly in heavily pre-treated, ICI-resistant patient populations, underscore its potential.[1][2] Future research will likely focus on identifying predictive biomarkers for response, exploring its efficacy in other metastatic cancers, and further elucidating the molecular underpinnings of its synergy with immunotherapy to optimize its clinical application in the fight against advanced cancer.

References

• 1. Novita Highlights Positive Data from Phase 2 Trial of NP-G2-044 in Patients with Advanced and Metastatic Solid Tumors at 2025 ASCO Annual Meeting [prnewswire.com]
• 2. firstwordpharma.com [firstwordpharma.com]
• 3. First-In-Class Fascin Inhibitor - Protheragen [protheragen.com]
• 4. NP-G2-044 | TargetMol [targetmol.com]
• 5. novita-pharm.com [novita-pharm.com]
• 6. mdpi.com [mdpi.com]
• 7. Anti-Metastasis Fascin Inhibitors Decrease the Growth of Specific Subtypes of Cancers - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Fascin Inhibitor NP-G2-044 Decreases Cell Metastasis while Increases Overall Survival of Mice-bearing Lung Cancers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. NP-G2-044 - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 10. Novita's Fascin Inhibitor NP-G2-044 Shows Promising Results in Phase 2 Trial for Advanced Solid Tumors [trial.medpath.com]
• 11. cancernetwork.com [cancernetwork.com]

Unraveling the Anti-Metastatic Potential: A Technical Guide to the NP-G2-044 Fascin Inhibition Pathway

For Immediate Release

This technical guide provides an in-depth analysis of NP-G2-044, a first-in-class, orally available small molecule inhibitor of fascin. Fascin is a crucial actin-bundling protein that is overexpressed in numerous cancers and plays a pivotal role in cell migration, invasion, and the formation of metastatic lesions. This document, intended for researchers, scientists, and drug development professionals, consolidates the current understanding of the NP-G2-044 fascin inhibition pathway, its mechanism of action, and preclinical and clinical findings.

Core Mechanism of Action

NP-G2-044 exerts its anti-cancer effects by directly targeting and binding to fascin, a protein critical for the formation of filopodia, which are finger-like cellular projections that enable cancer cells to probe their environment and migrate.[1][2] By inhibiting fascin's actin-bundling activity, NP-G2-044 disrupts the formation and stability of these migratory structures, thereby impeding tumor cell motility and invasion.[1] This targeted approach not only hinders the physical movement of cancer cells but also modulates downstream signaling pathways implicated in cancer progression. Furthermore, evidence suggests that NP-G2-044 may also enhance anti-tumor immune responses by increasing the uptake of antigens by intra-tumoral dendritic cells.[3][4][5]

Quantitative Efficacy Data

The potency and clinical activity of NP-G2-044 have been evaluated in both preclinical and clinical settings. The following tables summarize the key quantitative data available to date.

Table 1: Preclinical Inhibitory Activity of NP-G2-044

Assay Type	Metric	Value	Cell Line/Model	Reference
Fascin Actin-Bundling	IC50	~0.2 µM	Cell-free assay	[4]
Fascin Inhibition	IC50	~2 µM	Not specified	[6][7]
Cell Migration	IC50	~10 µM	MDA-MB-231	[6][7]
In Vivo Metastasis	Dose	100 mg/kg (i.p.)	4T1 mouse mammary tumor	[7]

Table 2: Clinical Trial Efficacy of NP-G2-044 (Phase 2, NCT05023486)

Metric	Value	Patient Population	Notes	Reference
Objective Response Rate (ORR)	21%	Patients with advanced solid tumors resistant to prior anti-PD-1 therapy	N=45	[8][9]
Disease Control Rate (DCR)	76%	Patients with advanced solid tumors resistant to prior anti-PD-1 therapy	N=45	[8][9]
Metastasis Prevention	55%	Patients with advanced solid tumors	No new metastases observed during treatment	[8]
Median Progression-Free Survival (PFS)	20 weeks	Treatment-refractory gynecologic cancer patients (monotherapy)	[3]

Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language, illustrate the key signaling pathways affected by NP-G2-044 and a typical experimental workflow for its evaluation.

Caption: NP-G2-044 inhibits fascin, preventing actin bundling and filopodia formation, which in turn suppresses cell migration and metastasis. It also modulates the Wnt/β-catenin pathway.

Caption: A typical experimental workflow for the preclinical and clinical evaluation of NP-G2-044.

Caption: The logical flow from NP-G2-044 administration to its ultimate anti-tumor effects.

Key Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are outlines of key experimental protocols used in the evaluation of fascin inhibitors like NP-G2-044.

Fascin-Actin Bundling Assay (In Vitro)

This assay biochemically assesses the ability of a compound to inhibit fascin-mediated bundling of actin filaments.

• Protein Purification: Recombinant human fascin and skeletal muscle actin are purified.

• Actin Polymerization: G-actin is polymerized to F-actin in a polymerization buffer.

• Bundling Reaction: Polymerized F-actin is incubated with fascin in the presence of varying concentrations of NP-G2-044 or a vehicle control.

• Low-Speed Centrifugation: The reaction mixture is subjected to low-speed centrifugation to pellet the bundled actin.

• Quantification: The amount of actin in the supernatant and pellet is quantified using SDS-PAGE and densitometry. A reduction of actin in the pellet in the presence of NP-G2-044 indicates inhibition of bundling.

Cell Migration Assay (Transwell/Boyden Chamber Assay)

This assay measures the ability of cells to migrate through a porous membrane towards a chemoattractant.

• Cell Culture: Cancer cells with high fascin expression (e.g., MDA-MB-231) are cultured to sub-confluency.

• Cell Seeding: Cells are serum-starved, harvested, and seeded into the upper chamber of a transwell insert (typically with an 8 µm pore size membrane) in a serum-free medium containing NP-G2-044 or vehicle.

• Chemoattractant: The lower chamber is filled with a medium containing a chemoattractant, such as fetal bovine serum.

• Incubation: The plate is incubated for a period that allows for cell migration (e.g., 12-24 hours).

• Cell Staining and Quantification: Non-migrated cells on the upper surface of the membrane are removed. Migrated cells on the lower surface are fixed, stained (e.g., with crystal violet), and counted under a microscope.

In Vivo Tumor Metastasis Model (Xenograft)

This model evaluates the effect of NP-G2-044 on tumor metastasis in a living organism.

• Cell Implantation: A metastatic cancer cell line (e.g., 4T1 for murine models, or a human line in immunocompromised mice) is implanted into the mammary fat pad or injected intravenously (tail vein) of the host animals.

• Treatment Administration: Once tumors are established (for orthotopic models), or immediately after cell injection, animals are treated with NP-G2-044 (e.g., 100 mg/kg, i.p. daily) or a vehicle control.

• Monitoring: Primary tumor growth is monitored with calipers. Animal body weight and general health are also monitored.

• Endpoint Analysis: At the end of the study, animals are euthanized, and primary tumors and relevant organs (e.g., lungs, liver) are harvested.

• Metastasis Quantification: The number and size of metastatic nodules in the harvested organs are quantified, often through histological analysis (e.g., H&E staining).

The Broader Fascin Signaling Network

Fascin's role in cancer is not limited to its mechanical function in cell migration. It is also implicated in the regulation of key oncogenic signaling pathways. Studies have shown a connection between fascin and the Wnt/β-catenin pathway.[10][11] Fascin can activate this pathway, which is known to promote epithelial-to-mesenchymal transition (EMT), a process that endows cancer cells with migratory and invasive properties.[11][12] The inhibition of fascin by NP-G2-044 may, therefore, also exert its anti-cancer effects by downregulating Wnt/β-catenin signaling and reversing the EMT phenotype.[10][11] Additionally, fascin has been linked to the Hippo pathway, another critical regulator of cell proliferation and organ size.[13]

Conclusion

NP-G2-044 represents a promising therapeutic strategy for a wide range of solid tumors. Its unique mechanism of action, targeting the actin-bundling protein fascin, offers a novel approach to inhibiting cancer metastasis, a major cause of cancer-related mortality. The preclinical and clinical data gathered to date demonstrate its potential to not only control tumor growth and spread but also to enhance the efficacy of immunotherapies. Further research into the intricate signaling networks governed by fascin will undoubtedly unveil additional therapeutic opportunities and refine the clinical application of fascin inhibitors like NP-G2-044.

References

• 1. First-In-Class Fascin Inhibitor - Protheragen [protheragen.com]
• 2. Fascin in Cell Migration: More Than an Actin Bundling Protein | MDPI [mdpi.com]
• 3. novita-pharm.com [novita-pharm.com]
• 4. selleckchem.com [selleckchem.com]
• 5. A phase 2 clinical trial of first-in-class fascin inhibitor NP-G2-044 as monotherapy and in combination therapy with anti-PD-1 immunotherapy in patients with advanced solid tumor malignancies. - ASCO [asco.org]
• 6. NP-G2-044 | TargetMol [targetmol.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. Novita's Fascin Inhibitor NP-G2-044 Shows Promising Results in Phase 2 Trial for Advanced Solid Tumors [trial.medpath.com]
• 9. cancernetwork.com [cancernetwork.com]
• 10. NP-G2-044 - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 11. Fascin Inhibitor NP-G2-044 Decreases Cell Metastasis while Increases Overall Survival of Mice-bearing Lung Cancers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Frontiers | Fascin Activates β-Catenin Signaling and Promotes Breast Cancer Stem Cell Function Mainly Through Focal Adhesion Kinase (FAK): Relation With Disease Progression [frontiersin.org]
• 13. Fascin Regulates the Hippo Pathway and Is Important for Melanoma Development | Anticancer Research [ar.iiarjournals.org]

The Fascin Inhibitor NP-G2-044: A Deep Dive into its Disruption of the Actin Cytoskeleton for Anti-Metastatic Applications

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of NP-G2-044, a potent and orally available small molecule inhibitor of the actin-bundling protein fascin. By targeting fascin, NP-G2-044 effectively disrupts the organization of the actin cytoskeleton, leading to the inhibition of tumor cell migration and metastasis. This document details the mechanism of action, summarizes key quantitative data, outlines experimental protocols, and visualizes the critical pathways and workflows involved in the study of this promising anti-cancer agent.

Core Mechanism of Action: Targeting a Key Driver of Metastasis

NP-G2-044 functions as a direct inhibitor of fascin, a protein that is frequently overexpressed in a wide range of metastatic cancers, while its expression remains low or absent in normal adult epithelial tissues.[1][2] Fascin plays a pivotal role in the formation of filopodia, which are finger-like protrusions on the cell surface that are essential for cell motility and invasion.[1][2][3] These structures are formed through the bundling of actin filaments, a process orchestrated by fascin.[2][3]

NP-G2-044 exerts its anti-metastatic effects by binding to fascin and preventing its interaction with actin filaments.[1][3][4] This inhibition of actin bundling disrupts the formation and stability of filopodia, thereby impairing the dynamic changes in cell shape required for tumor cell migration and invasion.[1][4] The ultimate consequence is a reduction in the metastatic potential of cancer cells.[1][4]

Quantitative Data Summary

The following tables summarize the key in vitro and in vivo efficacy data for NP-G2-044.

In Vitro Efficacy of NP-G2-044
Parameter	Value
Target	Fascin
IC50 (Fascin Actin-Bundling Activity)	~2 µM[4]
IC50 (MDA-MB-231 Tumor Cell Migration)	~10 µM[4]

In Vivo Efficacy of NP-G2-044
Animal Model	6-8 week old female BALB/c mice with 4T1 mouse mammary tumor cells[4]
Dosage	100 mg/kg[4]
Administration	Intraperitoneal (i.p.), daily for 18 days[4]
Result	Inhibition of 4T1 tumor cell metastasis to the lung[4]

Signaling Pathway and Mechanism of Action

The mechanism by which NP-G2-044 disrupts the actin cytoskeleton and inhibits cell migration is a direct consequence of its interaction with fascin. The following diagram illustrates this signaling cascade.

NP-G2-044 inhibits fascin-mediated actin bundling.

Experimental Protocols

This section provides a detailed methodology for key experiments used to characterize the activity of NP-G2-044.

In Vitro Fascin Actin-Bundling Assay (IC50 Determination)

This assay is designed to quantify the inhibitory effect of NP-G2-044 on the actin-bundling activity of fascin.

Materials:

• Purified recombinant human fascin protein

• Actin

• ATP

• Fluorescently labeled phalloidin

• Assay buffer (e.g., KMEI buffer: 50 mM KCl, 1 mM MgCl2, 1 mM EGTA, 10 mM imidazole-HCl, pH 7.0)

• NP-G2-044 stock solution (in DMSO)

• 96-well microplate

• Fluorometer

Procedure:

• Prepare a serial dilution of NP-G2-044 in assay buffer.

• In a 96-well plate, combine the purified fascin protein with the various concentrations of NP-G2-044 and incubate for a predetermined time (e.g., 30 minutes) at room temperature to allow for compound binding.

• Initiate actin polymerization by adding G-actin and ATP to the wells.

• Allow actin polymerization and bundling to occur for a specific duration (e.g., 1 hour).

• Stop the reaction and stain the F-actin bundles with fluorescently labeled phalloidin.

• Measure the fluorescence intensity in each well using a fluorometer. The degree of actin bundling is proportional to the fluorescence signal.

• Plot the fluorescence intensity against the logarithm of the NP-G2-044 concentration.

• Calculate the IC50 value, which is the concentration of NP-G2-044 that inhibits 50% of the fascin actin-bundling activity.

Cell Migration Assay (Boyden Chamber Assay)

This assay assesses the effect of NP-G2-044 on the migratory capacity of tumor cells.

Materials:

• Metastatic cancer cell line (e.g., MDA-MB-231)

• Cell culture medium with and without serum

• Boyden chamber inserts with a porous membrane (e.g., 8 µm pore size)

• 24-well companion plates

• NP-G2-044 stock solution (in DMSO)

• Calcein-AM or other cell-permeant fluorescent dye

• Fluorescence microscope or plate reader

Procedure:

• Culture the cancer cells to sub-confluency.

• Harvest the cells and resuspend them in serum-free medium containing various concentrations of NP-G2-044. A vehicle control (DMSO) should be included.

• Add serum-containing medium (chemoattractant) to the lower chamber of the 24-well plate.

• Place the Boyden chamber inserts into the wells.

• Seed the cell suspension (containing NP-G2-044 or vehicle) into the upper chamber of the inserts.

• Incubate the plate for a period that allows for cell migration (e.g., 12-24 hours) at 37°C in a CO2 incubator.

• After incubation, remove the non-migrated cells from the upper surface of the membrane with a cotton swab.

• Fix and stain the migrated cells on the lower surface of the membrane with a suitable stain (e.g., crystal violet) or a fluorescent dye.

• Count the number of migrated cells in several microscopic fields for each condition.

• Plot the number of migrated cells against the NP-G2-044 concentration to determine the inhibitory effect.

Experimental Workflow Visualization

The following diagram illustrates the general workflow for evaluating the in vitro and in vivo effects of NP-G2-044.

Workflow for NP-G2-044 efficacy testing.

Conclusion

NP-G2-044 represents a promising therapeutic strategy for combating metastatic cancer. Its well-defined mechanism of action, centered on the inhibition of fascin-mediated actin bundling, provides a strong rationale for its development. The quantitative data from both in vitro and in vivo studies demonstrate its potential to significantly impair tumor cell migration and metastasis. The experimental protocols and workflows detailed in this guide provide a framework for the continued investigation and development of NP-G2-044 and other fascin inhibitors as a novel class of anti-cancer agents.

References

• 1. Facebook [cancer.gov]
• 2. aacrjournals.org [aacrjournals.org]
• 3. First-In-Class Fascin Inhibitor - Protheragen [protheragen.com]
• 4. medchemexpress.com [medchemexpress.com]

Preclinical Profile of NP-G2-044: A First-in-Class Fascin Inhibitor for Solid Tumors

An In-Depth Technical Guide for Researchers and Drug Development Professionals

Executive Summary

NP-G2-044 is a novel, orally bioavailable small molecule inhibitor of fascin-1, a key actin-bundling protein implicated in cancer cell migration, invasion, and metastasis. Preclinical evidence robustly demonstrates that NP-G2-044 not only disrupts the metastatic cascade but also enhances anti-tumor immunity by modulating the tumor microenvironment. This document provides a comprehensive overview of the preclinical data for NP-G2-044, detailing its mechanism of action, summarizing key quantitative findings from in vitro and in vivo studies, and outlining the experimental protocols used to generate these data. The information presented herein is intended to serve as a technical guide for researchers, scientists, and drug development professionals investigating the therapeutic potential of fascin inhibition in oncology.

Mechanism of Action

NP-G2-044 exerts a dual anti-cancer effect by directly targeting tumor cells and by modulating the immune response within the tumor microenvironment.

1.1. Inhibition of Tumor Cell Motility and Invasion:

Fascin-1 is the primary protein responsible for cross-linking actin filaments into rigid bundles, forming cellular protrusions such as filopodia and invadopodia. These structures are essential for cancer cell motility, invasion of surrounding tissues, and subsequent metastasis.[1] NP-G2-044 specifically inhibits the actin-bundling activity of fascin, leading to the disruption of these protrusions and a reduction in tumor cell migration and invasion.[2] Preclinical studies in non-small cell lung cancer (NSCLC) models suggest that this effect may be partially mediated by the Wnt/β-catenin signaling pathway.[3]

1.2. Enhancement of Anti-Tumor Immunity:

Beyond its direct effects on tumor cells, NP-G2-044 has been shown to reinvigorate the anti-tumor immune response.[1] Fascin is highly expressed in intratumoral dendritic cells (DCs), which are critical for initiating an adaptive immune response. NP-G2-044 treatment leads to an increase in the number of activated DCs within the tumor.[1] This, in turn, promotes the proliferation and activation of CD8+ cytotoxic T-cells, which are responsible for killing cancer cells.[1] This immune-modulatory effect provides a strong rationale for combining NP-G2-044 with immune checkpoint inhibitors (ICIs).[4]

Quantitative Data Summary

The following tables summarize the key quantitative data from preclinical studies of NP-G2-044.

Table 1: In Vitro Activity of NP-G2-044

Assay Type	Metric	Value	Cell Line/System	Reference
Fascin Actin-Bundling Inhibition	IC50	~0.2 µM	Cell-free assay	[5]
Cell Migration Inhibition	-	Dose-dependent reduction	NSCLC cell lines	[3]
Cell Invasion Inhibition	-	Dose-dependent reduction	NSCLC cell lines	[3]
Cell Growth Attenuation	-	Observed	NSCLC cell lines	[3]

Table 2: In Vivo Efficacy of NP-G2-044 in Monotherapy

Animal Model	Tumor Type	Key Finding	Reference
Mouse Xenograft	Non-Small Cell Lung Cancer	Slowed tumor development and enhanced overall survival	[3]
Syngeneic Mouse Models	Breast, Lung, Pancreatic, Prostate	Increased overall survival	[1]
Spontaneous Pancreatic Cancer Mouse Model	Pancreatic Cancer	Deletion of fascin gene delayed tumor development, slowed tumor growth, and reduced metastatic colonization	[2]

Table 3: In Vivo Efficacy of NP-G2-044 in Combination Therapy

Animal Model	Tumor Type	Combination Agent	Key Finding	Reference
Lewis Lung Cancer Mouse Model	Non-Small Cell Lung Cancer	Cisplatin	Synergistic anticancer effects	[3]
Lewis Lung Cancer Mouse Model	Non-Small Cell Lung Cancer	PD-1 inhibitor	Synergistic anticancer effects	[3]
4T1 Breast Cancer Mouse Model	Triple-Negative Breast Cancer	Immune Checkpoint Inhibitors (ICIs)	Increased median overall survival by ~105% (more than tripled the effect of either agent alone)	[2]
Pan02 Pancreatic Cancer Mouse Model	Pancreatic Cancer	ICIs	Increased median overall survival by 83%	[6]
Syngeneic Mouse Models	Various	Anti-PD-1 Antibody	Markedly increased number of Ki67+ proliferating and Granzyme-B+ activated CD8+ killer T-cells	[1]

Experimental Protocols and Methodologies

This section provides an overview of the key experimental methodologies used in the preclinical evaluation of NP-G2-044.

3.1. In Vitro Assays

• Fascin Actin-Bundling Assay:

  • Objective: To determine the direct inhibitory effect of NP-G2-044 on fascin's biochemical function.

  • Methodology: Purified fascin and actin proteins are incubated together in the presence of varying concentrations of NP-G2-044. The formation of actin bundles is assessed by low-speed centrifugation to pellet the bundles, followed by SDS-PAGE analysis of the supernatant and pellet fractions. An imaging-based assay has also been developed where actin bundles are visualized by fluorescence microscopy after staining with fluorescently labeled phalloidin.[7]

• Cell Growth and Viability Assays (e.g., CCK-8):

  • Objective: To assess the effect of NP-G2-044 on tumor cell proliferation.

  • Methodology: Cancer cell lines are seeded in 96-well plates and treated with a range of NP-G2-044 concentrations for a specified period (e.g., 24, 48, 72 hours). Cell viability is quantified using a colorimetric assay such as CCK-8, which measures the metabolic activity of viable cells.[3]

• Cell Migration and Invasion Assays (e.g., Transwell Assay):

  • Objective: To evaluate the impact of NP-G2-044 on the migratory and invasive capacity of cancer cells.

  • Methodology: Cancer cells are seeded in the upper chamber of a Transwell insert (with or without a Matrigel coating for invasion assays). The lower chamber contains a chemoattractant (e.g., serum). NP-G2-044 is added to the upper chamber with the cells. After incubation, non-migrated/invaded cells are removed from the top of the insert, and the cells that have migrated/invaded to the bottom surface are fixed, stained, and counted.[3]

• Western Blotting:

  • Objective: To analyze the expression of proteins involved in metastasis and signaling pathways (e.g., E-cadherin, N-cadherin, vimentin, β-catenin).

  • Methodology: Cells are treated with NP-G2-044, and cell lysates are prepared. Proteins are separated by SDS-PAGE, transferred to a membrane, and probed with specific primary antibodies against the proteins of interest. Detection is achieved using secondary antibodies conjugated to an enzyme that produces a chemiluminescent signal.[3]

3.2. In Vivo Models

• Xenograft and Syngeneic Mouse Models:

  • Objective: To evaluate the anti-tumor and anti-metastatic efficacy of NP-G2-044 in a living organism.

  • Methodology:

    • Cell Implantation: Human (xenograft) or murine (syngeneic) cancer cells are injected subcutaneously or orthotopically into immunocompromised (for xenografts, e.g., nude or SCID mice) or immunocompetent (for syngeneic models) mice, respectively.[8]

    • Treatment: Once tumors reach a palpable size, mice are randomized into treatment groups (e.g., vehicle control, NP-G2-044 monotherapy, combination therapy). NP-G2-044 is typically administered orally on a daily schedule.[2][3]

    • Tumor Measurement: Tumor volume is measured periodically using calipers.[8]

    • Metastasis Assessment: At the end of the study, primary tumors and organs prone to metastasis (e.g., lungs, liver) are harvested. Metastatic lesions are quantified by histological analysis or imaging techniques.

    • Survival Studies: In some studies, animals are monitored for overall survival as the primary endpoint.[2][3]

• Immunohistochemistry (IHC) and Immunofluorescence (IF):

  • Objective: To analyze the expression and localization of proteins (e.g., fascin, immune cell markers) within tumor tissues.

  • Methodology: Harvested tumors are fixed, embedded in paraffin, and sectioned. The sections are then incubated with primary antibodies against the target proteins, followed by detection with labeled secondary antibodies. For IHC, a chromogenic substrate is used for visualization, while for IF, fluorescently tagged antibodies are used and visualized with a fluorescence microscope.

• Flow Cytometry:

  • Objective: To characterize and quantify immune cell populations within the tumor microenvironment.

  • Methodology: Tumors are dissociated into single-cell suspensions. The cells are then stained with a panel of fluorescently labeled antibodies specific for different immune cell markers (e.g., CD3, CD4, CD8, CD11c). The stained cells are analyzed using a flow cytometer, which measures the fluorescence of individual cells, allowing for the identification and quantification of different cell populations.[3]

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the key signaling pathways affected by NP-G2-044 and a typical experimental workflow for its preclinical evaluation.

Caption: NP-G2-044 inhibits fascin-1, disrupting actin bundling and filopodia formation, which in turn blocks tumor cell migration and metastasis. The Wnt/β-catenin pathway is an upstream regulator of fascin expression.

Caption: NP-G2-044 promotes the activation of intratumoral dendritic cells, leading to enhanced CD8+ T-cell proliferation and anti-tumor activity.

Caption: A generalized workflow for the preclinical evaluation of NP-G2-044, from initial in vitro screening to in vivo efficacy studies and mechanism of action elucidation.

Conclusion

The preclinical data for NP-G2-044 strongly support its development as a novel anti-cancer agent for solid tumors. Its dual mechanism of action—inhibiting metastasis and enhancing anti-tumor immunity—positions it as a promising therapeutic candidate, both as a monotherapy and in combination with other anti-cancer agents, particularly immune checkpoint inhibitors. The quantitative data from in vitro and in vivo studies provide a solid foundation for the ongoing clinical evaluation of NP-G2-044. Further research into the detailed molecular interactions and signaling pathways modulated by NP-G2-044 will continue to inform its clinical development and potential applications in a variety of solid tumor indications.

References

• 1. researchgate.net [researchgate.net]
• 2. Improving fascin inhibitors to block tumor cell migration and metastasis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Inhibitors of the Actin-Bundling Protein Fascin-1 Developed for Tumor Therapy Attenuate the T-Cell Stimulatory Properties of Dendritic Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ascopubs.org [ascopubs.org]
• 5. Fascin inhibitor increases intratumoral dendritic cell activation and anti-cancer immunity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Fascin inhibitor increases intratumoral dendritic cell activation and anti-cancer immunity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. novita-pharm.com [novita-pharm.com]
• 8. Protocol Online: Xenograft Tumor Model Protocol [protocol-online.org]

The Selective Fascin Inhibitor NP-G2-044: A Technical Guide to its Role in Disrupting Filopodia Formation

For Researchers, Scientists, and Drug Development Professionals

Abstract

Filopodia, the slender, actin-rich cellular protrusions, are pivotal in cell motility, environmental sensing, and intercellular communication. Their dysregulation, particularly an increase in their formation, is a hallmark of metastatic cancer, rendering them a compelling target for therapeutic intervention. Fascin, an actin-bundling protein, is a key structural component of filopodia. The small molecule NP-G2-044 has emerged as a potent and specific inhibitor of fascin, demonstrating significant potential in abrogating filopodia formation and consequently, tumor cell migration and invasion. This technical guide provides an in-depth overview of NP-G2-044, its mechanism of action, its effects on filopodia formation, and detailed experimental protocols for its study.

Introduction to NP-G2-044

NP-G2-044 is a small molecule inhibitor that specifically targets the actin-bundling activity of fascin.[1] By occupying the actin-binding site on fascin, NP-G2-044 induces a conformational change that prevents the cross-linking of actin filaments, a critical step in the formation of the rigid actin bundles that form the core of filopodia.[1][2] This targeted inhibition leads to a significant reduction in the number and length of filopodia, thereby impairing the migratory and invasive capabilities of cancer cells.[3]

Mechanism of Action: Targeting the Core of Filopodia Extension

The formation of filopodia is a complex process initiated by signaling cascades that culminate in the polymerization and bundling of actin filaments. A key upstream regulator is the Rho GTPase, Cdc42. Upon activation by stimuli such as bradykinin, Cdc42 recruits and activates downstream effectors, including Insulin Receptor Substrate p53 (IRSp53).[4][5] IRSp53, in turn, interacts with Epidermal growth factor receptor pathway substrate 8 (Eps8) to form a complex that promotes actin bundling.[1]

The primary role of fascin is to bundle these newly polymerized actin filaments into tight, parallel arrays, providing the structural rigidity necessary for the filopodium to extend from the cell surface. NP-G2-044's mechanism of action is centered on the direct inhibition of this fascin-mediated actin bundling.[1][3] It is crucial to note that NP-G2-044's inhibitory effect is highly specific to fascin. Studies have shown that cells expressing a mutant form of fascin (E391A) are resistant to the effects of NP-G2-044, confirming its on-target activity.[3]

dot graph "Signaling_Pathway_of_Filopodia_Formation_and_NP_G2_044_Inhibition" { graph [rankdir="TB", splines=ortho, nodesep=0.6, label="Signaling Pathway of Filopodia Formation and NP-G2-044 Inhibition", labelloc=t, fontname="Arial", fontsize=14, fontcolor="#202124"]; node [shape=box, style="filled", fontname="Arial", fontsize=10]; edge [fontname="Arial", fontsize=9];

// Nodes Bradykinin [label="Bradykinin", fillcolor="#F1F3F4", fontcolor="#202124"]; Cdc42_GDP [label="Cdc42-GDP\n(Inactive)", fillcolor="#F1F3F4", fontcolor="#202124"]; Cdc42_GTP [label="Cdc42-GTP\n(Active)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; IRSp53 [label="IRSp53", fillcolor="#F1F3F4", fontcolor="#202124"]; Eps8 [label="Eps8", fillcolor="#F1F3F4", fontcolor="#202124"]; IRSp53_Eps8 [label="IRSp53-Eps8\nComplex", fillcolor="#FBBC05", fontcolor="#202124"]; Actin_Polymerization [label="Actin\nPolymerization", fillcolor="#F1F3F4", fontcolor="#202124"]; Fascin [label="Fascin", fillcolor="#34A853", fontcolor="#FFFFFF"]; Actin_Bundling [label="Actin Bundling", fillcolor="#F1F3F4", fontcolor="#202124"]; Filopodia [label="Filopodia\nFormation", fillcolor="#4285F4", fontcolor="#FFFFFF"]; NPG2044 [label="NP-G2-044", shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF"];

// Edges Bradykinin -> Cdc42_GDP [label="Activates", color="#5F6368"]; Cdc42_GDP -> Cdc42_GTP [label="GEF", color="#5F6368"]; Cdc42_GTP -> IRSp53 [label="Recruits &\nActivates", color="#5F6368"]; IRSp53 -> IRSp53_Eps8 [color="#5F6368"]; Eps8 -> IRSp53_Eps8 [color="#5F6368"]; IRSp53_Eps8 -> Actin_Polymerization [label="Promotes", color="#5F6368"]; Actin_Polymerization -> Actin_Bundling [color="#5F6368"]; Fascin -> Actin_Bundling [label="Mediates", color="#5F6368"]; Actin_Bundling -> Filopodia [label="Leads to", color="#5F6368"]; NPG2044 -> Fascin [label="Inhibits", color="#EA4335", style=dashed, arrowhead=tee]; } } Caption: NP-G2-044 inhibits filopodia by targeting fascin-mediated actin bundling.

Quantitative Effects of NP-G2-044 on Filopodia Formation

The inhibitory effects of NP-G2-044 on fascin activity and cellular processes have been quantified in several studies. The data presented below summarizes the key findings.

Parameter	Cell Line	IC50 / Effect	Reference
Fascin Actin-Bundling Activity	-	~0.2 µM	[1]
-	~2 µM	[3]
Tumor Cell Migration	MDA-MB-231	~10 µM	[3]
Bradykinin-Induced Filopodia Formation	4T1	Abolished	[3]
Filopodia Number per Cell	3T3 (with similar Cdc42 inhibitor)	Significantly reduced	[5]
Filopodia Length	3T3 (with similar Cdc42 inhibitor)	Significantly reduced	[5]

Experimental Protocols

Bradykinin-Induced Filopodia Formation and Inhibition Assay

This protocol details the induction of filopodia in a cancer cell line using bradykinin and the subsequent assessment of inhibition by NP-G2-044.

Materials:

• 4T1 or MDA-MB-231 breast cancer cells

• DMEM with 10% FBS and 1% Penicillin-Streptomycin

• Glass coverslips

• Bradykinin (100 ng/mL stock)

• NP-G2-044 (stock solution in DMSO)

• 4% Paraformaldehyde (PFA) in PBS

• 0.1% Triton X-100 in PBS

• Phalloidin conjugated to a fluorescent dye (e.g., Alexa Fluor 488)

• DAPI

• Mounting medium

• Fluorescence microscope

Procedure:

• Cell Seeding: Seed 4T1 or MDA-MB-231 cells onto glass coverslips in a 24-well plate at a density that allows for individual cell analysis after 24 hours.

• Serum Starvation: Once cells have adhered, replace the growth medium with serum-free DMEM and incubate for 2-4 hours.

• Inhibitor Treatment: Treat the cells with varying concentrations of NP-G2-044 or vehicle (DMSO) for 1 hour.

• Filopodia Induction: Add bradykinin to a final concentration of 100 ng/mL to all wells (except for the negative control) and incubate for 10-15 minutes.

• Fixation: Gently wash the cells with PBS and fix with 4% PFA for 15 minutes at room temperature.

• Permeabilization: Wash with PBS and permeabilize with 0.1% Triton X-100 for 5 minutes.

• Staining: Wash with PBS and stain with fluorescently labeled phalloidin for 30 minutes to visualize F-actin. Counterstain with DAPI for 5 minutes to visualize nuclei.

• Mounting: Wash with PBS and mount the coverslips onto glass slides using a suitable mounting medium.

• Imaging: Acquire images using a fluorescence microscope. Capture multiple random fields of view for each condition.

dot graph "Experimental_Workflow_for_Filopodia_Inhibition_Assay" { graph [rankdir="TB", splines=ortho, nodesep=0.5, label="Experimental Workflow for Filopodia Inhibition Assay", labelloc=t, fontname="Arial", fontsize=14, fontcolor="#202124"]; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=10]; edge [fontname="Arial", fontsize=9, color="#5F6368"];

// Nodes start [label="Start", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124"]; seed_cells [label="Seed Cells on Coverslips", fillcolor="#F1F3F4", fontcolor="#202124"]; serum_starve [label="Serum Starve Cells", fillcolor="#F1F3F4", fontcolor="#202124"]; inhibitor_treatment [label="Treat with NP-G2-044\nor Vehicle", fillcolor="#FBBC05", fontcolor="#202124"]; induce_filopodia [label="Induce Filopodia with\nBradykinin", fillcolor="#4285F4", fontcolor="#FFFFFF"]; fix_and_perm [label="Fix and Permeabilize Cells", fillcolor="#F1F3F4", fontcolor="#202124"]; stain_cells [label="Stain with Phalloidin\nand DAPI", fillcolor="#34A853", fontcolor="#FFFFFF"]; image_acquisition [label="Image Acquisition\n(Fluorescence Microscopy)", fillcolor="#F1F3F4", fontcolor="#202124"]; quantification [label="Quantify Filopodia\n(Number and Length)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; end [label="End", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124"];

// Edges start -> seed_cells; seed_cells -> serum_starve; serum_starve -> inhibitor_treatment; inhibitor_treatment -> induce_filopodia; induce_filopodia -> fix_and_perm; fix_and_perm -> stain_cells; stain_cells -> image_acquisition; image_acquisition -> quantification; quantification -> end; } Caption: Workflow for assessing NP-G2-044's effect on filopodia formation.

Quantification of Filopodia

Software:

• ImageJ/Fiji with the FiloQuant plugin or similar image analysis software.

Procedure:

• Image Import: Open the acquired fluorescence images in ImageJ/Fiji.

• Cell Selection: Randomly select individual, non-overlapping cells for analysis.

• Filopodia Measurement: Using the FiloQuant plugin or manual line tool, trace the length of each filopodium from its base at the cell edge to its tip. Count the number of filopodia per cell.

• Data Analysis: For each experimental condition, calculate the average number of filopodia per cell and the average filopodia length. Perform statistical analysis (e.g., t-test or ANOVA) to determine the significance of the observed differences between control and NP-G2-044 treated groups.

Logical Relationship of NP-G2-044's Mechanism of Action

The inhibitory action of NP-G2-044 on filopodia formation can be understood through a clear logical progression of events.

dot digraph "Logical_Relationship_of_NP_G2_044_Action" { graph [rankdir="TB", splines=ortho, nodesep=0.5, label="Logical Relationship of NP-G2-044's Mechanism of Action", labelloc=t, fontname="Arial", fontsize=14, fontcolor="#202124"]; node [shape=box, style="filled", fontname="Arial", fontsize=10]; edge [fontname="Arial", fontsize=9, color="#5F6368"];

// Nodes NPG2044 [label="NP-G2-044", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Fascin_Binding [label="Binds to Actin-Binding\nSite of Fascin", fillcolor="#F1F3F4", fontcolor="#202124"]; Conformational_Change [label="Induces Conformational\nChange in Fascin", fillcolor="#F1F3F4", fontcolor="#202124"]; Inhibit_Bundling [label="Inhibits Fascin-Mediated\nActin Bundling", fillcolor="#FBBC05", fontcolor="#202124"]; Disrupt_Core [label="Disrupts Filopodia\nActin Core Formation", fillcolor="#F1F3F4", fontcolor="#202124"]; Reduce_Filopodia [label="Reduces Number and\nLength of Filopodia", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Inhibit_Migration [label="Inhibits Cell Migration\nand Invasion", fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges NPG2044 -> Fascin_Binding; Fascin_Binding -> Conformational_Change; Conformational_Change -> Inhibit_Bundling; Inhibit_Bundling -> Disrupt_Core; Disrupt_Core -> Reduce_Filopodia; Reduce_Filopodia -> Inhibit_Migration; } Caption: The logical cascade of NP-G2-044's inhibitory effects.

Conclusion

NP-G2-044 represents a promising therapeutic agent that targets the structural integrity of filopodia through the specific inhibition of fascin. Its ability to disrupt filopodia formation translates into a potent anti-migratory and anti-invasive phenotype in cancer cells. The experimental protocols and data presented in this guide provide a comprehensive resource for researchers and drug development professionals seeking to investigate the role of NP-G2-044 and the broader implications of fascin inhibition in cancer biology and other filopodia-related pathologies. Further research into the in vivo efficacy and safety of NP-G2-044 is warranted to fully realize its clinical potential.

References

• 1. Regulation of cell shape by Cdc42 is mediated by the synergic actin-bundling activity of the Eps8-IRSp53 complex - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. [PDF] Cdc42 induces filopodia by promoting the formation of an IRSp53:Mena complex | Semantic Scholar [semanticscholar.org]
• 3. embopress.org [embopress.org]
• 4. Inhibition of Cdc42 and Rac1 activities in pheochromocytoma, the adrenal medulla tumor - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Figure 5, CID 2950007 inhibits bradykinin-induced filopodia formation - Probe Reports from the NIH Molecular Libraries Program - NCBI Bookshelf [ncbi.nlm.nih.gov]

The Discovery and Development of NP-G2-044: A First-in-Class Fascin Inhibitor

An In-depth Technical Guide for Researchers and Drug Development Professionals

Abstract

NP-G2-044 is a novel, orally available small molecule that acts as a first-in-class inhibitor of fascin, a key protein involved in the bundling of actin filaments.[1][2] Elevated levels of fascin are associated with increased cancer metastasis, disease progression, and mortality.[2] NP-G2-044 represents a promising therapeutic strategy by not only directly impeding tumor cell motility and invasion but also by enhancing the anti-tumor immune response.[3] This technical guide provides a comprehensive overview of the discovery, mechanism of action, preclinical development, and clinical evaluation of NP-G2-044, intended for researchers, scientists, and professionals in the field of drug development.

Introduction

Cancer metastasis is the leading cause of cancer-related deaths, yet there are currently no approved drugs that specifically target the metastatic process.[3] Fascin, an actin-bundling protein, plays a critical role in the formation of filopodia, which are essential for cell migration and invasion.[4][5] Its expression is often upregulated in various metastatic cancers, making it an attractive target for therapeutic intervention.[4] NP-G2-044 was identified through the screening of chemical libraries as a potent inhibitor of fascin's actin-bundling activity.[6] Developed by Novita Pharmaceuticals, this compound has progressed through preclinical studies and into clinical trials, demonstrating a favorable safety profile and encouraging anti-tumor and anti-metastatic activity.[2][7]

Discovery and Preclinical Development

The development of NP-G2-044 originated from efforts to identify small molecules capable of disrupting the function of fascin.[6] Preclinical investigations have elucidated its mechanism of action and demonstrated its therapeutic potential in various cancer models.

Mechanism of Action

NP-G2-044 functions by directly binding to fascin, thereby inhibiting its ability to cross-link actin filaments.[5] This disruption of actin bundling prevents the formation of filopodia, the finger-like protrusions that are critical for cancer cell motility, invasion, and metastasis.[4][5]

In addition to its direct effects on tumor cells, NP-G2-044 has been shown to modulate the tumor microenvironment. It enhances the anti-tumor immune response by increasing the infiltration of T-cells and promoting the activation of dendritic cells.[7] In non-small cell lung cancer (NSCLC) models, the anti-metastatic effects of NP-G2-044 have been linked to the inhibition of the Wnt/β-catenin signaling pathway.[3]

In Vitro Efficacy

NP-G2-044 has demonstrated potent inhibition of fascin's biochemical activity and cancer cell migration in vitro.

Parameter	Value	Cell-Free/Cell-Based	Assay
IC50 (Fascin Inhibition)	~0.2 µM	Cell-Free	F-actin Bundling Assay
IC50 (Fascin Inhibition)	~2 µM	Not Specified	Not Specified
IC50 (Cell Migration)	~10 µM	Cell-Based	MDA-MB-231 tumor cells

In Vivo Efficacy and Pharmacokinetics

Preclinical studies in mouse models have shown that NP-G2-044 can delay tumor development, slow tumor growth, reduce metastatic colonization, and increase overall survival.[2] It has also demonstrated synergistic anti-cancer effects when combined with cisplatin or a PD-1 inhibitor in a Lewis lung cancer model.[3]

Pharmacokinetic studies in mice have been conducted, revealing key parameters following intravenous and oral administration.

Administration	Dose	Tmax	T1/2
Oral	Not Specified	~4 hrs	20-24 hrs

Clinical Development

NP-G2-044 has advanced into clinical trials to evaluate its safety, tolerability, and efficacy in patients with advanced solid tumors.

Phase 1 Clinical Trial

A first-in-human, Phase 1a clinical trial (NCT03199586) was conducted to assess the safety and tolerability of NP-G2-044 and to determine the recommended Phase 2 dose (RP2D). The trial enrolled 23 patients with advanced or metastatic treatment-refractory solid tumor malignancies across seven dose cohorts (ranging from 200-2100 mg once daily). The drug was found to be well-absorbed and distributed. No dose-limiting toxicities (DLTs), drug-related serious adverse events (SAEs), or patient deaths were observed. A provisional RP2D of 1600 mg daily was selected. While no formal objective responses by RECIST criteria were observed, which is consistent with the drug's non-cytotoxic mechanism, signals of anti-tumor and anti-metastatic activity were noted.[8]

Phase 2 Clinical Trial

A multicenter, open-label Phase 2 clinical trial (NCT05023486) is currently ongoing to further evaluate NP-G2-044 as both a monotherapy and in combination with anti-PD-1 therapy in patients with advanced or metastatic solid tumors.[2][7]

Key Efficacy Data from the Phase 2 Trial (Combination Therapy with anti-PD-1):

Endpoint	Value	Patient Population	Notes
Objective Response Rate (ORR)	21% (95% CI: 9.0%-38.9%)	45 patients with advanced solid tumors resistant to prior anti-PD-1 therapy	Data cutoff: October 2024.[7]
Disease Control Rate (DCR)	76%	45 patients with advanced solid tumors resistant to prior anti-PD-1 therapy	Data cutoff: October 2024.[7]
Complete Response (CR)	3 patients	45 patients with advanced solid tumors resistant to prior anti-PD-1 therapy	Including a pathological CR.[7]
Partial Response (PR)	4 patients	45 patients with advanced solid tumors resistant to prior anti-PD-1 therapy	Observed in cutaneous squamous cell carcinoma, non-small cell lung cancer, and cholangiocarcinoma.[7]
Median Progression-Free Survival (PFS) (Monotherapy)	20 weeks	12 patients with gynecologic malignancies	At the monotherapy RP2D of 2100 mg QD.[2]

The recommended Phase 2 dose for NP-G2-044 in combination with anti-PD-1 therapy was established at 1600 mg once daily.[7] The most common treatment-emergent adverse events (TEAEs) observed with the combination therapy were diarrhea, fatigue, and nausea.[2]

Experimental Protocols

Detailed methodologies are crucial for the replication and extension of scientific findings. Below are outlines of key experimental protocols used in the evaluation of NP-G2-044.

F-actin Co-sedimentation Assay

This assay is used to determine the ability of fascin to bundle actin filaments and the inhibitory effect of NP-G2-044.

Protocol Outline:

• Actin Polymerization: Monomeric G-actin is polymerized to form F-actin in a polymerization buffer.[9]

• Incubation: Purified fascin protein is incubated with F-actin in the presence or absence of NP-G2-044.[9]

• Low-Speed Centrifugation: The mixture is subjected to low-speed centrifugation. Bundled F-actin will pellet at low speeds, while individual filaments will remain in the supernatant.[4]

• Analysis: The supernatant and pellet fractions are analyzed by SDS-PAGE to quantify the amount of fascin and actin in each fraction.[9]

Cell Migration and Invasion Assays

These assays assess the impact of NP-G2-044 on the migratory and invasive capabilities of cancer cells.

Boyden Chamber Assay (Migration):

• Cell Seeding: Cancer cells are seeded in the upper chamber of a Transwell insert.

• Treatment: NP-G2-044 is added to the upper or lower chamber.

• Chemoattractant: A chemoattractant is placed in the lower chamber.

• Incubation: Cells are allowed to migrate through the porous membrane of the insert.

• Quantification: Migrated cells on the bottom of the membrane are stained and counted.

Matrigel Invasion Assay:

This assay is similar to the migration assay, but the Transwell insert is coated with a layer of Matrigel, a basement membrane extract, to simulate the extracellular matrix. This allows for the assessment of a cell's ability to degrade and move through a physical barrier.

In Vivo Xenograft Models

These studies evaluate the anti-tumor and anti-metastatic effects of NP-G2-044 in a living organism.

General Protocol:

• Tumor Cell Implantation: Human cancer cells are implanted into immunodeficient mice, either subcutaneously or orthotopically.

• Treatment Administration: Once tumors are established, mice are treated with NP-G2-044 (e.g., via oral gavage), a control vehicle, and/or other therapies.

• Tumor Growth Monitoring: Tumor volume is measured regularly.

• Metastasis Assessment: At the end of the study, tissues are harvested to assess for the presence and extent of metastatic lesions.

• Survival Analysis: In some studies, mice are monitored for overall survival.

Visualizations

Signaling Pathway of NP-G2-044 in NSCLC

Caption: NP-G2-044 inhibits fascin, disrupting metastasis and modulating the Wnt/β-catenin pathway.

Experimental Workflow for NP-G2-044 Discovery and Preclinical Evaluation

References

• 1. Measuring Protein Binding to F-actin by Co-sedimentation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. "A phase 2 clinical trial of first-in-class fascin inhibitor NP-G2-044 " by Frank Yung-Chin Tsai, Michael J. Birrer et al. [scholarlycommons.henryford.com]
• 3. novita-pharm.com [novita-pharm.com]
• 4. Mechanism of Actin Filament Bundling by Fascin - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Actin Co-Sedimentation Assay; for the Analysis of Protein Binding to F-Actin - PMC [pmc.ncbi.nlm.nih.gov]
• 6. First-In-Class Fascin Inhibitor - Protheragen [protheragen.com]
• 7. cancernetwork.com [cancernetwork.com]
• 8. researchgate.net [researchgate.net]
• 9. studylib.net [studylib.net]

The Impact of NP-G2-044 on the Tumor Microenvironment: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Introduction

NP-G2-044 is a first-in-class, orally available small molecule inhibitor of fascin, a key actin-bundling protein.[1] Fascin is overexpressed in numerous cancer types and is correlated with increased tumor cell motility, invasion, and metastasis, leading to poor prognosis.[2][3] NP-G2-044 represents a novel therapeutic strategy by not only directly targeting the metastatic potential of tumor cells but also by modulating the tumor microenvironment (TME) to foster a robust anti-tumor immune response.[4][5] This technical guide provides an in-depth analysis of the preclinical and clinical data elucidating the impact of NP-G2-044 on the TME, with a focus on its immunomodulatory functions.

Core Mechanism of Action: Fascin Inhibition

NP-G2-044 functions by binding to fascin, thereby inhibiting its ability to cross-link actin filaments.[1] This disruption of the actin cytoskeleton impairs the formation of filopodia and invadopodia, cellular protrusions essential for cell migration and invasion.[6] Beyond its effects on tumor cells, fascin is also highly expressed in antigen-presenting cells, particularly dendritic cells (DCs), within the TME.[4][6] The inhibition of fascin in these immune cells is a critical component of NP-G2-044's therapeutic effect.

Impact on the Tumor Microenvironment: Preclinical Evidence

Preclinical studies in various syngeneic mouse models have demonstrated that NP-G2-044 significantly enhances anti-tumor immunity.[2][6] The primary mechanism involves the modulation of dendritic cell function and subsequent T-cell activation.

Enhanced Dendritic Cell Function

Treatment with NP-G2-044 leads to an increase in the number of activated conventional dendritic cells (cDCs) within the tumor.[2][6] Mechanistically, fascin inhibition in cDCs enhances their antigen uptake capabilities.[2][3] This leads to more efficient processing and presentation of tumor antigens to T cells, a critical step in initiating an adaptive anti-tumor immune response.

Increased T-Cell Infiltration and Activation

The enhanced DC function driven by NP-G2-044 results in a significant increase in the infiltration and proliferation of CD8+ cytotoxic T lymphocytes (CTLs) within the tumor.[4][7] In combination with anti-PD-1 therapy, NP-G2-044 has been shown to markedly increase the number of Ki67+ proliferating and Granzyme B+ activated CD8+ T cells, even in tumors previously resistant to anti-PD-1 treatment.[2]

Synergy with Immune Checkpoint Inhibitors

Preclinical data strongly support the synergistic effect of NP-G2-044 with immune checkpoint inhibitors (ICIs) like anti-PD-1 and anti-CTLA-4 antibodies.[2] This combination therapy has been shown to significantly increase the overall survival of tumor-bearing mice in models of triple-negative breast cancer, lung cancer, pancreatic cancer, and prostate cancer compared to either agent alone.[2][8]

Modulation of the Wnt/β-catenin Pathway

In non-small cell lung cancer (NSCLC) models, the anti-metastatic effects of NP-G2-044 have been linked to the modulation of the Wnt/β-catenin signaling pathway.[9] Inhibition of fascin by NP-G2-044 led to a reduction in epithelial-mesenchymal transition (EMT) markers, such as N-cadherin and vimentin, and an upregulation of E-cadherin.[9]

Clinical Data: Phase 2 Trial Insights

A Phase 2 clinical trial (NCT05023486) evaluated NP-G2-044 in combination with standard-of-care anti-PD-1 therapy in patients with advanced solid tumors who were resistant to prior ICI treatment.[4][10] The results demonstrated promising clinical activity and a manageable safety profile.

Quantitative Clinical Trial Data

Metric	Value	Citation
Objective Response Rate (ORR)	21%	[4][11]
Disease Control Rate (DCR)	76%	[4][11]
Patients with No New Metastases	55%	[4][8]
Median Progression-Free Survival (PFS) for GYN patients (Monotherapy)	20 weeks	[3]

Experimental Protocols

While detailed, proprietary protocols are not publicly available, the following outlines the key experimental methodologies employed in the preclinical evaluation of NP-G2-044 based on published studies.

In Vivo Tumor Models

• Syngeneic Mouse Models: Various cancer cell lines (e.g., 4T1 for breast cancer, LLC for lung cancer) are implanted into immunocompetent mice (e.g., BALB/c, C57BL/6).[2]

• Treatment: Mice are treated with NP-G2-044 (administered orally), immune checkpoint inhibitors (administered intraperitoneally), or a combination of both.[2]

• Endpoints: Tumor growth is monitored by caliper measurements. Overall survival is a primary endpoint.[2] Tumors and spleens are harvested for ex vivo analysis.[2]

Immunophenotyping by Flow Cytometry

• Sample Preparation: Tumors are dissociated into single-cell suspensions.

• Staining: Cells are stained with fluorescently labeled antibodies against various cell surface and intracellular markers to identify and quantify immune cell populations (e.g., CD45, CD3, CD4, CD8, CD11c, MHCII, CD80, CD86, Ki67, Granzyme B).

• Analysis: Data is acquired on a flow cytometer and analyzed to determine the percentages and activation status of different immune cell subsets.

Immunohistochemistry (IHC)

• Sample Preparation: Tumors are formalin-fixed and paraffin-embedded.

• Staining: Tissue sections are stained with antibodies against specific markers (e.g., CD8, FoxP3) to visualize the spatial distribution and infiltration of immune cells within the tumor microenvironment.

In Vitro Assays

• Cell Migration and Invasion Assays: Transwell assays are used to assess the effect of NP-G2-044 on the migratory and invasive capacity of cancer cells.

• Western Blotting: Used to analyze the expression levels of proteins involved in signaling pathways such as the Wnt/β-catenin pathway (e.g., N-cadherin, E-cadherin, vimentin).[9]

• CCK-8 Assays: To analyze the effect of NP-G2-044 on the growth of non-small cell lung cancer cells.[9]

Signaling Pathways and Experimental Workflows

NP-G2-044 Mechanism of Action in the TME

Caption: NP-G2-044's dual mechanism on tumor cells and dendritic cells.

Experimental Workflow for Preclinical Evaluation

Caption: Workflow for in vivo and ex vivo analysis of NP-G2-044.

NP-G2-044 and Wnt/β-catenin Signaling Pathway

Caption: NP-G2-044's influence on the Wnt/β-catenin pathway and EMT.

Conclusion

NP-G2-044 demonstrates a unique dual mechanism of action by directly inhibiting tumor cell metastasis and by reshaping the tumor microenvironment to be more conducive to an anti-tumor immune response. The preclinical evidence for its immunomodulatory effects, particularly the activation of dendritic cells and subsequent enhancement of T-cell-mediated immunity, is compelling. These findings are supported by promising clinical data from a Phase 2 trial, which show durable responses in patients with advanced solid tumors who are resistant to immune checkpoint inhibitors. The synergistic potential of NP-G2-044 with ICIs positions it as a promising candidate for combination therapies aimed at overcoming immunotherapy resistance and improving patient outcomes. Further investigation into the detailed molecular pathways and predictive biomarkers will be crucial for optimizing the clinical application of this novel fascin inhibitor.

References

• 1. Fascin inhibitor increases intratumoral dendritic cell activation and anti-cancer immunity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Fascin inhibitor increases intratumoral dendritic cell activation and anti-cancer immunity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. novita-pharm.com [novita-pharm.com]
• 4. Novita's Fascin Inhibitor NP-G2-044 Shows Promising Results in Phase 2 Trial for Advanced Solid Tumors [trial.medpath.com]
• 5. "A phase 2 clinical trial of first-in-class fascin inhibitor NP-G2-044 " by Frank Yung-Chin Tsai, Michael J. Birrer et al. [scholarlycommons.henryford.com]
• 6. researchgate.net [researchgate.net]
• 7. Novita Presents Additional Positive Data from Phase 2 Trial of NP-G2-044 in Patients with Advanced and Metastatic Solid Tumors at AACR IO Annual Meeting [prweb.com]
• 8. firstwordpharma.com [firstwordpharma.com]
• 9. NP-G2-044 - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 10. Novita Highlights Positive Data from Phase 2 Trial of NP-G2-044 in Patients with Advanced and Metastatic Solid Tumors at 2025 ASCO Annual Meeting [prnewswire.com]
• 11. cancernetwork.com [cancernetwork.com]

NP-G2-044 target validation in different cancer models

An In-Depth Guide to Target Validation in Preclinical Cancer Models

Introduction

Target validation is a critical and foundational step in the drug discovery and development pipeline. It is the process of demonstrating that a specific molecular target is directly involved in the pathophysiology of a disease and that modulating its activity is likely to have a therapeutic effect. For a hypothetical therapeutic agent, NP-G2-044, this guide outlines a comprehensive strategy for validating its molecular target in various cancer models. This document serves as a technical guide for researchers, scientists, and drug development professionals, detailing experimental methodologies, data presentation, and logical workflows.

Phase 1: Target Identification and Initial Validation

Before proceeding to in-depth validation, the molecular target of NP-G2-044 must be identified. This is often achieved through techniques like affinity chromatography-mass spectrometry, yeast two-hybrid screening, or computational modeling. Once a putative target is identified (for the purpose of this guide, we will refer to it as "Target X"), initial validation is performed to confirm the interaction between NP-G2-044 and Target X.

Experimental Protocol: Target Engagement Assays

1. Cellular Thermal Shift Assay (CETSA):

• Objective: To confirm direct binding of NP-G2-044 to Target X in a cellular environment.

• Methodology:

  • Treat cancer cell lines with NP-G2-044 or a vehicle control.

  • Heat the cell lysates to a range of temperatures.

  • Separate soluble and aggregated proteins by centrifugation.

  • Analyze the amount of soluble Target X at each temperature using Western blotting or mass spectrometry.

  • A shift in the melting temperature of Target X in the presence of NP-G2-044 indicates direct binding.

2. Isothermal Titration Calorimetry (ITC):

• Objective: To quantify the binding affinity, stoichiometry, and thermodynamics of the NP-G2-044-Target X interaction.

• Methodology:

  • Load a solution of purified Target X protein into the sample cell of the calorimeter.

  • Titrate in a solution of NP-G2-044.

  • Measure the heat changes that occur upon binding.

  • Analyze the data to determine the dissociation constant (Kd), enthalpy (ΔH), and entropy (ΔS) of the interaction.

Phase 2: In Vitro Validation in Cancer Cell Lines

This phase aims to establish the functional consequence of modulating Target X with NP-G2-044 in cancer cell lines. A panel of cell lines from different cancer types should be used to assess the breadth of activity.

Experimental Workflow: In Vitro Validation

Protocols & Analytical Methods

Application Notes and Protocols for NP-G2-044 in Cell Culture Experiments

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and use of NP-G2-044, a first-in-class, orally active small molecule inhibitor of the actin-bundling protein fascin.[1] By preventing fascin from cross-linking actin filaments, NP-G2-044 effectively disrupts the formation of filopodia and other actin-rich protrusions that are essential for cancer cell migration, invasion, and metastasis.[2][3] Furthermore, evidence suggests that NP-G2-044 can enhance anti-tumor immune responses by activating intratumoral dendritic cells.[1][4]

Mechanism of Action

NP-G2-044 functions by directly binding to fascin, a key protein in orchestrating the actin cytoskeleton.[3] Upregulated in numerous metastatic cancers, fascin is responsible for bundling actin filaments into the rigid structures that form filopodia, invadopodia, and other cellular protrusions necessary for cell motility.[5] By inhibiting fascin's actin-bundling activity, NP-G2-044 leads to a reduction in these protrusions, thereby impairing the ability of cancer cells to migrate and invade surrounding tissues.[2][3]

Recent studies have also elucidated the role of fascin in key signaling pathways that drive cancer progression. Notably, fascin has been shown to modulate the Wnt/β-catenin and Hippo/YAP signaling cascades, both of which are critical in cell proliferation, differentiation, and survival.[6][7][8]

Data Presentation

The following tables summarize the in vitro efficacy of NP-G2-044 across various cancer cell lines and assays.

Cell Line	Assay Type	IC50 Value	Reference
MDA-MB-231 (Breast Cancer)	Migration	~10 µM	[2]
T24 (Bladder Cancer)	Migration	Not specified, dose-dependent inhibition observed	[9]
253J (Bladder Cancer)	Migration	Not specified, dose-dependent inhibition observed	[9]
MB49 (Mouse Bladder Cancer)	Migration	Not specified, dose-dependent inhibition observed	[9]
TCCSUP (Bladder Cancer)	Migration	Not specified, dose-dependent inhibition observed	[9]
J82 (Bladder Cancer)	Migration	Not specified, dose-dependent inhibition observed	[9]

Parameter	Value	Reference
In vitro actin-bundling inhibition (IC50)	~0.2 µM - ~2 µM	[2][10]

Experimental Protocols

Preparation of NP-G2-044 Stock Solutions

Materials:

• NP-G2-044 powder

• Dimethyl sulfoxide (DMSO), cell culture grade

• Sterile microcentrifuge tubes

Protocol:

• Based on its reported solubility, NP-G2-044 can be dissolved in DMSO to prepare a high-concentration stock solution (e.g., 10-100 mM). For example, to prepare a 10 mM stock solution, dissolve 3.99 mg of NP-G2-044 (Molecular Weight: 399.37 g/mol ) in 1 mL of DMSO.

• To aid dissolution, sonication is recommended.[10]

• Aliquot the stock solution into sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles.

• Store the stock solution at -20°C for long-term storage.

Cell Viability Assay

Materials:

• Cancer cell line of interest

• Complete cell culture medium

• 96-well cell culture plates

• NP-G2-044 stock solution

• Cell viability reagent (e.g., MTT, WST-1, or CellTiter-Glo®)

• Plate reader

Protocol:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium.

• Incubate the plate overnight at 37°C in a humidified atmosphere with 5% CO2 to allow for cell attachment.

• Prepare serial dilutions of NP-G2-044 in complete culture medium from the stock solution. It is recommended to test a range of concentrations (e.g., 0.1 µM to 100 µM).

• Remove the medium from the wells and add 100 µL of the medium containing the different concentrations of NP-G2-044. Include a vehicle control (DMSO-treated) group.

• Incubate the plate for 24, 48, or 72 hours.

• At the end of the incubation period, add the cell viability reagent to each well according to the manufacturer's instructions.

• Incubate for the recommended time and then measure the absorbance or luminescence using a plate reader.

• Calculate the percentage of cell viability relative to the vehicle control.

Cell Migration Assay (Boyden Chamber Assay)

Materials:

• Cancer cell line of interest

• Serum-free cell culture medium

• Complete cell culture medium

• Boyden chamber inserts (e.g., 8 µm pore size)

• 24-well companion plates

• NP-G2-044 stock solution

• Cotton swabs

• Methanol or other fixative

• Crystal violet staining solution

Protocol:

• Culture cells to 70-80% confluency.

• Harvest the cells and resuspend them in serum-free medium at a concentration of 1 x 10^5 cells/mL.

• In the lower chamber of the 24-well plate, add 600 µL of complete culture medium (containing 10% FBS as a chemoattractant).

• In the upper chamber (the insert), add 200 µL of the cell suspension.

• Add different concentrations of NP-G2-044 to the upper chamber along with the cells. Include a vehicle control.

• Incubate the plate at 37°C for a period suitable for the cell line's migration rate (typically 12-24 hours).[11]

• After incubation, carefully remove the non-migrated cells from the upper surface of the insert with a cotton swab.

• Fix the migrated cells on the lower surface of the membrane by immersing the insert in methanol for 10 minutes.

• Stain the migrated cells with 0.5% crystal violet solution for 10-20 minutes.

• Gently wash the inserts with water to remove excess stain.

• Allow the inserts to air dry.

• Count the number of migrated cells in several random fields under a microscope.

Cell Invasion Assay

The protocol for the cell invasion assay is similar to the migration assay with the following modification:

• Matrigel Coating: Before adding the cells, the upper surface of the Boyden chamber insert should be coated with a thin layer of Matrigel or a similar basement membrane extract. This simulates the extracellular matrix that cells must degrade and invade through.

Wound Healing (Scratch) Assay

Materials:

• Cancer cell line of interest

• Complete cell culture medium

• 6-well or 12-well cell culture plates

• Sterile 200 µL pipette tip or a specialized wound healing insert

• NP-G2-044 stock solution

• Microscope with a camera

Protocol:

• Seed cells in a 6-well or 12-well plate and grow them to a confluent monolayer.

• Create a "scratch" or a cell-free gap in the monolayer using a sterile 200 µL pipette tip. Alternatively, use a commercially available culture-insert to create a well-defined gap.[12]

• Gently wash the wells with PBS to remove any detached cells.

• Replace the medium with fresh complete culture medium containing different concentrations of NP-G2-044. Include a vehicle control.

• Capture images of the scratch at time 0.

• Incubate the plate at 37°C and capture images of the same fields at regular intervals (e.g., 6, 12, and 24 hours) to monitor the closure of the gap.[13]

• The rate of wound closure can be quantified by measuring the area of the gap at different time points using image analysis software.

Signaling Pathways and Experimental Workflows

NP-G2-044 Mechanism of Action and Downstream Effects

Caption: NP-G2-044 inhibits fascin, preventing actin bundling and filopodia formation, which in turn reduces cell migration, invasion, and metastasis.

Experimental Workflow for Assessing NP-G2-044 Efficacy

Caption: A typical experimental workflow for evaluating the in vitro effects of NP-G2-044 on cancer cells.

Fascin-Mediated Regulation of the Wnt/β-Catenin Signaling Pathway

Caption: NP-G2-044, by inhibiting fascin, can potentially disrupt the fascin-FAK-mediated stabilization of β-catenin, thereby downregulating Wnt signaling.[7][8]

Fascin-Mediated Regulation of the Hippo/YAP Signaling Pathway

Caption: NP-G2-044 can indirectly promote Hippo pathway activity by inhibiting fascin-mediated actin polymerization, leading to decreased YAP/TAZ nuclear translocation and target gene expression.[14][15][16]

References

• 1. Novita's Fascin Inhibitor NP-G2-044 Shows Promising Results in Phase 2 Trial for Advanced Solid Tumors [trial.medpath.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. firstwordpharma.com [firstwordpharma.com]
• 4. novita-pharm.com [novita-pharm.com]
• 5. Fascin: Invasive filopodia promoting metastasis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Fascin Induces Epithelial-Mesenchymal Transition of Cholangiocarcinoma Cells by Regulating Wnt/β-Catenin Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Role of Fascin-1 in cervical cancer metastasis via Wnt/β-catenin pathway activation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Fascin Activates β-Catenin Signaling and Promotes Breast Cancer Stem Cell Function Mainly Through Focal Adhesion Kinase (FAK): Relation With Disease Progression - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. NP-G2-044 | TargetMol [targetmol.com]
• 11. An Experimental Protocol for the Boyden Chamber Invasion Assay With Absorbance Readout - PMC [pmc.ncbi.nlm.nih.gov]
• 12. ibidi.com [ibidi.com]
• 13. A Novel In Vitro Wound Healing Assay to Evaluate Cell Migration - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Fascin Regulates the Hippo Pathway and Is Important for Melanoma Development | Anticancer Research [ar.iiarjournals.org]
• 15. Fascin induces melanoma tumorigenesis and stemness through regulating the Hippo pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 16. ar.iiarjournals.org [ar.iiarjournals.org]

Application Notes: NP-G2-044 IC50 in MDA-MB-231 Cancer Cells

Introduction

NP-G2-044 is a potent, orally active small molecule inhibitor of Fascin, an actin-bundling protein crucial for the formation of filopodia and lamellipodia.[1][2][3][4] These cellular protrusions are essential for cell migration and invasion, processes that are central to cancer metastasis.[5] In metastatic tumors where Fascin is often highly expressed, its inhibition presents a promising therapeutic strategy to block tumor cell motility and spread.[5][6] These notes provide detailed information on the half-maximal inhibitory concentration (IC50) of NP-G2-044 in the triple-negative breast cancer cell line MDA-MB-231, along with protocols for its determination.

Data Presentation

The IC50 of NP-G2-044 varies depending on the specific cellular process being assayed. While it is a potent inhibitor of Fascin's biochemical activity, its effect on cell migration in MDA-MB-231 cells is observed at a higher concentration. Notably, previous studies have indicated that Fascin inhibitors, including NP-G2-044, do not inhibit the in vitro growth of MDA-MB-231 cells, suggesting the compound's primary effect is anti-migratory rather than cytotoxic in this specific cell line.[7]

Parameter	Cell Line	IC50 Value	Assay Type	Reference
Cell Migration Inhibition	MDA-MB-231	~10 µM	Migration Assay	[2][3]
Fascin Inhibition	Cell-free	~0.2 µM - 2 µM	Biochemical Assay	[1][2][4]
Cell Growth Inhibition	MDA-MB-231	Not observed	Proliferation Assay	[7]

Experimental Protocols

Protocol for Determining IC50 of Cell Migration (Wound Healing Assay)

This protocol describes a method to determine the IC50 value of NP-G2-044 for the inhibition of MDA-MB-231 cell migration.

Materials:

• MDA-MB-231 cells

• Complete culture medium (e.g., DMEM with 10% FBS)

• NP-G2-044 stock solution (in DMSO)

• 6-well tissue culture plates

• 200 µL pipette tips

• Phosphate-Buffered Saline (PBS)

• Microscope with a camera

Procedure:

• Cell Seeding: Seed MDA-MB-231 cells in 6-well plates at a density that will form a confluent monolayer within 24-48 hours.

• Creating the "Wound": Once cells reach >90% confluency, gently scratch a straight line across the center of the monolayer with a sterile 200 µL pipette tip.

• Washing: Wash the wells twice with PBS to remove detached cells and debris.

• Treatment: Replace the PBS with a fresh complete culture medium containing serial dilutions of NP-G2-044 (e.g., 0.1, 1, 5, 10, 25, 50 µM). Include a vehicle control (DMSO) at the same concentration as the highest drug concentration well.

• Image Acquisition (Time 0): Immediately after adding the treatment, capture images of the scratch in each well using a microscope at 4x or 10x magnification. Mark reference points to ensure the same field is imaged each time.

• Incubation: Incubate the plates at 37°C in a 5% CO2 incubator.

• Image Acquisition (Time X): After a set time (e.g., 24 or 48 hours), acquire images of the same scratch areas.

• Data Analysis:

  • Measure the width of the scratch area at Time 0 and Time X for each concentration.

  • Calculate the percentage of wound closure for each treatment relative to the vehicle control.

  • Plot the percentage of migration inhibition against the log concentration of NP-G2-044.

  • Use non-linear regression analysis to calculate the IC50 value, which is the concentration of NP-G2-044 that inhibits 50% of cell migration.

Protocol for Determining IC50 of Cell Viability (MTT Assay)

This protocol is used to confirm the low cytotoxic effect of NP-G2-044 on MDA-MB-231 cell proliferation.

Materials:

• MDA-MB-231 cells

• Complete culture medium

• NP-G2-044 stock solution (in DMSO)

• 96-well tissue culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO

• Microplate reader

Procedure:

• Cell Seeding: Seed MDA-MB-231 cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of medium.[8] Incubate for 24 hours.

• Treatment: Prepare serial dilutions of NP-G2-044 in the culture medium. Remove the old medium from the wells and add 100 µL of the drug-containing medium to the respective wells. Include vehicle control (DMSO) and no-cell (media only) blank wells.

• Incubation: Incubate the plate for 48-72 hours at 37°C in a 5% CO2 incubator.[9]

• MTT Addition: Add 10-20 µL of MTT solution to each well and incubate for another 3-4 hours.[10] During this time, viable cells will convert the yellow MTT into purple formazan crystals.

• Solubilization: Carefully remove the medium from each well and add 100-150 µL of DMSO to dissolve the formazan crystals.[10] Gently shake the plate for 10 minutes.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Subtract the absorbance of the blank wells from all other readings.

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot cell viability (%) against the log concentration of NP-G2-044 to generate a dose-response curve and determine the IC50, if any.

Visualizations

Signaling Pathway of NP-G2-044 Action

Caption: Mechanism of NP-G2-044 action by inhibiting Fascin-mediated actin bundling.

Experimental Workflow for IC50 Determination

Caption: General experimental workflow for determining the IC50 value of a compound.

References

• 1. selleckchem.com [selleckchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. file.glpbio.com [file.glpbio.com]
• 4. NP-G2-044 | TargetMol [targetmol.com]
• 5. First-In-Class Fascin Inhibitor - Protheragen [protheragen.com]
• 6. Novita's Fascin Inhibitor NP-G2-044 Shows Promising Results in Phase 2 Trial for Advanced Solid Tumors [trial.medpath.com]
• 7. Anti-Metastasis Fascin Inhibitors Decrease the Growth of Specific Subtypes of Cancers - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Investigation of cytotoxic effect and action mechanism of a synthetic peptide derivative of rabbit cathelicidin against MDA-MB-231 breast cancer cell line - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Cell proliferation assay and calculation of IC50 [bio-protocol.org]
• 10. Protocol for Determining the IC50 of Drugs on Adherent Cells Using MTT Assay - Creative Bioarray | Creative Bioarray [creative-bioarray.com]

Application Notes and Protocols for In Vivo Dosing and Administration of NP-G2-044 in Mice

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the in vivo dosing and administration of NP-G2-044, a fascin inhibitor, in mouse models. The information is compiled from preclinical studies to guide researchers in designing and executing their own experiments.

Compound Information

NP-G2-044 is an orally active small molecule inhibitor of fascin 1, a protein involved in actin bundling and the formation of cellular protrusions critical for cell migration and invasion.[1] By inhibiting fascin, NP-G2-044 has been shown to block tumor cell migration, invasion, and metastasis in various cancer models.[2][3]

In Vivo Dosing and Administration Summary

NP-G2-044 has been administered in mice through various routes, including intravenous (IV), oral (PO), and intraperitoneal (IP) injections. The selection of the administration route and dosage depends on the specific experimental design, such as pharmacokinetic profiling or efficacy studies.

Table 1: Summary of In Vivo Dosing of NP-G2-044 in Mice

Administration Route	Dosage Range	Mouse Model	Purpose of Study	Reference
Intravenous (IV)	20 mg/kg	Not Specified	Pharmacokinetics	[4]
Oral (PO)	20 - 100 mg/kg	Not Specified	Pharmacokinetics	[4]
Oral (PO)	50 - 100 mg/kg (daily)	MDA-MB-231 Xenograft (NSG mice)	Efficacy (Metastasis)	[4]
Intraperitoneal (IP)	100 mg/kg (daily)	4T1 Syngeneic (BALB/c mice)	Efficacy (Metastasis)	[5]

Experimental Protocols

Formulation of NP-G2-044 for In Vivo Administration

A common formulation for NP-G2-044 for in vivo studies involves a vehicle of 10% DMSO, 40% PEG300, 5% Tween 80, and 45% Saline. Sonication may be required to achieve a clear solution.

Materials:

• NP-G2-044 powder

• Dimethyl sulfoxide (DMSO)

• Polyethylene glycol 300 (PEG300)

• Tween 80 (Polysorbate 80)

• Sterile Saline (0.9% NaCl)

• Sterile microcentrifuge tubes

• Sonicator

Procedure:

• Weigh the required amount of NP-G2-044 powder.

• Dissolve the NP-G2-044 powder in DMSO to create a stock solution.

• In a separate sterile tube, prepare the vehicle by mixing PEG300, Tween 80, and Saline in the specified proportions.

• Add the NP-G2-044 stock solution to the vehicle to achieve the final desired concentration.

• Vortex the solution thoroughly.

• If the solution is not clear, sonicate it until it becomes clear.

• The final formulation should be prepared fresh before each administration.

Administration Protocols

3.2.1. Oral Gavage (PO)

Materials:

• Appropriately sized gavage needles (e.g., 20-22 gauge for adult mice)

• Syringes (1 ml)

• Animal scale

• 70% Ethanol

Procedure:

• Weigh the mouse to calculate the exact volume of the dosing solution to be administered.

• Gently restrain the mouse by the scruff of the neck to immobilize its head.

• Measure the gavage needle from the tip of the mouse's nose to the last rib to estimate the length of insertion required to reach the stomach.

• Fill the syringe with the calculated volume of the NP-G2-044 formulation.

• Carefully insert the gavage needle into the mouse's mouth, passing it along the roof of the mouth towards the esophagus.

• Gently advance the needle into the esophagus until the pre-measured depth is reached. Do not force the needle.

• Slowly administer the solution.

• Carefully withdraw the needle and return the mouse to its cage.

• Monitor the mouse for any signs of distress.

3.2.2. Intraperitoneal Injection (IP)

Materials:

• Sterile syringes (1 ml)

• Sterile needles (e.g., 25-27 gauge)

• 70% Ethanol

Procedure:

• Weigh the mouse to determine the correct injection volume.

• Securely restrain the mouse, exposing its abdomen.

• Locate the injection site in the lower right quadrant of the abdomen to avoid puncturing the cecum or bladder.

• Wipe the injection site with 70% ethanol.

• Insert the needle at a 15-20 degree angle into the peritoneal cavity.

• Aspirate briefly to ensure that no fluid or blood is drawn back, which would indicate incorrect placement.

• Inject the NP-G2-044 solution slowly.

• Withdraw the needle and return the mouse to its cage.

• Observe the mouse for any adverse reactions.

3.2.3. Intravenous Injection (IV) - Tail Vein

Materials:

• Mouse restrainer

• Heat lamp or warming pad

• Sterile syringes (1 ml)

• Sterile needles (e.g., 27-30 gauge)

• 70% Ethanol

Procedure:

• Place the mouse in a restrainer to secure it and expose the tail.

• Warm the tail using a heat lamp or warming pad to dilate the lateral tail veins.

• Wipe the tail with 70% ethanol.

• Identify one of the lateral tail veins.

• Insert the needle, bevel up, into the vein at a shallow angle.

• A successful insertion will often be indicated by a small flash of blood in the needle hub.

• Slowly inject the NP-G2-044 solution. Resistance during injection may indicate improper placement.

• Withdraw the needle and apply gentle pressure to the injection site to prevent bleeding.

• Return the mouse to its cage and monitor for any signs of distress.

Pharmacokinetic Study Protocol

Objective: To determine the pharmacokinetic profile of NP-G2-044 in mice.

Procedure:

• Administer a single dose of NP-G2-044 via the desired route (IV or PO).

• Collect blood samples (e.g., via tail vein or retro-orbital sinus) at predetermined time points (e.g., 0, 5, 15, 30 minutes, and 1, 2, 4, 8, 24 hours post-dose).

• Process the blood samples to obtain plasma by centrifugation.

• Store plasma samples at -80°C until analysis.

• Quantify the concentration of NP-G2-044 in plasma samples using a validated LC-MS/MS method.

• Calculate pharmacokinetic parameters such as Cmax, Tmax, AUC, and half-life (t½).

Table 2: Pharmacokinetic Parameters of NP-G2-044 in Mice

Route	Dose (mg/kg)	Tmax (h)	Cmax (ng/mL)	AUC(0–t) (ng × h/mL)	t½ (h)	Oral Bioavailability (%)	Reference
IV	20	-	4870 (C0)	2660	3.8	-	[4]
PO	20	0.8 ± 0.6	617 ± 204	1040 ± 190	4.1 ± 0.6	39	[4]
PO	50	2.5 ± 2.1	1080 ± 290	3630 ± 1170	4.0 ± 0.3	34	[4]
PO	100	6.0 ± 2.0	1850 ± 110	12600 ± 1100	4.1 ± 0.7	30	[4]

Efficacy Study in Xenograft Mouse Model

Objective: To evaluate the anti-metastatic efficacy of NP-G2-044.

Model: Orthotopic MDA-MB-231 human breast cancer xenograft in immunodeficient mice (e.g., NSG).

Procedure:

• Culture MDA-MB-231 cells under standard conditions.

• On the day of implantation, harvest and resuspend the cells in a suitable medium (e.g., PBS or Matrigel).

• Anesthetize the mice.

• Inject the MDA-MB-231 cells (e.g., 1 x 10^6 cells) into the mammary fat pad.

• Allow the primary tumors to establish and grow to a palpable size.

• Randomize the mice into control (vehicle) and treatment (NP-G2-044) groups.

• Administer NP-G2-044 or vehicle daily via the chosen route (e.g., oral gavage).

• Monitor tumor growth by caliper measurements.

• At the end of the study, sacrifice the mice and harvest primary tumors and relevant organs (e.g., lungs) to assess metastasis.

• Analyze the extent of metastasis through histological examination or other relevant assays.

Signaling Pathways and Experimental Workflows

Mechanism of Action of NP-G2-044

NP-G2-044 functions by directly inhibiting fascin 1, an actin-bundling protein. This inhibition disrupts the formation of filopodia and other actin-based cellular protrusions, which are essential for cell motility, invasion, and metastasis.

Caption: Mechanism of action of NP-G2-044.

Downstream Signaling Pathways Affected by NP-G2-044

Preclinical studies suggest that NP-G2-044 can modulate key signaling pathways involved in cancer progression, including the Wnt/β-catenin and PI3K/Akt pathways.

Caption: Putative modulation of Wnt and PI3K pathways by NP-G2-044.

Experimental Workflow for an In Vivo Efficacy Study

The following diagram outlines a typical workflow for assessing the in vivo efficacy of NP-G2-044 in a mouse xenograft model.

Caption: Workflow for in vivo efficacy testing of NP-G2-044.

References

• 1. Facebook [cancer.gov]
• 2. First-In-Class Fascin Inhibitor - Protheragen [protheragen.com]
• 3. Anti-Metastasis Fascin Inhibitors Decrease the Growth of Specific Subtypes of Cancers - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Novita's Fascin Inhibitor NP-G2-044 Shows Promising Results in Phase 2 Trial for Advanced Solid Tumors [trial.medpath.com]
• 5. selleckchem.com [selleckchem.com]

Application Notes and Protocols: Utilizing NP-G2-044 in Combination with Anti-PD-1 Therapy

For Researchers, Scientists, and Drug Development Professionals

Introduction

NP-G2-044 is a first-in-class, orally available small molecule inhibitor of fascin, a key actin-bundling protein.[1][2][3] Elevated fascin expression is correlated with increased tumor cell motility, invasion, metastasis, and poor prognosis in various cancers.[1][3][4][5] By inhibiting fascin, NP-G2-044 blocks the formation of filopodia and invadopodia, thereby impeding tumor cell migration and metastasis.[1][3] Beyond its anti-metastatic properties, NP-G2-044 has been shown to modulate the tumor microenvironment (TME). It enhances the antigen-presenting capacity of dendritic cells (DCs) and promotes T-cell infiltration, providing a strong rationale for its combination with immune checkpoint inhibitors (ICIs) like anti-PD-1 therapy.[6][7][8] Preclinical and clinical studies have demonstrated that the combination of NP-G2-044 and anti-PD-1 therapy can overcome resistance to ICIs and elicit durable anti-tumor responses.[4][6][8][9]

These application notes provide a summary of key clinical data and detailed protocols for preclinical evaluation of NP-G2-044 in combination with anti-PD-1 therapy.

Data Presentation

Clinical Efficacy of NP-G2-044 and Anti-PD-1 Combination Therapy

The following tables summarize the clinical efficacy of NP-G2-044 in combination with anti-PD-1 therapy in patients with advanced solid tumors who have progressed on prior anti-PD-(L)1 therapy.[9][10]

Table 1: Objective Response Rate (ORR) and Disease Control Rate (DCR) [9][10]

Metric	Value (n=45)	95% Confidence Interval
Objective Response Rate (ORR)	21%	9.0% - 38.9%
Complete Response (CR)	3 patients	-
Partial Response (PR)	4 patients	-
Disease Control Rate (DCR)	76%	-

Table 2: Survival and Metastasis Data [4][8][11]

Endpoint	Observation
Median Progression-Free Survival (PFS)	20 weeks (in GYN patients, monotherapy)
1-Year Projected Progression-Free Survival (PFS)	30% (combination therapy)
Metastasis-Free Survival	55% of patients showed no new metastases
Duration of Response	Some responses lasting over 80 weeks

Table 3: Phase 2 Clinical Trial Dosing Information [9][10]

Therapy	Drug	Recommended Phase 2 Dose (RP2D)	Administration
Monotherapy	NP-G2-044	2100 mg	Once daily (QD), oral
Combination Therapy	NP-G2-044	1600 mg	Once daily (QD), oral
Anti-PD-1 Therapy	Standard of Care (SOC)	Per package insert

Preclinical Synergistic Efficacy in Mouse Models

Preclinical studies in various syngeneic mouse tumor models have demonstrated the synergistic anti-tumor effects of combining NP-G2-044 with immune checkpoint inhibitors.

Table 4: Increase in Median Overall Survival with Combination Therapy [7]

Tumor Model	NP-G2-044 Alone	ICIs Alone	NP-G2-044 + ICIs
EMT6 (Breast Cancer)	+63%	+39%	+115%
4T1 (Breast Cancer)	+68%	+79% (anti-PD-1)	+234% (NP-G2-044 + anti-PD-1)
Pan02 (Pancreatic Cancer)	+13%	+8%	+83%

Experimental Protocols

Protocol 1: In Vivo Murine Syngeneic Tumor Model for Efficacy Assessment

This protocol outlines a typical in vivo study to evaluate the efficacy of NP-G2-044 in combination with an anti-PD-1 antibody in a syngeneic mouse model.

1. Cell Culture and Implantation:

• Culture a murine cancer cell line (e.g., CT26 for colorectal cancer, B16-F10 for melanoma) in appropriate media.
• Harvest cells during the logarithmic growth phase and resuspend in sterile phosphate-buffered saline (PBS) or Matrigel.
• Subcutaneously inject 1 x 10^6 cells into the flank of 6-8 week old immunocompetent mice (e.g., BALB/c or C57BL/6).

2. Animal Grouping and Treatment:

• Once tumors reach a palpable size (e.g., 50-100 mm³), randomize mice into four treatment groups (n=8-10 mice/group):
• Group 1: Vehicle control (e.g., corn oil, oral gavage) + Isotype control antibody (intraperitoneal injection).
• Group 2: NP-G2-044 (e.g., 50 mg/kg, oral gavage, daily) + Isotype control antibody.
• Group 3: Vehicle control + Anti-PD-1 antibody (e.g., 10 mg/kg, intraperitoneal injection, twice weekly).
• Group 4: NP-G2-044 + Anti-PD-1 antibody.
• Prepare NP-G2-044 for oral administration by dissolving in a suitable vehicle such as corn oil.[2]

3. Tumor Measurement and Endpoint Analysis:

• Measure tumor dimensions with calipers every 2-3 days and calculate tumor volume using the formula: (Length x Width²)/2.
• Monitor animal body weight and overall health.
• The primary endpoint is typically tumor growth inhibition. Survival studies can also be conducted, with the endpoint being when tumors reach a predetermined size or when mice show signs of morbidity.
• At the end of the study, euthanize mice and harvest tumors for further analysis (e.g., flow cytometry, immunohistochemistry).

Protocol 2: Immunohistochemistry (IHC) for Immune Cell Infiltration

This protocol describes the use of IHC to assess the infiltration of immune cells into the TME.

1. Tissue Preparation:

• Fix harvested tumors in 10% neutral buffered formalin for 24 hours.
• Dehydrate the tissue through a series of graded ethanol solutions and embed in paraffin.
• Cut 4-5 µm sections and mount on charged slides.

2. Staining:

• Deparaffinize and rehydrate the tissue sections.
• Perform antigen retrieval using a citrate-based buffer in a pressure cooker or water bath.
• Block endogenous peroxidase activity with 3% hydrogen peroxide.
• Block non-specific antibody binding with a blocking serum.
• Incubate with primary antibodies against immune cell markers (e.g., anti-CD8 for cytotoxic T cells, anti-F4/80 for macrophages) overnight at 4°C.
• Incubate with a secondary antibody conjugated to horseradish peroxidase (HRP).
• Develop the signal with a DAB substrate kit and counterstain with hematoxylin.

3. Imaging and Analysis:

• Dehydrate, clear, and mount the slides.
• Capture images using a brightfield microscope.
• Quantify the number of positive cells per unit area using image analysis software.

Protocol 3: Flow Cytometry for Immune Cell Profiling in the TME

This protocol details the preparation of single-cell suspensions from tumors for multi-color flow cytometry analysis of immune cell populations.[12][13]

1. Single-Cell Suspension Preparation: [12][14]

• Mince freshly harvested tumors and digest in a solution containing collagenase and DNase I for 30-60 minutes at 37°C with agitation.
• Neutralize the enzymatic digestion with media containing fetal bovine serum.
• Filter the cell suspension through a 70 µm cell strainer to remove debris.
• Lyse red blood cells using an ACK lysis buffer.
• Wash the cells with FACS buffer (PBS with 2% FBS).

2. Antibody Staining: [12]

• Count the cells and resuspend at a concentration of 1 x 10^7 cells/mL.
• Block Fc receptors with an anti-CD16/32 antibody.
• Stain for surface markers using a cocktail of fluorescently conjugated antibodies (e.g., CD45, CD3, CD4, CD8, CD11c, MHCII) for 30 minutes on ice in the dark.
• Wash the cells twice with FACS buffer.
• If intracellular staining is required (e.g., for FoxP3 or cytokines), fix and permeabilize the cells before adding intracellular antibodies.
• Resuspend the final cell pellet in FACS buffer.

3. Data Acquisition and Analysis: [12]

• Acquire data on a flow cytometer.
• Analyze the data using software such as FlowJo to quantify different immune cell populations based on their marker expression.

Mandatory Visualizations

Caption: Mechanism of action of NP-G2-044 and its synergy with anti-PD-1 therapy.

Caption: Experimental workflow for in vivo efficacy studies.

Caption: Synergistic relationship of NP-G2-044 and anti-PD-1 therapy.

References

• 1. First-In-Class Fascin Inhibitor - Protheragen [protheragen.com]
• 2. selleckchem.com [selleckchem.com]
• 3. Facebook [cancer.gov]
• 4. novita-pharm.com [novita-pharm.com]
• 5. A phase 2 clinical trial of first-in-class fascin inhibitor NP-G2-044 as monotherapy and in combination therapy with anti-PD-1 immunotherapy in patients with advanced solid tumor malignancies. - ASCO [asco.org]
• 6. Novita's Fascin Inhibitor NP-G2-044 Shows Promising Results in Phase 2 Trial for Advanced Solid Tumors [trial.medpath.com]
• 7. Fascin inhibitor increases intratumoral dendritic cell activation and anti-cancer immunity - PMC [pmc.ncbi.nlm.nih.gov]
• 8. ascopubs.org [ascopubs.org]
• 9. cancernetwork.com [cancernetwork.com]
• 10. Novita Highlights Positive Data from Phase 2 Trial of NP-G2-044 in Patients with Advanced and Metastatic Solid Tumors at 2025 ASCO Annual Meeting [prnewswire.com]
• 11. ascopubs.org [ascopubs.org]
• 12. Multi-color Flow Cytometry for Comprehensive Analysis of the Tumor Immune Infiltrate in a Murine Model of Breast Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 13. miltenyibiotec.com [miltenyibiotec.com]
• 14. Protocol to characterize the melanoma tumor immune microenvironment in mice from single cell to flow cytometry analysis - PMC [pmc.ncbi.nlm.nih.gov]

Western blot protocol for fascin expression after NP-G2-044 treatment

Western Blot Analysis of Fascin Expression Following NP-G2-044 Treatment

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Fascin is an actin-bundling protein that plays a crucial role in the formation of cellular protrusions such as filopodia and invadopodia, which are essential for cell migration and invasion.[1][2] In many types of cancer, fascin is overexpressed and correlates with increased metastasis and poor prognosis.[3] NP-G2-044 is an orally available small molecule inhibitor that targets fascin's actin-bundling activity, thereby impeding tumor cell migration, invasion, and metastasis.[3] This document provides a detailed protocol for assessing the expression of fascin in cancer cells after treatment with NP-G2-044 using Western blotting. As NP-G2-044 is a functional inhibitor, it is not expected to necessarily decrease the total protein expression of fascin. Therefore, this protocol is designed to accurately quantify fascin protein levels to investigate any potential secondary effects on protein expression or degradation.

Data Presentation

While NP-G2-044 primarily inhibits the function of fascin, it is valuable to assess if it also affects fascin protein expression levels. The following table summarizes the known effects of NP-G2-044 on fascin activity and downstream cellular processes. A Western blot experiment as detailed below would aim to populate the final row of such a table.

Parameter	Method	Result with NP-G2-044 Treatment	Reference
Fascin Actin-Bundling Activity	In vitro actin-bundling assay	Inhibition with an IC50 of ~0.2 µM	[4]
Filopodia Formation	Microscopy	Blocked bradykinin-induced filopodia	[4]
Stress Fiber Formation	Microscopy	Blocked LPA-induced stress fibers	[4]
Tumor Cell Migration	Boyden chamber assay	Reduced migration of breast cancer cells	[4]
Tumor Metastasis	In vivo mouse models	Reduced lung metastasis	[5]
Overall Survival	In vivo mouse models	Increased overall survival	[6][7]
Fascin Protein Expression	Western Blot	Hypothesized: No significant change	(To be determined by experiment)

Experimental Protocols

Cell Culture and NP-G2-044 Treatment

This protocol is a general guideline and should be optimized for the specific cell line used.

• Materials:

  • Cancer cell line with known fascin expression (e.g., HeLa, MDA-MB-231, 4T1)[5][8]

  • Complete cell culture medium (e.g., DMEM with 10% FBS)

  • NP-G2-044 (dissolved in DMSO)

  • Vehicle control (DMSO)

  • 6-well tissue culture plates

  • Phosphate-buffered saline (PBS)

• Procedure:

  • Seed cells in 6-well plates at a density that will result in 70-80% confluency at the time of harvest.

  • Allow cells to adhere overnight in a 37°C, 5% CO2 incubator.

  • Prepare working concentrations of NP-G2-044 in complete culture medium. A dose-response experiment (e.g., 0, 1, 5, 10 µM) is recommended.

  • Prepare a vehicle control with the same final concentration of DMSO as the highest NP-G2-044 concentration.

  • Remove the medium from the cells and replace it with the medium containing NP-G2-044 or vehicle control.

  • Incubate for the desired treatment duration (e.g., 24, 48 hours).

Protein Extraction (Cell Lysis)

• Materials:

  • Ice-cold PBS

  • Ice-cold cell lysis buffer (e.g., RIPA buffer or TNTE buffer)[9][10][11]

    • RIPA Buffer Recipe: 50 mM Tris-HCl pH 8.0, 150 mM NaCl, 1% NP-40, 0.5% sodium deoxycholate, 0.1% SDS.[9]

    • TNTE Buffer Recipe: 50 mM Tris-HCl pH 7.5, 150 mM NaCl, 0.5% Triton-X 100, 1 mM EDTA.[10]

  • Protease and phosphatase inhibitor cocktail

  • Cell scraper

  • Microcentrifuge tubes

• Procedure:

  • Place the 6-well plate on ice and wash the cells twice with ice-cold PBS.

  • Aspirate the PBS and add 100-200 µL of ice-cold lysis buffer (supplemented with protease and phosphatase inhibitors) to each well.[12][13]

  • Scrape the cells from the plate and transfer the lysate to a pre-cooled microcentrifuge tube.

  • Incubate the lysate on ice for 30 minutes with occasional vortexing.

  • Centrifuge the lysate at 12,000-16,000 x g for 20 minutes at 4°C.[9][13]

  • Carefully transfer the supernatant (containing the soluble proteins) to a new pre-cooled tube.

Protein Quantification

• Materials:

  • BCA or Bradford protein assay kit

  • Spectrophotometer

• Procedure:

  • Determine the protein concentration of each lysate using a BCA or Bradford assay according to the manufacturer's instructions.

  • Calculate the volume of lysate required to have equal amounts of protein for each sample (e.g., 20-30 µg per lane).

SDS-PAGE and Western Blotting

• Materials:

  • Laemmli sample buffer (2x or 4x)[9][13]

  • SDS-PAGE gels (10% or 12% acrylamide)

  • Running buffer

  • Transfer buffer

  • PVDF or nitrocellulose membrane

  • Blocking buffer (e.g., 5% non-fat dry milk or 5% BSA in TBST)

  • Primary antibody: Anti-Fascin (Rabbit or Mouse monoclonal, check datasheet for recommended dilution, typical starting dilutions are 1:1000)[8][14][15]

  • Secondary antibody: HRP-conjugated anti-rabbit or anti-mouse IgG

  • Wash buffer (TBST: Tris-buffered saline with 0.1% Tween-20)

  • Loading control antibody (e.g., anti-GAPDH or anti-β-actin)

  • Enhanced chemiluminescence (ECL) substrate

  • Imaging system

• Procedure:

  • Sample Preparation: Mix the calculated volume of protein lysate with an equal volume of 2x Laemmli buffer. Boil the samples at 95-100°C for 5 minutes.

  • Gel Electrophoresis: Load equal amounts of protein (20-30 µg) into the wells of the SDS-PAGE gel. Include a protein ladder. Run the gel according to the manufacturer's instructions.

  • Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane using a wet or semi-dry transfer system.

  • Blocking: Block the membrane with blocking buffer for 1 hour at room temperature with gentle agitation to prevent non-specific antibody binding.

  • Primary Antibody Incubation: Incubate the membrane with the primary anti-fascin antibody diluted in blocking buffer overnight at 4°C with gentle agitation.

  • Washing: Wash the membrane three times for 5-10 minutes each with TBST.

  • Secondary Antibody Incubation: Incubate the membrane with the HRP-conjugated secondary antibody diluted in blocking buffer for 1 hour at room temperature.

  • Washing: Wash the membrane three times for 5-10 minutes each with TBST.

  • Detection: Incubate the membrane with ECL substrate according to the manufacturer's instructions and capture the chemiluminescent signal using an imaging system.

  • Stripping and Re-probing (Optional): The membrane can be stripped and re-probed with a loading control antibody to ensure equal protein loading.

Mandatory Visualizations

Caption: Experimental workflow for Western blot analysis of fascin.

References

• 1. Fascin, an Actin-bundling Protein, Induces Membrane Protrusions and Increases Cell Motility of Epithelial Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Fascin, an Actin-Bundling Protein, Modulates Colonic Epithelial Cell Invasiveness and Differentiation in Vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Facebook [cancer.gov]
• 4. Improving fascin inhibitors to block tumor cell migration and metastasis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Anti-Metastasis Fascin Inhibitors Decrease the Growth of Specific Subtypes of Cancers - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Fascin inhibitor increases intratumoral dendritic cell activation and anti-cancer immunity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Fascin Polyclonal Antibody (PA5-21319) [thermofisher.com]
• 9. Cell Lysis and Protein Extraction for Western Blotting [sigmaaldrich.com]
• 10. Immunolocalization of Fascin, an Actin‐Bundling Protein and Glial Fibrillary Acidic Protein in Human Astrocytoma Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Choosing a Lysis Buffer for Western Blot (WB) | Cell Signaling Technology [cellsignal.com]
• 12. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 13. Sample preparation for western blot | Abcam [abcam.com]
• 14. Fascin Polyclonal Antibody (PA5-116442) [thermofisher.com]
• 15. ptgcn.com [ptgcn.com]

Application Notes and Protocols for NP-G2-044 Formulation and Oral Gavage in Animal Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

NP-G2-044 is a first-in-class, orally available small molecule inhibitor of fascin, a protein crucial for the formation of filopodia and the bundling of actin filaments.[1][2] Fascin is highly expressed in various metastatic tumors, and its presence is correlated with aggressive cancer phenotypes and poor prognosis.[2] By targeting fascin, NP-G2-044 disrupts the actin cytoskeleton's reorganization, thereby impairing tumor cell migration, invasion, and metastasis.[1][2] Furthermore, NP-G2-044 has been shown to enhance anti-tumor immune responses by activating intra-tumoral dendritic cells.[1][3] This dual mechanism of action makes NP-G2-044 a promising therapeutic agent for various solid tumors, both as a monotherapy and in combination with other treatments like checkpoint inhibitors.[4][5] Preclinical and clinical studies have demonstrated its potential in reducing tumor growth and metastasis.[6][7][8]

These application notes provide detailed protocols for the formulation of NP-G2-044 for oral gavage in animal studies, as well as a step-by-step guide for its administration.

Data Presentation

Table 1: NP-G2-044 Formulation for Oral Gavage

Formulation Component	Supplier Example	Purpose	Example Concentrations
NP-G2-044	Selleck Chemicals	Active Pharmaceutical Ingredient	Varies based on study design
Dimethyl Sulfoxide (DMSO)	Sigma-Aldrich	Solubilizing Agent	80 mg/mL (stock solution)[9]
Corn Oil	Sigma-Aldrich	Vehicle	950 µL (for a 1 mL final volume)[9]
PEG300	Sigma-Aldrich	Co-solvent	400 µL (for a 1 mL final volume)[9]
Tween-80	Sigma-Aldrich	Surfactant/Emulsifier	50 µL (for a 1 mL final volume)[9]
ddH2O (double-distilled water)	-	Diluent	500 µL (for a 1 mL final volume)[9]

Table 2: Pharmacokinetic Parameters of NP-G2-044 in Mice

Parameter	Value	Route of Administration
Tmax	~4 hours[3]	Oral
T1/2	20-24 hours[3]	Oral

Pharmacokinetic studies in mice have shown that NP-G2-044 has an excellent profile following a single oral gavage dose administration.[6]

Experimental Protocols

Protocol 1: Preparation of NP-G2-044 Formulation for Oral Gavage (Corn Oil-Based)

This protocol is suitable for preclinical studies requiring a simple, two-component formulation.

Materials:

• NP-G2-044 powder

• Dimethyl Sulfoxide (DMSO), anhydrous

• Corn oil

• Sterile microcentrifuge tubes

• Vortex mixer

• Pipettes and sterile tips

Procedure:

• Prepare a stock solution of NP-G2-044 in DMSO.

  • Accurately weigh the required amount of NP-G2-044 powder.

  • Dissolve the powder in anhydrous DMSO to achieve a clear stock solution (e.g., 10 mg/mL).[9] Ensure the powder is completely dissolved by vortexing.

• Prepare the final dosing solution.

  • For a 1 mL final working solution, add 50 µL of the 10 mg/mL NP-G2-044 DMSO stock solution to 950 µL of corn oil in a sterile microcentrifuge tube.[9]

  • Vortex the mixture thoroughly to ensure a uniform suspension.

• Administration.

  • The mixed solution should be used immediately for optimal results.[9]

Protocol 2: Preparation of NP-G2-044 Formulation for Oral Gavage (Aqueous-Based)

This protocol provides an alternative formulation that may be suitable for different experimental needs.

Materials:

• NP-G2-044 powder

• Dimethyl Sulfoxide (DMSO), anhydrous

• PEG300

• Tween-80

• Double-distilled water (ddH2O)

• Sterile microcentrifuge tubes

• Vortex mixer

• Pipettes and sterile tips

Procedure:

• Prepare a stock solution of NP-G2-044 in DMSO.

  • Accurately weigh the required amount of NP-G2-044 powder.

  • Dissolve the powder in anhydrous DMSO to achieve a clear stock solution (e.g., 80 mg/mL).[9] Vortex until fully dissolved.

• Prepare the final dosing solution.

  • For a 1 mL final working solution, add 50 µL of the 80 mg/mL clear DMSO stock solution to 400 µL of PEG300 in a sterile microcentrifuge tube.[9]

  • Mix thoroughly by vortexing until the solution is clear.[9]

  • Add 50 µL of Tween-80 to the mixture and vortex until clear.[9]

  • Add 500 µL of ddH2O to bring the final volume to 1 mL.[9]

  • Vortex the final solution to ensure homogeneity.

• Administration.

  • This formulation should be used immediately after preparation.[9]

Protocol 3: Oral Gavage Administration in Mice

This protocol outlines the standard procedure for administering the prepared NP-G2-044 formulation to mice. It is crucial that this procedure is performed by trained personnel to minimize animal stress and prevent injury.[10]

Materials:

• Prepared NP-G2-044 formulation

• Appropriately sized gavage needles (e.g., 18-20 gauge for adult mice, with a rounded tip).[10][11]

• Syringes

• Animal scale

Procedure:

• Animal Preparation and Dose Calculation.

  • Weigh the mouse to determine the correct dosing volume. The maximum recommended dosing volume is typically 10 mL/kg.[10]

  • Draw the calculated volume of the NP-G2-044 formulation into the syringe attached to the gavage needle.

• Animal Restraint.

  • Gently but firmly restrain the mouse by scruffing the back of the neck to immobilize the head and body.[12] The animal should be held in an upright position.[12]

• Gavage Needle Insertion.

  • Gently insert the gavage needle into the diastema (the gap between the incisors and molars) and advance it along the roof of the mouth.[13]

  • The needle should pass smoothly down the esophagus. Do not force the needle if resistance is met; withdraw and re-insert.[10]

• Substance Administration.

  • Once the needle is correctly positioned in the stomach, slowly depress the syringe plunger to administer the formulation.[10]

• Post-Administration Monitoring.

  • After administration, gently remove the gavage needle and return the mouse to its cage.[11]

  • Monitor the animal for at least 15 minutes for any signs of respiratory distress or adverse reactions.[11][14]

Visualizations

Caption: Mechanism of action of NP-G2-044 in inhibiting tumor cell metastasis.

Caption: Experimental workflow for NP-G2-044 oral gavage in animal studies.

References

• 1. First-In-Class Fascin Inhibitor - Protheragen [protheragen.com]
• 2. Facebook [cancer.gov]
• 3. ascopubs.org [ascopubs.org]
• 4. Novita's Fascin Inhibitor NP-G2-044 Shows Promising Results in Phase 2 Trial for Advanced Solid Tumors [trial.medpath.com]
• 5. NP-G2-044 - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 6. Anti-Metastasis Fascin Inhibitors Decrease the Growth of Specific Subtypes of Cancers - PMC [pmc.ncbi.nlm.nih.gov]
• 7. novita-pharm.com [novita-pharm.com]
• 8. "A phase 2 clinical trial of first-in-class fascin inhibitor NP-G2-044 " by Frank Yung-Chin Tsai, Michael J. Birrer et al. [scholarlycommons.henryford.com]
• 9. selleckchem.com [selleckchem.com]
• 10. iacuc.wsu.edu [iacuc.wsu.edu]
• 11. iacuc.ucsf.edu [iacuc.ucsf.edu]
• 12. instechlabs.com [instechlabs.com]
• 13. animalcare.ubc.ca [animalcare.ubc.ca]
• 14. Institutional protocols for the oral administration (gavage) of chemicals and microscopic microbial communities to mice: Analytical consensus - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

NP-G2-044 not dissolving properly in cell culture media

This guide provides troubleshooting advice and answers to frequently asked questions regarding the dissolution of NP-G2-044 in cell culture media.

Frequently Asked Questions (FAQs)

Q1: My NP-G2-044 is not dissolving in my cell culture medium. What should I do?

A1: Poor solubility of NP-G2-044 in aqueous solutions like cell culture media is a common issue. The primary reason is often its hydrophobic nature. To address this, it is recommended to first dissolve NP-G2-044 in an organic solvent, such as dimethyl sulfoxide (DMSO) or ethanol, to create a concentrated stock solution before diluting it to the final working concentration in your cell culture medium.

Q2: What is the recommended solvent for creating an NP-G2-044 stock solution?

A2: DMSO is the most widely recommended solvent for initial dissolution of NP-G2-044 due to its high solubilizing power for a wide range of organic compounds. For applications where DMSO may be toxic to cells, ethanol can be considered as an alternative.

Q3: What is the maximum recommended concentration of the organic solvent in the final cell culture medium?

A3: The final concentration of the organic solvent in your cell culture medium should be kept as low as possible to avoid solvent-induced cytotoxicity. For DMSO, it is crucial to keep the final concentration at or below 0.1%. For ethanol, a final concentration of up to 0.5% is generally tolerated by most cell lines. Always include a vehicle control (media with the same concentration of the solvent) in your experiments to account for any effects of the solvent itself.

Q4: I've dissolved NP-G2-044 in DMSO, but it precipitates when I add it to the cell culture medium. How can I prevent this?

A4: Precipitation upon dilution into an aqueous medium is a sign of poor solubility. To prevent this, try the following:

• Pre-warm the cell culture medium: Gently warming the medium to 37°C can help increase the solubility of the compound.

• Increase the rate of mixing: Add the NP-G2-044 stock solution dropwise to the pre-warmed medium while gently vortexing or swirling to ensure rapid and uniform dispersion.

• Use a serum-containing medium: If your experimental protocol allows, the proteins in fetal bovine serum (FBS) or other sera can help to stabilize the compound and prevent precipitation.

• Lower the final concentration: It's possible that the desired final concentration of NP-G2-044 exceeds its solubility limit in the cell culture medium. Try working with a lower final concentration.

Q5: Can I use sonication or heating to aid the dissolution of NP-G2-044?

A5: Yes, these methods can be employed cautiously. Gentle warming of the stock solution in a 37°C water bath can aid dissolution. Sonication can also be effective in breaking up compound aggregates. However, it is important to be mindful of the chemical stability of NP-G2-044, as excessive heat or prolonged sonication could potentially lead to its degradation.

Quantitative Data Summary

The following table summarizes the solubility of NP-G2-044 in various solvents and the recommended final concentrations in cell culture media.

Solvent	Solubility of NP-G2-044	Recommended Max. Final Concentration in Media
DMSO	≥ 100 mM	≤ 0.1%
Ethanol	≥ 50 mM	≤ 0.5%
PBS (pH 7.4)	< 10 µM	Not Applicable
Cell Culture Media (with 10% FBS)	~ 25 µM	Not Applicable

Experimental Protocol: Preparation of NP-G2-044 Working Solution

This protocol details the steps for preparing a working solution of NP-G2-044 for cell culture experiments.

• Prepare a Concentrated Stock Solution:

  • Allow the vial of NP-G2-044 powder to equilibrate to room temperature before opening.

  • Add the appropriate volume of 100% DMSO to the vial to create a 10 mM stock solution.

  • Vortex the solution for 1-2 minutes to ensure complete dissolution. If necessary, briefly sonicate the vial in a water bath sonicator.

  • Visually inspect the solution to ensure there are no visible particles.

  • Aliquot the stock solution into smaller, single-use volumes and store at -20°C or -80°C to avoid repeated freeze-thaw cycles.

• Prepare the Final Working Solution:

  • Thaw an aliquot of the 10 mM NP-G2-044 stock solution at room temperature.

  • Pre-warm your cell culture medium (with or without serum, as per your experimental design) to 37°C.

  • Perform a serial dilution of the 10 mM stock solution to create an intermediate stock at a higher concentration than your final working solution (e.g., 1 mM or 100 µM) using the pre-warmed medium.

  • Add the required volume of the intermediate stock solution to your final volume of pre-warmed cell culture medium to achieve the desired final concentration. Add the stock solution dropwise while gently swirling the medium.

  • Visually inspect the final working solution for any signs of precipitation. If precipitation occurs, refer to the troubleshooting section of the FAQs.

Visualizations

Caption: Experimental workflow for dissolving NP-G2-044.

Caption: Hypothetical signaling pathway of NP-G2-044.

Potential off-target effects of NP-G2-044 in vitro

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) regarding the potential off-target effects of NP-G2-044 in in vitro settings. This resource is intended for researchers, scientists, and drug development professionals to help anticipate, troubleshoot, and interpret experimental results.

Frequently Asked Questions (FAQs)

Q1: What is the primary on-target mechanism of action for NP-G2-044?

A1: NP-G2-044 is a first-in-class, orally available small molecule inhibitor of Fascin-1.[1][2] Fascin-1 is an actin-bundling protein that plays a critical role in the formation of cellular protrusions like filopodia and invadopodia, which are essential for cell migration and invasion.[3][4] NP-G2-044 works by occupying an actin-binding site on fascin, thereby preventing it from cross-linking actin filaments.[4] This inhibition of fascin's function leads to a reduction in tumor cell motility and metastasis.[3][4] Additionally, NP-G2-044 has been shown to enhance anti-tumor immune responses by increasing the antigen-presenting capacity of dendritic cells.[3]

Q2: Have any off-target effects of NP-G2-044 been reported in in vitro studies?

A2: Yes, some in vitro studies have suggested potential off-target or cell-type-specific effects of NP-G2-044, particularly concerning immune cells. One study reported that while NP-G2-044 is designed to target fascin, it can also differentially affect T-cell activation and attenuate cytokine production in mixed spleen cell cultures in a manner that might not be solely attributable to fascin inhibition.[1] This suggests that researchers should carefully design control experiments when studying the effects of NP-G2-044 on immune cell populations.

Q3: Does NP-G2-044 have any known effects on the Wnt/β-catenin signaling pathway?

A3: The current literature suggests that the effects of NP-G2-044 on the Wnt/β-catenin pathway are likely a downstream consequence of on-target fascin-1 inhibition rather than a direct off-target interaction.[5][6] Fascin-1 expression has been shown to promote the activation of the Wnt/β-catenin pathway in some cancer models.[6] Therefore, inhibition of fascin-1 by NP-G2-044 can lead to a downstream reduction in Wnt/β-catenin signaling.[5][6] This is an important consideration for researchers working on cancers where this pathway is a key driver of malignancy.

Troubleshooting Guides

Problem 1: I am observing unexpected changes in T-cell activation or proliferation in my co-culture experiments with NP-G2-044.

• Possible Cause: While NP-G2-044 is a fascin inhibitor, it has been observed to have differential effects on T-cell activation that may be independent of fascin expression in T-cells.[1] One study noted that NP-G2-044 could inhibit the proliferation of CD8+ T-cells at high concentrations but enhance it at lower doses.[1]

• Troubleshooting Steps:

  • Dose-Response Curve: Perform a dose-response experiment with NP-G2-044 on your T-cells alone to understand its direct effects on their viability and proliferation in the absence of other cell types.

  • Fascin Expression Control: Confirm the expression level of fascin in your specific T-cell subtype. The effects of NP-G2-044 may vary between fascin-expressing and non-fascin-expressing immune cells.[1]

  • Endpoint Measurement: Measure multiple endpoints of T-cell activation, such as the expression of activation markers (e.g., CD25, CD69), cytokine production (e.g., IFN-γ, TNF-α), and proliferation (e.g., using CFSE or EdU incorporation assays).

  • Control Compound: If available, use a structurally distinct fascin inhibitor as a control to determine if the observed effects are specific to NP-G2-044 or a general consequence of fascin inhibition.

Problem 2: My experiments show that NP-G2-044 is altering the expression of Wnt/β-catenin pathway target genes.

• Possible Cause: This is likely an on-target, downstream effect of fascin-1 inhibition. Fascin-1 has been implicated in the regulation of the Wnt/β-catenin signaling pathway in some cancer types.[6] By inhibiting fascin-1, NP-G2-044 can indirectly lead to the downregulation of this pathway.[5][6]

• Troubleshooting Steps:

  • Confirm Fascin Inhibition: Ensure that the concentration of NP-G2-044 you are using is sufficient to inhibit fascin activity in your cell line. This can be assessed by observing changes in cell morphology, such as a reduction in filopodia, or by performing a cell migration/invasion assay.

  • Upstream Pathway Analysis: To confirm the effect is downstream of fascin, you can try to rescue the phenotype by overexpressing a constitutively active form of a downstream effector in the Wnt pathway, if feasible in your experimental system.

  • Fascin Knockdown/Knockout Control: Compare the effects of NP-G2-044 to a genetic knockdown or knockout of fascin-1 in your cells. If the effects on the Wnt/β-catenin pathway are similar, it strongly suggests an on-target mechanism.

Quantitative Data Summary

Table 1: In Vitro Inhibitory Concentrations of NP-G2-044

Parameter	Cell Line/System	IC50	Reference
Fascin Inhibition (actin-bundling)	Cell-free assay	~0.2 µM	[Selleck Chemicals Product Page]
Tumor Cell Migration	MDA-MB-231	~10 µM	[TargetMol Product Page]

Table 2: Observed Effects of NP-G2-044 on Immune Cells In Vitro

Cell Type	Experimental Condition	Concentration	Observed Effect	Reference
Murine Spleen Cells	LPS Stimulation	Dose-dependent	Attenuation of stimulation-induced cytokine production.	[1]
Murine CD8+ T-cells	Polyclonal Stimulation	High (5 x 10⁻⁵ M)	Strong inhibition of metabolic activity and TNF-γ production.	[1]
Murine CD8+ T-cells	Polyclonal Stimulation	Lower doses	Tendency to enhance proliferation.	[1]
Murine Bone-Marrow Derived Dendritic Cells	Unstimulated	Not specified	Attenuated antigen uptake.	[1]

Experimental Protocols

Protocol 1: Assessing the Impact of NP-G2-044 on T-cell Proliferation

• Cell Preparation: Isolate primary T-cells from your model system of choice (e.g., human PBMCs or murine splenocytes).

• Labeling (Optional): For proliferation tracking, label the T-cells with a proliferation dye such as Carboxyfluorescein succinimidyl ester (CFSE) according to the manufacturer's protocol.

• Plating: Plate the T-cells in a 96-well plate at a suitable density.

• Stimulation: Add a polyclonal T-cell stimulus, such as anti-CD3/CD28 antibodies or phytohemagglutinin (PHA).

• Treatment: Add NP-G2-044 at a range of concentrations (e.g., 0.1 µM to 50 µM) to the appropriate wells. Include a DMSO vehicle control.

• Incubation: Culture the cells for a period suitable for T-cell proliferation (typically 3-5 days).

• Analysis:

  • CFSE Dilution: If using CFSE, analyze the cells by flow cytometry to measure the dilution of the dye, which corresponds to cell division.

  • Cell Viability/Count: Use a viability assay (e.g., MTS or CellTiter-Glo) or a cell counter to determine the number of viable cells.

  • EdU Incorporation: Alternatively, pulse the cells with EdU for the final few hours of culture and detect incorporation using a click chemistry-based assay, followed by flow cytometry or imaging.

Protocol 2: Investigating Downstream Effects on Wnt/β-catenin Signaling

• Cell Culture: Culture a cancer cell line known to have active Wnt/β-catenin signaling and to express fascin-1.

• Treatment: Treat the cells with an effective concentration of NP-G2-044 (determine this with a migration assay first) or a DMSO vehicle control for a suitable duration (e.g., 24-48 hours).

• Lysate Preparation: Harvest the cells and prepare whole-cell lysates for protein analysis or lyse them for RNA extraction.

• Western Blot Analysis: Perform a Western blot to analyze the protein levels of key components and targets of the Wnt/β-catenin pathway, such as active β-catenin (non-phosphorylated), total β-catenin, c-Myc, and Cyclin D1. Use a loading control like GAPDH or β-actin to normalize the results.

• qRT-PCR Analysis: Perform quantitative real-time PCR (qRT-PCR) to measure the mRNA expression levels of Wnt/β-catenin target genes (e.g., MYC, CCND1, AXIN2). Normalize the expression to a stable housekeeping gene.

• Reporter Assay (Optional): If you have a cell line with a Wnt/β-catenin reporter construct (e.g., TOP/FOP-Flash), you can perform a luciferase or fluorescent reporter assay to directly measure the transcriptional activity of the pathway after NP-G2-044 treatment.

Visualizations

References

• 1. mdpi.com [mdpi.com]
• 2. mdpi.com [mdpi.com]
• 3. Fascin inhibitor increases intratumoral dendritic cell activation and anti-cancer immunity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Improving fascin inhibitors to block tumor cell migration and metastasis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Role of Fascin-1 in cervical cancer metastasis via Wnt/β-catenin pathway activation - PMC [pmc.ncbi.nlm.nih.gov]

Optimizing NP-G2-044 concentration for long-term studies

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing the fascin inhibitor, NP-G2-044, in long-term studies.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of NP-G2-044?

NP-G2-044 is a potent and orally active small molecule inhibitor of fascin.[1] Fascin is an actin-bundling protein crucial for the formation of filopodia, which are cellular protrusions involved in cell motility, migration, and invasion.[2] NP-G2-044 binds to fascin, preventing it from cross-linking actin filaments. This disruption of the actin cytoskeleton impairs the dynamic changes in cell shape necessary for tumor cell migration and metastasis.[3] Additionally, NP-G2-044 has been shown to enhance anti-tumor immune responses by increasing T-cell infiltration and the activation of dendritic cells within the tumor microenvironment.

Q2: What is a recommended starting concentration for in vitro experiments?

A recommended starting point for in vitro experiments depends on the specific cell line and the endpoint being measured. Based on available data, a concentration range of 1 µM to 20 µM is a reasonable starting point for most cancer cell lines. It is crucial to perform a dose-response curve to determine the optimal concentration for your specific experimental setup.

Q3: How should I prepare a stock solution of NP-G2-044?

NP-G2-044 is soluble in dimethyl sulfoxide (DMSO).[1] To prepare a stock solution, dissolve NP-G2-044 in DMSO to a concentration of 10 mM. Sonication may be required to ensure complete dissolution.[1] Store the stock solution at -20°C or -80°C for long-term stability. When preparing working concentrations, dilute the DMSO stock solution in your cell culture medium. Ensure the final DMSO concentration in your experiment is low (typically ≤ 0.1%) to avoid solvent-induced cytotoxicity.

Q4: How stable is NP-G2-044 in cell culture medium?

The stability of any small molecule in cell culture medium can be influenced by factors such as temperature, pH, and the presence of serum proteins. While specific long-term stability data for NP-G2-044 in various cell culture media is not extensively published, it is recommended to prepare fresh dilutions from your stock solution for each experiment, especially for long-term studies. For experiments lasting several days, consider replenishing the medium with freshly diluted NP-G2-044 every 48-72 hours to maintain a consistent concentration.[4][5] A protocol for assessing the stability of NP-G2-044 in your specific cell culture medium using HPLC is provided in the "Experimental Protocols" section.

Troubleshooting Guides

Problem: High variability in experimental results.

• Possible Cause 1: Inconsistent NP-G2-044 concentration.

  • Solution: Ensure your stock solution is fully dissolved and well-mixed before preparing dilutions. For long-term experiments, replenish the media with fresh NP-G2-044 at regular intervals (e.g., every 48 hours) to counteract potential degradation.[4]

• Possible Cause 2: Cell seeding density.

  • Solution: Optimize your cell seeding density to ensure cells are in the logarithmic growth phase throughout the experiment. Over-confluent or sparse cultures can lead to variability in drug response.

• Possible Cause 3: Edge effects in multi-well plates.

  • Solution: To minimize evaporation and temperature gradients, avoid using the outer wells of your multi-well plates for experimental samples. Fill these wells with sterile phosphate-buffered saline (PBS) or culture medium.

Problem: No observable effect at expected concentrations.

• Possible Cause 1: Sub-optimal concentration for your cell line.

  • Solution: Perform a dose-response experiment with a wider range of concentrations (e.g., 0.1 µM to 50 µM) to determine the IC50 value for your specific cell line.

• Possible Cause 2: Cell line resistance.

  • Solution: Some cell lines may have intrinsic or acquired resistance to fascin inhibitors. Confirm fascin expression in your cell line of interest via western blot or qPCR.

• Possible Cause 3: Compound degradation.

  • Solution: Assess the stability of NP-G2-044 in your specific cell culture medium over the time course of your experiment using the provided HPLC stability protocol.

Quantitative Data Summary

Parameter	Value	Cell Line/System	Reference
Fascin Inhibition IC50	~2 µM	Cell-free assay	[1]
Cell Migration Inhibition IC50	~10 µM	MDA-MB-231 (human breast cancer)	[1]

Cell Line Subtype	Cell Line	Effect of NP-G2-044	Reference
Triple-Negative Breast Cancer	MDA-MB-468, BT-20, HCC38	Dose-dependent inhibition of cell growth	[6]
Non-Small Cell Lung Cancer	Various	Attenuated cell growth, migration, and invasion

Experimental Protocols

Protocol 1: Determining Cell Viability using CCK-8 Assay

This protocol outlines the steps to assess the effect of NP-G2-044 on cell viability.

Materials:

• NP-G2-044 stock solution (10 mM in DMSO)

• Cell Counting Kit-8 (CCK-8)

• 96-well cell culture plates

• Your cancer cell line of interest

• Complete cell culture medium

• Microplate reader

Procedure:

• Cell Seeding:

  • Trypsinize and count your cells.

  • Seed cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium.

  • Incubate the plate for 24 hours at 37°C in a 5% CO2 incubator to allow for cell attachment.[7][8]

• NP-G2-044 Treatment:

  • Prepare serial dilutions of NP-G2-044 in complete culture medium from your 10 mM DMSO stock. Suggested final concentrations: 0, 0.1, 0.5, 1, 2.5, 5, 10, 20, 50 µM.

  • Ensure the final DMSO concentration in all wells (including the vehicle control) is the same and does not exceed 0.1%.

  • Remove the old medium from the wells and add 100 µL of the medium containing the different concentrations of NP-G2-044.

  • Incubate for the desired treatment duration (e.g., 24, 48, or 72 hours).

• CCK-8 Assay:

  • Add 10 µL of CCK-8 solution to each well.[7][8]

  • Incubate the plate for 1-4 hours at 37°C. The incubation time will depend on the cell type and density.

  • Measure the absorbance at 450 nm using a microplate reader.[7][8]

• Data Analysis:

  • Subtract the absorbance of the blank wells (medium only) from all other readings.

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control (0 µM NP-G2-044).

  • Plot the percentage of cell viability against the log of the NP-G2-044 concentration to determine the IC50 value.

Protocol 2: Assessing NP-G2-044 Stability in Cell Culture Medium

This protocol provides a method to determine the stability of NP-G2-044 in your specific cell culture medium over time using High-Performance Liquid Chromatography (HPLC).

Materials:

• NP-G2-044

• Your specific cell culture medium (with and without serum)

• HPLC system with a UV detector

• C18 HPLC column

• Acetonitrile (ACN)

• Water (HPLC grade)

• Formic acid (optional, for mobile phase modification)

• Incubator (37°C, 5% CO2)

Procedure:

• Sample Preparation:

  • Prepare a solution of NP-G2-044 in your cell culture medium at a known concentration (e.g., 10 µM). Prepare separate solutions for medium with and without fetal bovine serum (FBS).

  • Prepare a "time zero" sample by immediately processing a portion of the solution.

  • Incubate the remaining solutions under standard cell culture conditions (37°C, 5% CO2).

• Time-Point Collection:

  • At designated time points (e.g., 0, 6, 12, 24, 48, 72 hours), collect an aliquot of the incubated solution.

• Sample Processing:

  • For samples containing serum, precipitate the proteins by adding 3 volumes of cold acetonitrile.

  • Centrifuge the samples at high speed (e.g., 14,000 rpm) for 10-15 minutes to pellet the precipitated proteins.

  • Transfer the supernatant to a new tube for HPLC analysis. For serum-free samples, direct injection may be possible after filtration.

• HPLC Analysis:

  • Develop an isocratic or gradient HPLC method to separate NP-G2-044 from any potential degradation products. A C18 column is a good starting point. The mobile phase will likely consist of a mixture of water and acetonitrile, possibly with a small amount of formic acid to improve peak shape.

  • Inject the processed samples onto the HPLC system.

  • Monitor the elution of NP-G2-044 using a UV detector at a wavelength where the compound has maximum absorbance.

• Data Analysis:

  • Create a standard curve by injecting known concentrations of NP-G2-044 to correlate peak area with concentration.

  • Determine the concentration of NP-G2-044 remaining at each time point by comparing the peak area to the standard curve.

  • Plot the percentage of NP-G2-044 remaining against time to determine its stability profile in your specific medium.[9]

Visualizations

References

• 1. NP-G2-044 | TargetMol [targetmol.com]
• 2. Fascin-1 in Cancer Cell Metastasis: Old Target-New Insights - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Anti-Metastasis Fascin Inhibitors Decrease the Growth of Specific Subtypes of Cancers - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. medchemexpress.com [medchemexpress.com]
• 8. ptglab.com [ptglab.com]
• 9. pubs.acs.org [pubs.acs.org]

Troubleshooting NP-G2-044 toxicity in cell lines

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers and drug development professionals using the fascin inhibitor, NP-G2-044.

Frequently Asked Questions (FAQs)

Q1: I am observing higher-than-expected toxicity in my cell line with NP-G2-044. What are the possible causes?

A1: Unexpectedly high cytotoxicity can stem from several factors:

• Compound Precipitation: NP-G2-044 has limited aqueous solubility.[1] Preparing the compound at concentrations exceeding its solubility limit in your cell culture medium can lead to precipitation. These precipitates can cause non-specific cellular stress and toxicity, independent of fascin inhibition. Always ensure complete dissolution of your stock solution in a suitable solvent like DMSO before further dilution in aqueous media.[1] Visually inspect your final dilutions for any signs of precipitation before adding them to your cells.

• High Solvent Concentration: Ensure the final concentration of the vehicle (e.g., DMSO) in your cell culture medium is non-toxic to your specific cell line. It is recommended to keep the final DMSO concentration below 0.5%, and ideally below 0.1%. Remember to include a vehicle-only control in your experiments to account for any solvent-induced effects.

• Cell Line Sensitivity: Different cell lines can exhibit varying sensitivities to NP-G2-044. This can be due to differences in fascin expression levels, reliance on fascin-dependent pathways, or variations in drug metabolism and efflux pump activity.[2] It is crucial to perform a dose-response experiment to determine the optimal concentration range for your specific cell line.

• Incorrect Concentration Calculation: Double-check all calculations for dilutions from your stock solution to the final working concentration. Simple errors in calculation can lead to significantly higher concentrations being used in your experiments.

Q2: My IC50 value for NP-G2-044 varies significantly between experiments. How can I improve consistency?

A2: Fluctuations in IC50 values are a common issue in cell-based assays.[3] To improve reproducibility, consider the following:

• Cell Density and Confluency: The initial number of cells seeded and their confluency at the time of treatment can significantly impact the effective concentration of the inhibitor per cell.[3] Standardize your cell seeding density and ensure that cells are in the logarithmic growth phase and at a consistent confluency for all experiments.

• Incubation Time: The duration of exposure to NP-G2-044 will influence the observed effect. Longer incubation times may lead to lower IC50 values.[3] It is important to use a consistent incubation time across all experiments.

• Compound Stability: While NP-G2-044 is generally stable, repeated freeze-thaw cycles of the stock solution should be avoided.[4] Prepare single-use aliquots of your stock solution to maintain its integrity. Also, consider the stability of the compound in your cell culture medium over the course of your experiment.

• Assay-Specific Variability: Ensure consistent pipetting techniques, proper mixing of reagents, and avoid the "edge effect" in multi-well plates by not using the outer wells or by filling them with sterile PBS or media.[3]

Q3: How can I differentiate between on-target (anti-fascin) and off-target toxic effects of NP-G2-044?

A3: Distinguishing between on-target and off-target effects is crucial for validating your results. Here are some strategies:

• Rescue Experiments: If the observed toxicity is due to fascin inhibition, it might be possible to "rescue" the phenotype by overexpressing a form of fascin that is resistant to NP-G2-044.[5]

• Knockdown/Knockout Models: Compare the phenotype of NP-G2-044 treatment with the phenotype observed upon genetic knockdown (e.g., using siRNA or shRNA) or knockout (e.g., using CRISPR/Cas9) of the fascin gene (FSCN1).[6] If the phenotypes are similar, it provides strong evidence for an on-target effect.

• Phenotypic Comparison: The primary role of fascin is in bundling actin filaments to form structures like filopodia, which are essential for cell migration and invasion.[7] An on-target effect of NP-G2-044 should lead to a decrease in these structures and a reduction in cell migration, which can be assessed using wound healing or transwell migration assays.[5] If you observe significant cytotoxicity at concentrations that do not affect cell migration, it might indicate off-target effects.

• Use of Structurally Unrelated Inhibitors: If available, using another fascin inhibitor with a different chemical scaffold can help confirm that the observed phenotype is due to fascin inhibition and not a specific off-target effect of the NP-G2-044 chemical structure.

Q4: What is the expected outcome of NP-G2-044 treatment on cell viability? Should I expect to see widespread cell death?

A4: NP-G2-044 is primarily designed as an anti-metastatic agent that inhibits cell migration and invasion by disrupting the actin cytoskeleton.[4][5] While it can attenuate the growth of some cancer cells, particularly certain subtypes of triple-negative breast cancer and non-small cell lung cancer, it does not typically induce widespread apoptosis or cytotoxicity in all cancer cell lines at concentrations effective for inhibiting migration.[8][9] Therefore, a significant reduction in cell migration and invasion can be considered a primary on-target effect, even in the absence of broad cell death.

Quantitative Data Summary

Parameter	Cell Line	Value	Reference
IC50 (Actin-Bundling Activity)	Cell-free assay	~0.2 µM	[10]
IC50 (Migration Inhibition)	MDA-MB-231 (Human Breast Cancer)	~10 µM	[4]
Effect on Cell Growth	Non-small cell lung cancer (NSCLC) cells	Attenuated cell growth	[6]
Effect on Cell Growth	MDA-MB-468, BT-20, HCC38 (TNBC)	Sensitive to growth inhibition	[9]
Effect on Cell Growth	4T1, MDA-MB-231 (TNBC)	No significant effect on growth in some studies	[9]
Effect on Metabolic Activity	CD8+ T cells	Strongly inhibited at 50 µM	[2]

Experimental Protocols

Protocol 1: Cell Viability Assessment using CCK-8 Assay

This protocol is adapted from standard CCK-8 assay procedures and can be used to assess the effect of NP-G2-044 on cell viability.[11][12]

Materials:

• Cell Counting Kit-8 (CCK-8)

• 96-well cell culture plates

• Your cell line of interest

• Complete cell culture medium

• NP-G2-044 stock solution (in DMSO)

• Vehicle (DMSO)

• Microplate reader

Procedure:

• Cell Seeding:

  • Harvest and count your cells.

  • Seed 100 µL of cell suspension into each well of a 96-well plate at a predetermined optimal density (e.g., 5,000 cells/well).

  • Incubate the plate for 24 hours at 37°C in a 5% CO2 incubator to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of NP-G2-044 in complete cell culture medium from your stock solution.

  • Also, prepare a vehicle control with the same final concentration of DMSO as the highest NP-G2-044 concentration.

  • Carefully remove the medium from the wells and add 100 µL of the prepared NP-G2-044 dilutions or controls.

  • Incubate for the desired treatment duration (e.g., 24, 48, or 72 hours).

• CCK-8 Assay:

  • Add 10 µL of CCK-8 solution to each well. Be careful not to introduce bubbles.

  • Incubate the plate for 1-4 hours at 37°C. The incubation time may need to be optimized for your cell line.

  • Measure the absorbance at 450 nm using a microplate reader.

• Data Analysis:

  • Subtract the absorbance of the blank wells (medium + CCK-8, no cells) from all other readings.

  • Calculate the percentage of cell viability relative to the vehicle control (100% viability).

  • Plot the percentage of viability against the log of the NP-G2-044 concentration to determine the IC50 value.

Protocol 2: Transwell Migration Assay

This protocol can be used to assess the on-target effect of NP-G2-044 on cancer cell migration.

Materials:

• Transwell inserts (e.g., 8 µm pore size) for 24-well plates

• Your cell line of interest

• Serum-free medium

• Complete medium (with serum as a chemoattractant)

• NP-G2-044

• Vehicle (DMSO)

• Cotton swabs

• Staining solution (e.g., crystal violet)

• Microscope

Procedure:

• Cell Preparation:

  • Culture cells to ~80% confluency.

  • The day before the assay, starve the cells in a serum-free medium for 18-24 hours.

• Assay Setup:

  • Add 600 µL of complete medium (chemoattractant) to the lower chamber of the 24-well plate.

  • Harvest the starved cells and resuspend them in a serum-free medium at a concentration of 1 x 10^5 cells/mL.

  • Treat the cell suspension with different concentrations of NP-G2-044 or vehicle control and incubate for 30 minutes at 37°C.

  • Add 200 µL of the treated cell suspension to the upper chamber of the Transwell inserts.

• Incubation:

  • Incubate the plate at 37°C in a 5% CO2 incubator for a period sufficient for cell migration (this needs to be optimized for each cell line, e.g., 12-24 hours).

• Staining and Quantification:

  • After incubation, carefully remove the Transwell inserts.

  • With a cotton swab, gently remove the non-migrated cells from the upper surface of the membrane.

  • Fix the migrated cells on the lower surface of the membrane with methanol for 10 minutes.

  • Stain the migrated cells with 0.5% crystal violet for 20 minutes.

  • Gently wash the inserts with water and let them air dry.

  • Image the migrated cells using a microscope and count the number of cells in several random fields of view.

• Data Analysis:

  • Calculate the average number of migrated cells per field for each treatment condition.

  • Normalize the data to the vehicle control to determine the percentage of migration inhibition.

Visualizations

Caption: Troubleshooting workflow for unexpected toxicity with NP-G2-044.

Caption: Simplified signaling pathway of NP-G2-044's inhibitory action.

References

• 1. benchchem.com [benchchem.com]
• 2. Inhibitors of the Actin-Bundling Protein Fascin-1 Developed for Tumor Therapy Attenuate the T-Cell Stimulatory Properties of Dendritic Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Troubleshooting T cell ELISPOT assay | U-CyTech [ucytech.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Improving fascin inhibitors to block tumor cell migration and metastasis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Off-target toxicity is a common mechanism of action of cancer drugs undergoing clinical trials - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Novel Computational Approach to Predict Off-Target Interactions for Small Molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Flow Cytometry Troubleshooting Guide | Cell Signaling Technology [cellsignal.com]
• 9. Anti-Metastasis Fascin Inhibitors Decrease the Growth of Specific Subtypes of Cancers [mdpi.com]
• 10. selleckchem.com [selleckchem.com]
• 11. ptglab.com [ptglab.com]
• 12. apexbt.com [apexbt.com]

Assessing NP-G2-044 Efficacy in 3D Cell Culture: A Technical Support Guide

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on evaluating the efficacy of NP-G2-044, a first-in-class fascin inhibitor, in 3D cell culture models. The information is presented in a question-and-answer format to directly address potential issues and provide clear experimental protocols.

Frequently Asked Questions (FAQs)

Q1: What is NP-G2-044 and what is its mechanism of action?

NP-G2-044 is an orally active, small molecule inhibitor of fascin.[1][2][3] Fascin is a protein that bundles actin filaments, playing a crucial role in the formation of filopodia, which are cellular protrusions involved in cell motility, invasion, and metastasis.[2][4] In many metastatic cancers, fascin is overexpressed.[2] NP-G2-044 works by binding to fascin and preventing it from bundling actin, thereby inhibiting the dynamic changes in the cell's cytoskeleton necessary for migration and invasion.[2][4] Additionally, NP-G2-044 has been shown to enhance anti-tumor immune responses by increasing the activity of dendritic cells within the tumor microenvironment.[4][5] Some studies suggest that its anti-cancer effects may also be linked to the Wnt/β-catenin signaling pathway.[6][7]

Q2: Why is 3D cell culture recommended for assessing NP-G2-044 efficacy?

Three-dimensional (3D) cell culture models, such as spheroids and organoids, more accurately mimic the in vivo environment of tumors compared to traditional 2D cell cultures.[8][9] These models replicate important aspects of tumors including cell-cell interactions, nutrient and oxygen gradients, and the extracellular matrix, which can influence a drug's effectiveness.[10] Given that NP-G2-044 targets cell motility and invasion, processes highly dependent on the 3D tumor microenvironment, 3D cell culture provides a more physiologically relevant platform to evaluate its efficacy.[8][11]

Q3: Which 3D cell culture models are suitable for testing NP-G2-044?

The choice of 3D model will depend on the specific research question. Common models include:

• Tumor Spheroids: These are self-assembled aggregates of cancer cells and are a good starting point for assessing basic efficacy, such as effects on cell viability and proliferation. They can be formed using methods like hanging drop plates or ultra-low attachment plates.[9][12]

• Organoids: Derived from patient tumors or stem cells, organoids offer a more complex and patient-relevant model, preserving the cellular heterogeneity of the original tumor.[13]

• Extracellular Matrix (ECM)-based Cultures: Embedding cancer cells in an ECM like Matrigel® or collagen allows for the study of invasion and migration in a more in vivo-like context.[10][12]

Experimental Protocols & Efficacy Assessment

A multi-faceted approach is recommended to thoroughly assess the efficacy of NP-G2-044 in 3D cell culture.

Experimental Workflow for Efficacy Testing

Caption: Workflow for assessing NP-G2-044 efficacy in 3D cell culture.

Cell Viability and Proliferation Assays

These assays are fundamental for determining the cytotoxic or cytostatic effects of NP-G2-044.

Recommended Assays:

Assay Name	Principle	Advantages for 3D Culture	Considerations
CellTiter-Glo® 3D	Measures ATP levels as an indicator of cell viability.[12]	Designed for 3D cultures with enhanced lytic capabilities to penetrate large spheroids.[12][14] High sensitivity with a luminescent readout.[12]	Lytic assay, endpoint measurement.
alamarBlue™	Resazurin-based assay that measures metabolic activity.	Non-lytic, allowing for time-course studies on the same sample.[15]	May not penetrate all hydrogel-based 3D cultures effectively.[15]
Live/Dead Imaging	Uses fluorescent probes (e.g., Calcein-AM for live cells, Propidium Iodide for dead cells).	Provides spatial information on cell viability within the 3D structure.	Requires imaging capabilities and samples are typically sacrificed at each time point.[15]

Detailed Protocol: CellTiter-Glo® 3D Viability Assay

• Culture and Treat Spheroids: Culture spheroids in a 96-well plate and treat with a range of NP-G2-044 concentrations for the desired duration. Include untreated and vehicle controls.

• Reagent Preparation: Thaw the CellTiter-Glo® 3D Reagent and bring it to room temperature.

• Assay Procedure:

  • Remove the plate from the incubator and allow it to equilibrate to room temperature for 30 minutes.

  • Add a volume of CellTiter-Glo® 3D Reagent equal to the volume of cell culture medium in each well.

  • Mix the contents on an orbital shaker for 5 minutes to induce cell lysis.

  • Incubate at room temperature for an additional 25 minutes to stabilize the luminescent signal.

• Data Acquisition: Measure luminescence using a plate reader.

• Data Analysis: Normalize the data to the vehicle control to determine the percentage of viable cells and calculate the IC50 value.

Invasion and Migration Assays

Given NP-G2-044's mechanism of action, assessing its impact on cell invasion is critical.

Recommended Assay: Spheroid Invasion Assay

• Spheroid Formation: Generate tumor spheroids as described previously.

• Embedding in ECM: Carefully transfer individual spheroids into a 96-well plate containing a layer of extracellular matrix (e.g., Matrigel®).

• Treatment: Add culture medium containing different concentrations of NP-G2-044 on top of the ECM.

• Imaging: Acquire images of the spheroids at regular intervals (e.g., every 24 hours) for several days using a microscope.

• Data Analysis: Quantify the area of invasion by measuring the total area covered by the spheroid and the invading cells at each time point. Compare the invasion area in treated versus untreated spheroids.

High-Content Imaging and Morphological Analysis

Imaging provides valuable qualitative and quantitative data on the effects of NP-G2-044 on 3D culture morphology.[9]

Key Parameters to Analyze:

• Spheroid size and circularity

• Presence of invasive protrusions (filopodia)

• Changes in cell-cell junctions (e.g., E-cadherin expression)

• Apoptosis markers (e.g., cleaved caspase-3 staining)

Biomarker Analysis

To confirm the on-target effect of NP-G2-044, it is important to analyze relevant biomarkers.

Recommended Techniques:

• Immunofluorescence/Immunohistochemistry: Stain spheroids for fascin to observe changes in its localization or expression. Also, stain for markers of the epithelial-mesenchymal transition (EMT), such as E-cadherin and vimentin, which have been shown to be affected by NP-G2-044.[6][7]

• Western Blotting: Analyze protein lysates from treated spheroids to quantify changes in the expression of fascin and downstream signaling proteins, such as those in the Wnt/β-catenin pathway.[6][7]

Troubleshooting Guide

Problem 1: High variability in spheroid size.

Possible Cause	Solution
Inconsistent initial cell seeding number.	Ensure accurate cell counting and a homogenous cell suspension before seeding.
Edge effects in the culture plate.	Avoid using the outer wells of the plate or fill them with sterile PBS to maintain humidity.
Cell line characteristics.	Some cell lines may not form tight, uniform spheroids. Consider using a different cell line or a scaffold-based 3D culture method.

Problem 2: Poor penetration of assay reagents into large spheroids.

Possible Cause	Solution
Dense cellular packing in the spheroid core.	Use assays specifically designed for 3D cultures, such as CellTiter-Glo® 3D, which have stronger lytic agents.[12]
Increase the incubation time with the assay reagent and consider gentle agitation during incubation to enhance penetration.[15]
Spheroids are too large.	Optimize the initial cell seeding number to generate smaller spheroids for endpoint assays.

Problem 3: Difficulty in imaging the center of spheroids.

Possible Cause	Solution
Light scattering and poor light penetration.[16]	Use a confocal microscope for optical sectioning to reduce out-of-focus light.[16]
Consider tissue clearing techniques to make the spheroids more transparent before imaging.
Phototoxicity from long-term imaging.[17]	Minimize laser power and exposure time. Use stable and bright fluorescent probes.

Problem 4: Inconsistent drug efficacy results compared to 2D cultures.

Possible Cause	Solution
Reduced drug penetration into the spheroid.	This is an expected and physiologically relevant finding. 3D cultures often show increased drug resistance.[18]
Altered cellular state in 3D culture.	Cells in 3D have different gene expression profiles and signaling activity compared to 2D. This highlights the importance of using 3D models for more predictive drug screening.[8]

Signaling Pathway

Fascin Signaling and Inhibition by NP-G2-044

Caption: NP-G2-044 inhibits fascin, preventing actin bundling and cell migration.

References

• 1. selleckchem.com [selleckchem.com]
• 2. Facebook [cancer.gov]
• 3. NP-G2-044 | TargetMol [targetmol.com]
• 4. First-In-Class Fascin Inhibitor - Protheragen [protheragen.com]
• 5. Novita's Fascin Inhibitor NP-G2-044 Shows Promising Results in Phase 2 Trial for Advanced Solid Tumors [trial.medpath.com]
• 6. NP-G2-044 - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 7. Fascin Inhibitor NP-G2-044 Decreases Cell Metastasis while Increases Overall Survival of Mice-bearing Lung Cancers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. assaygenie.com [assaygenie.com]
• 9. Drug Efficacy Evaluation of 3D Cancer Spheroids Using an Imaging-Based Workflow | Olympus LS [evidentscientific.com]
• 10. Assessing Drug Efficacy in a Miniaturized Pancreatic Cancer In Vitro 3D Cell Culture Model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]
• 12. CellTiter-Glo® 3D Cell Viability Assay | 3D Cell Culture [promega.com]
• 13. Cell Viability Assays in Three-Dimensional Hydrogels: A Comparative Study of Accuracy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. biocompare.com [biocompare.com]
• 15. allevi3d.com [allevi3d.com]
• 16. 7 Tips for Optimizing 3D Cell Imaging and Analysis Workflow [moleculardevices.com]
• 17. biocompare.com [biocompare.com]
• 18. Evaluation of assays for drug efficacy in a three-dimensional model of the lung - PMC [pmc.ncbi.nlm.nih.gov]

NP-G2-044 stability issues in aqueous solutions

Welcome to the technical support center for NP-G2-044. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the stability and handling of NP-G2-044 in experimental settings.

Frequently Asked Questions (FAQs)

Q1: What is the solubility of NP-G2-044 in aqueous solutions and common organic solvents?

A1: NP-G2-044 is practically insoluble in water.[1] It exhibits good solubility in organic solvents like Dimethyl Sulfoxide (DMSO) and Ethanol. For consistent results, it is recommended to use fresh, high-purity solvents.[1]

Q2: How should I prepare a stock solution of NP-G2-044?

A2: To prepare a stock solution, dissolve the NP-G2-044 powder in a suitable organic solvent such as DMSO.[1][2][3][4] Sonication may be used to aid dissolution.[4] It is crucial to use a freshly opened or properly stored anhydrous solvent, as hygroscopic DMSO can reduce the solubility of the compound.[1][3]

Q3: What are the recommended storage conditions for NP-G2-044?

A3: The solid powder form of NP-G2-044 should be stored at -20°C for long-term stability (up to 3 years).[3][4] Stock solutions in DMSO can be stored at -80°C for up to two years or at -20°C for up to one year.[3] To maintain the integrity of the compound, it is advisable to aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.[1][3]

Q4: Can I use NP-G2-044 in aqueous buffers for my in vitro experiments?

A4: Due to its low aqueous solubility, direct dissolution of NP-G2-044 in aqueous buffers is not recommended as it will likely result in precipitation. For in vitro assays, it is common practice to first prepare a high-concentration stock solution in an organic solvent like DMSO. This stock solution can then be serially diluted into the aqueous experimental medium. It is important to ensure the final concentration of the organic solvent is low enough to not affect the experimental system (typically less than 0.5%).

Q5: Are there established formulations for in vivo studies?

A5: Yes, for in vivo administration, co-solvent formulations are often used. A common formulation involves dissolving NP-G2-044 in a mixture of DMSO, PEG300, and Tween 80, which is then brought to the final volume with saline or ddH2O.[1][4] Another approach is to prepare a homogeneous suspension using vehicles like CMC-Na.[1] These preparations should be made fresh and used immediately for optimal results.[1]

Data Presentation

Table 1: Solubility of NP-G2-044 in Various Solvents

Solvent	Solubility	Concentration (mM)	Notes
DMSO	80 - 100 mg/mL	200.31 - 250.39	Use of fresh, moisture-free DMSO is recommended. Sonication can aid dissolution.[1][2][3][4]
Ethanol	80 mg/mL	200.31
Water	Insoluble	-	[1]

Table 2: Recommended Storage Conditions

Form	Storage Temperature	Duration	Recommendations
Solid Powder	-20°C	3 years
4°C	2 years
In Solvent (e.g., DMSO)	-80°C	2 years	Aliquot to avoid repeated freeze-thaw cycles.[3]
-20°C	1 year	Aliquot to avoid repeated freeze-thaw cycles.[3]

Troubleshooting Guides

Issue: Precipitation of NP-G2-044 upon dilution in aqueous buffer.

This is the most common issue encountered due to the compound's hydrophobic nature.

Root Cause Analysis and Solutions:

Troubleshooting precipitation of NP-G2-044.

Experimental Protocols

Protocol 1: Preparation of NP-G2-044 Stock Solution

• Materials: NP-G2-044 powder, anhydrous DMSO, sterile microcentrifuge tubes.

• Procedure:

  • Equilibrate the NP-G2-044 powder to room temperature.

  • Weigh the desired amount of NP-G2-044 in a sterile tube.

  • Add the appropriate volume of anhydrous DMSO to achieve the desired concentration (e.g., 100 mg/mL).

  • Vortex thoroughly. If necessary, sonicate the solution in a water bath for 5-10 minutes until the compound is fully dissolved.

  • Aliquot the stock solution into single-use volumes in sterile tubes.

  • Store the aliquots at -80°C.

Protocol 2: General Workflow for Assessing NP-G2-044 Stability in an Aqueous Medium

This protocol provides a framework for researchers to determine the stability of NP-G2-044 in their specific experimental buffer or cell culture medium.

Workflow for stability assessment.

References

• 1. selleckchem.com [selleckchem.com]
• 2. abmole.com [abmole.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. NP-G2-044 | TargetMol [targetmol.com]

Overcoming resistance to NP-G2-044 in cancer cells

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with NP-G2-044. The information is designed to address specific issues that may be encountered during experiments, with a focus on understanding and overcoming potential resistance mechanisms in cancer cells.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for NP-G2-044?

NP-G2-044 is a first-in-class, orally available small molecule inhibitor of fascin.[1][2][3] Fascin is an actin-bundling protein that plays a critical role in the formation of filopodia, which are cellular protrusions involved in cell migration, invasion, and metastasis.[2][3] NP-G2-044 binds to a hydrophobic cleft in fascin, preventing it from cross-linking actin filaments.[2][4] This disruption of the actin cytoskeleton impairs tumor cell motility and metastatic potential.[2][3] Additionally, NP-G2-044 has been shown to enhance anti-tumor immune responses by increasing the activation of intratumoral dendritic cells.[2][5][6]

Q2: My cancer cell line is showing reduced sensitivity to NP-G2-044 over time. What are the potential mechanisms of resistance?

While clinical resistance to NP-G2-044 is still under investigation, potential mechanisms can be hypothesized based on its mode of action and general principles of drug resistance. These may include:

• Target Alteration:

  • Mutations in the Fascin Gene (FSCN1): Mutations in the NP-G2-044 binding site on fascin could reduce the drug's affinity.

  • Post-translational Modifications of Fascin: Acetylation of fascin at lysine 41 (K41) has been suggested to block NP-G2-044 binding, potentially conferring resistance.[7]

• Target Overexpression: Increased expression of fascin may require higher concentrations of NP-G2-044 to achieve an inhibitory effect.

• Activation of Bypass Signaling Pathways: Cancer cells might activate alternative pathways to promote migration and invasion, compensating for the inhibition of fascin. The Wnt/β-catenin pathway has been implicated in processes that are affected by NP-G2-044.[7][8]

• Drug Efflux: Increased expression of drug efflux pumps, such as P-glycoprotein (MDR1), could reduce the intracellular concentration of NP-G2-044.

Q3: I am not observing the expected anti-migratory effects of NP-G2-044 in my in vitro experiments. What are some troubleshooting steps?

Several factors could contribute to a lack of efficacy in in vitro assays. Consider the following troubleshooting steps:

• Cell Line Characterization:

  • Confirm Fascin Expression: Verify that your cell line expresses fascin at a detectable level using Western blot or qPCR. NP-G2-044 will have limited to no effect in cells that do not express its target.

  • Assess Basal Motility: Ensure your cell line has a measurable level of migration or invasion in your chosen assay system.

• Experimental Conditions:

  • Drug Concentration and Stability: Confirm the correct concentration of NP-G2-044 is being used. Prepare fresh dilutions for each experiment as the compound's stability in media over long incubation periods may vary.

  • Assay Duration: The timing of the assay is crucial. The effect of inhibiting cell migration may not be apparent at very early time points. Conversely, at very late time points, other factors like cell proliferation could confound the results.

  • Serum Concentration: Serum in the culture media contains growth factors that can stimulate cell motility. The serum concentration may need to be optimized for your specific cell line and assay.

• Assay-Specific Troubleshooting: Refer to the detailed troubleshooting guides for migration and invasion assays in the "Experimental Protocols" section below.

Troubleshooting Guides

Problem 1: Inconsistent Results in Cell Viability Assays with NP-G2-044

Potential Cause	Recommended Solution
Cell Seeding Density	Optimize cell seeding density to ensure cells are in the logarithmic growth phase throughout the experiment.
Drug Solubility	NP-G2-044 is soluble in DMSO.[9] Ensure the final DMSO concentration in your culture media is consistent across all conditions and is at a non-toxic level for your cells (typically <0.5%).
Edge Effects in Multi-well Plates	Avoid using the outer wells of multi-well plates, as they are more prone to evaporation, which can affect cell growth and drug concentration.
Incubation Time	The cytotoxic or cytostatic effects of NP-G2-044 may be time-dependent. Perform a time-course experiment (e.g., 24, 48, 72 hours) to determine the optimal endpoint.

Problem 2: Difficulty in Interpreting Migration/Invasion Assay Results

Potential Cause	Recommended Solution
Sub-optimal Cell Number	Titrate the number of cells seeded into the transwell insert or for the scratch assay to achieve a measurable level of migration/invasion without overcrowding.
Inconsistent "Scratch" in Wound Healing Assay	Use a p200 pipette tip or a specialized scratch assay tool to create a uniform, straight scratch.
Matrigel Layer in Invasion Assays	The thickness and consistency of the Matrigel layer are critical. Ensure the Matrigel is properly thawed and evenly coated on the transwell membrane.
Chemoattractant Gradient	Optimize the concentration of the chemoattractant (e.g., FBS) in the lower chamber of the transwell to establish an effective gradient.

Experimental Protocols

Western Blotting for Fascin Expression

• Cell Lysis: Lyse cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

• SDS-PAGE: Load equal amounts of protein (20-30 µg) onto a 4-20% Tris-glycine gel and separate by electrophoresis.

• Protein Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with a primary antibody against fascin overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize the protein bands using an ECL detection reagent and an imaging system.

Transwell Migration Assay

• Cell Preparation: Starve cells in serum-free media for 12-24 hours.

• Assay Setup: Place transwell inserts (8 µm pore size) into a 24-well plate. Add media with a chemoattractant (e.g., 10% FBS) to the lower chamber.

• Cell Seeding: Resuspend the starved cells in serum-free media containing NP-G2-044 or vehicle control and seed them into the upper chamber of the transwell inserts.

• Incubation: Incubate the plate for a period determined by the migratory rate of the cells (e.g., 6-24 hours).

• Staining and Visualization: Remove non-migrated cells from the top of the insert with a cotton swab. Fix and stain the migrated cells on the bottom of the membrane with crystal violet.

• Quantification: Count the number of migrated cells in several random fields under a microscope.

Signaling Pathways and Workflows

NP-G2-044 Mechanism of Action

Caption: Mechanism of action of NP-G2-044 in inhibiting cancer cell migration.

Troubleshooting Workflow for Reduced NP-G2-044 Efficacy

Caption: A logical workflow for troubleshooting reduced efficacy of NP-G2-044.

Potential Bypass Signaling Pathway: Wnt/β-catenin

Caption: The Wnt/β-catenin signaling pathway as a potential bypass mechanism.

References

• 1. novita-pharm.com [novita-pharm.com]
• 2. First-In-Class Fascin Inhibitor - Protheragen [protheragen.com]
• 3. Facebook [cancer.gov]
• 4. Structural Insights into the Induced-fit Inhibition of Fascin by a Small-Molecule Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Novita's Fascin Inhibitor NP-G2-044 Shows Promising Results in Phase 2 Trial for Advanced Solid Tumors [trial.medpath.com]
• 6. ascopubs.org [ascopubs.org]
• 7. NP-G2-044 - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 8. Fascin Inhibitor NP-G2-044 Decreases Cell Metastasis while Increases Overall Survival of Mice-bearing Lung Cancers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. selleckchem.com [selleckchem.com]

Ensuring consistent NP-G2-044 activity between batches

This technical support center provides researchers, scientists, and drug development professionals with essential information for ensuring consistent experimental results with the fascin inhibitor, NP-G2-044.

Frequently Asked Questions (FAQs)

Q1: What is NP-G2-044 and what is its mechanism of action?

A1: NP-G2-044 is a potent, orally active small molecule inhibitor of fascin.[1] Fascin is an actin-bundling protein that plays a critical role in the formation of filopodia, which are cellular protrusions involved in cell migration, invasion, and metastasis.[2] NP-G2-044 inhibits the actin-bundling activity of fascin, thereby blocking tumor metastasis and increasing the anti-tumor immune response.[1][2]

Q2: What are the potential causes of batch-to-batch variability with NP-G2-044?

A2: Batch-to-batch variability in small molecule inhibitors like NP-G2-044 can arise from several factors during manufacturing and handling. These can include slight differences in purity, the presence of residual solvents or byproducts from synthesis, variations in crystalline structure (polymorphism), and degradation due to improper storage or handling. Even minor variations can impact the compound's solubility, stability, and ultimately its biological activity in your experiments.

Q3: Why is it crucial to validate new batches of NP-G2-044?

Q4: What information should I look for on the Certificate of Analysis (CoA) for a new batch of NP-G2-044?

A4: A Certificate of Analysis is a critical document that provides quality control data for a specific batch of a compound. When you receive a new lot of NP-G2-044, you should carefully review the CoA for the following information:

• Identity Confirmation: Verification of the compound's structure, typically determined by methods like Nuclear Magnetic Resonance (NMR) spectroscopy or Mass Spectrometry (MS).

• Purity: The percentage of the active compound, usually determined by High-Performance Liquid Chromatography (HPLC).

• Appearance: The physical state and color of the compound.

• Solubility: Information on the solvents in which the compound is soluble and at what concentrations.

• Storage Conditions: Recommended temperature and conditions to maintain the compound's stability.

Troubleshooting Guide for Inconsistent NP-G2-044 Activity

This guide addresses common issues that may arise during experiments with NP-G2-044.

Issue 1: I'm observing a different IC50 value for NP-G2-044 in my cell-based assay compared to previous experiments.

• Possible Cause 1: Batch-to-Batch Variability.

  • Troubleshooting Step: Have you validated the new batch of NP-G2-044?

  • Recommendation: Perform a side-by-side comparison of the new batch with a previously validated, stored aliquot of the old batch. This will help determine if the discrepancy is due to the new batch or other experimental factors.

• Possible Cause 2: Inaccurate Compound Concentration.

  • Troubleshooting Step: How was the stock solution prepared and stored?

  • Recommendation: NP-G2-044 is hydrophobic and may require sonication for complete dissolution in DMSO.[3] Ensure the compound is fully dissolved before making serial dilutions. Stock solutions should be aliquoted and stored at -20°C or -80°C to avoid repeated freeze-thaw cycles.[4]

• Possible Cause 3: Changes in Experimental Conditions.

  • Troubleshooting Step: Have there been any changes to your cell culture conditions, passage number, or assay reagents?

  • Recommendation: Ensure consistency in cell density, serum concentration, and incubation times. Use a consistent cell passage number, as cellular characteristics can change over time in culture.

Issue 2: My NP-G2-044 stock solution appears to have precipitated.

• Possible Cause 1: Improper Storage.

  • Troubleshooting Step: How was the stock solution stored?

  • Recommendation: Store NP-G2-044 stock solutions at -20°C or -80°C.[4] Avoid prolonged storage at 4°C or room temperature, which can lead to precipitation.

• Possible Cause 2: Supersaturation.

  • Troubleshooting Step: What was the concentration of the stock solution?

  • Recommendation: While NP-G2-044 is soluble in DMSO at high concentrations, it's advisable to prepare stock solutions at a concentration that remains stable during storage. If you need a higher concentration for your experiment, prepare it fresh.

Recommended Protocol for New Batch Validation of NP-G2-044

To ensure consistent activity, it is highly recommended to perform the following validation steps on each new batch of NP-G2-044.

Visual Inspection and Documentation

• Objective: To confirm the physical properties of the new batch match the supplier's specifications.

• Procedure:

  • Visually inspect the compound for its physical state (e.g., solid, powder) and color.

  • Compare your observations with the information provided on the Certificate of Analysis.

  • Record the batch number, supplier, and date of receipt in your lab notebook.

Solubility Test

• Objective: To verify that the new batch dissolves as expected.

• Procedure:

  • Prepare a stock solution of the new batch of NP-G2-044 in DMSO at a standard concentration (e.g., 10 mM).

  • Observe the solubility. If necessary, use sonication to aid dissolution.[3]

  • The solution should be clear and free of visible particulates.

Functional Assay: Fascin-Actin Bundling Assay (In Vitro)

• Objective: To confirm the inhibitory activity of the new batch on the actin-bundling function of fascin. This is a direct measure of the compound's mechanism of action.

• Methodology: This protocol is based on a low-speed co-sedimentation assay.

  • Reagents:

    • Purified fascin protein

    • Purified actin protein

    • Actin polymerization buffer

    • New batch of NP-G2-044

    • Reference batch of NP-G2-044 (if available)

    • DMSO (vehicle control)

  • Procedure:

    • Incubate purified fascin and actin proteins in the absence or presence of varying concentrations of the new NP-G2-044 batch and a vehicle control (DMSO).

    • Allow actin polymerization and bundling to occur.

    • Centrifuge the samples at low speed to pellet the actin bundles.

    • Separate the supernatant and the pellet.

    • Analyze the amount of fascin and actin in the supernatant and pellet fractions by SDS-PAGE and Coomassie blue staining or Western blot.

  • Expected Outcome: In the presence of active NP-G2-044, the amount of fascin in the pellet fraction should decrease in a dose-dependent manner, indicating inhibition of actin bundling. The IC50 value calculated for the new batch should be comparable to the expected value of approximately 2 µM.[3]

Cell-Based Assay

• Objective: To confirm the activity of the new batch in a cellular context.

• Methodology:

  • Cell Line: Use a cell line known to be sensitive to NP-G2-044 (e.g., MDA-MB-231 human breast cancer cells).[3]

  • Assay: Perform a cell migration or invasion assay.

  • Procedure:

    • Treat the cells with a range of concentrations of the new NP-G2-044 batch, a reference batch (if available), and a vehicle control.

    • Quantify cell migration or invasion after a set incubation period.

  • Expected Outcome: The new batch of NP-G2-044 should inhibit cell migration with an IC50 of approximately 10 µM in MDA-MB-231 cells.[3]

Data Presentation

Summarize the validation data for each new batch in a table for easy comparison.

Table 1: NP-G2-044 Batch Validation Summary

Parameter	Batch A (Reference)	Batch B (New)	Acceptance Criteria	Pass/Fail
Purity (HPLC)	99.5%	99.6%	>98%	Pass
Appearance	White to off-white solid	White to off-white solid	Conforms to spec	Pass
Solubility in DMSO (10 mM)	Clear solution	Clear solution	Clear solution	Pass
Fascin Bundling IC50	1.9 µM	2.1 µM	1.5 - 2.5 µM	Pass
Cell Migration IC50	9.8 µM	10.5 µM	8 - 12 µM	Pass

Visualizations

NP-G2-044 Mechanism of Action

Troubleshooting Inconsistent Activity

New Batch Validation Workflow

References

• 1. selleckchem.com [selleckchem.com]
• 2. First-In-Class Fascin Inhibitor - Protheragen [protheragen.com]
• 3. NP-G2-044 | TargetMol [targetmol.com]
• 4. medchemexpress.com [medchemexpress.com]

NP-G2-044 interference with fluorescence-based assays

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals using the fascin inhibitor NP-G2-044 in fluorescence-based assays.

I. Frequently Asked Questions (FAQs)

Q1: What is NP-G2-044 and what is its mechanism of action?

A1: NP-G2-044 is an orally available small molecule inhibitor of the protein fascin.[1] Fascin is an actin-bundling protein that is crucial for the formation of filopodia, which are cellular protrusions involved in cell motility.[2] By binding to fascin, NP-G2-044 prevents actin filament bundling, thereby impairing the changes in cell shape necessary for tumor cell migration and invasion.[1] This inhibition of fascin has the potential to block tumor metastasis and may also enhance anti-tumor immune responses.[3]

Q2: Does NP-G2-044 have the potential to interfere with fluorescence-based assays?

A2: While specific data on the absorbance and fluorescence spectra of NP-G2-044 are not publicly available, its chemical structure suggests a potential for interference with fluorescence-based assays. NP-G2-044 contains multiple aromatic ring systems, including furan and indazole moieties.[4] Both furan-containing compounds and indazole derivatives have been reported to exhibit fluorescent properties.[5][6] Therefore, it is possible that NP-G2-044 itself is fluorescent (autofluorescence) or that it can absorb light at the excitation or emission wavelengths of commonly used fluorophores (quenching).

Q3: What are the primary mechanisms of small molecule interference in fluorescence assays?

A3: The two main ways a small molecule like NP-G2-044 can interfere with a fluorescence-based assay are:

• Autofluorescence: The compound itself emits light upon excitation at or near the wavelength used to excite the assay's fluorophore. This leads to an artificially high fluorescence signal.[7]

• Quenching: The compound absorbs the excitation light intended for the fluorophore or the emission light from the fluorophore. This results in an artificially low fluorescence signal.[7]

Q4: How can I determine if NP-G2-044 is interfering with my assay?

A4: The most straightforward way to check for interference is to run a set of control experiments. This involves measuring the fluorescence of NP-G2-044 in the assay buffer at the same concentrations used in your experiment, but in the absence of the fluorescent probe or cells. A significant signal in these wells would indicate autofluorescence. To test for quenching, you can measure the fluorescence of your probe with and without NP-G2-044. A decrease in the probe's fluorescence in the presence of the compound suggests quenching.

II. Troubleshooting Guide

This guide provides a structured approach to identifying and mitigating potential interference from NP-G2-044 in your fluorescence-based assays.

Observed Problem	Potential Cause	Recommended Action(s)
Higher than expected fluorescence signal in treated wells	NP-G2-044 is autofluorescent at the assay wavelengths.	1. Run a compound-only control: Measure the fluorescence of NP-G2-044 in assay buffer at various concentrations. 2. Perform a spectral scan: Determine the excitation and emission spectra of NP-G2-044 to identify its fluorescent profile. 3. Change fluorophore: Switch to a fluorophore with excitation and emission wavelengths that are spectrally distinct from NP-G2-044. Red-shifted dyes are often a good choice as small molecule autofluorescence is more common in the blue-green spectrum.[8]
Lower than expected fluorescence signal in treated wells	NP-G2-044 is quenching the fluorescence of your probe.	1. Run a probe + compound control: Measure the fluorescence of your fluorescent probe in the presence and absence of NP-G2-044. 2. Check for inner filter effect: Measure the absorbance spectrum of NP-G2-044. If there is significant overlap with the excitation or emission wavelengths of your probe, this can cause quenching. 3. Reduce compound concentration: If experimentally feasible, lower the concentration of NP-G2-044. 4. Change fluorophore: Select a fluorophore with a larger Stokes shift or with excitation/emission wavelengths that do not overlap with the absorbance of NP-G2-044.
High variability between replicate wells	NP-G2-044 may have poor solubility and be precipitating in the assay medium.	1. Visual inspection: Check the wells for any visible precipitate. 2. Solubility test: Determine the solubility of NP-G2-044 in your specific assay buffer. 3. Modify buffer: Adjusting the pH or adding a small amount of a non-ionic detergent (e.g., 0.01% Triton X-100) might improve solubility. Note that detergents can affect cell membranes, so this should be tested carefully.

III. Experimental Protocols

A. Protocol for Assessing NP-G2-044 Interference in a Fluorescence-Based Cell Viability Assay (e.g., Calcein AM Assay)

This protocol is designed to determine if NP-G2-044 exhibits autofluorescence or quenching properties at the wavelengths used for the Calcein AM cell viability assay.

Materials:

• NP-G2-044 stock solution (e.g., in DMSO)

• Assay buffer (e.g., PBS or cell culture medium without phenol red)

• Calcein AM fluorescent dye

• 96-well black, clear-bottom microplate

• Fluorescence plate reader

Procedure:

• Prepare a serial dilution of NP-G2-044: In the assay buffer, prepare a range of NP-G2-044 concentrations that you plan to use in your cell-based experiment. Also, include a vehicle control (e.g., DMSO at the same final concentration).

• Plate Layout:

  • Wells A1-A12: Assay buffer only (Blank)

  • Wells B1-B12: NP-G2-044 serial dilutions (for autofluorescence check)

  • Wells C1-C12: Calcein AM in assay buffer (Probe only)

  • Wells D1-D12: Calcein AM + NP-G2-044 serial dilutions (for quenching check)

• Add Reagents: Add the prepared solutions to the 96-well plate according to your layout.

• Incubation: Incubate the plate at your experimental temperature for a duration that matches your cell-based assay.

• Fluorescence Reading: Measure the fluorescence using the appropriate excitation and emission wavelengths for Calcein AM (e.g., Ex: 494 nm, Em: 517 nm).

Data Analysis:

• Autofluorescence: Subtract the average fluorescence of the blank wells from the wells containing only NP-G2-044. A concentration-dependent increase in fluorescence indicates autofluorescence.

• Quenching: Compare the fluorescence of the "Probe only" wells to the "Calcein AM + NP-G2-044" wells. A concentration-dependent decrease in fluorescence suggests quenching.

B. General Protocol for a Fluorescence-Based Cell Viability Assay with NP-G2-044

Materials:

• Cells of interest

• Cell culture medium (phenol red-free recommended to reduce background fluorescence)[7]

• NP-G2-044

• Fluorescent viability dye (e.g., Calcein AM)

• 96-well black, clear-bottom microplate

• Fluorescence plate reader

Procedure:

• Cell Seeding: Seed your cells in the 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with a serial dilution of NP-G2-044 and a vehicle control. Include wells with untreated cells as a positive control for viability and wells with a known cytotoxic agent as a negative control.

• Incubation: Incubate the cells for the desired treatment duration (e.g., 24, 48, or 72 hours).

• Dye Staining: Add the fluorescent viability dye to all wells according to the manufacturer's instructions.

• Incubation: Incubate the plate for the recommended time to allow for dye uptake and conversion in viable cells.

• Fluorescence Measurement: Read the fluorescence on a plate reader using the appropriate filter set for your chosen dye.

IV. Visualizations

Caption: Mechanisms of fluorescence assay interference by NP-G2-044.

Caption: A logical workflow for troubleshooting fluorescence assay interference.

References

• 1. promega.com [promega.com]
• 2. OUH - Protocols [ous-research.no]
• 3. ch.promega.com [ch.promega.com]
• 4. Indole and indazole derivatives containing salicylaldimine as fluorescence materials for multi-stimuli response through assembling AIEgen in multiple states - Journal of Materials Chemistry C (RSC Publishing) [pubs.rsc.org]
• 5. Furan Decorated Nucleoside Analogues as Fluorescent Probes: synthesis, photophysical evaluation and site-specific incorporation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Rhodium(III)-Catalyzed Indazole Synthesis by C–H Bond Functionalization and Cyclative Capture - PMC [pmc.ncbi.nlm.nih.gov]
• 7. bmglabtech.com [bmglabtech.com]
• 8. Tips to Minimize Autofluorescence - FluoroFinder [fluorofinder.com]

Reference Data & Comparative Studies

Validating the Anti-Metastatic Potential of NP-G2-044 In Vivo: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

NP-G2-044, a first-in-class small molecule inhibitor of fascin, has emerged as a promising therapeutic agent with the potential to combat cancer metastasis, a process responsible for the majority of cancer-related mortalities.[1] This guide provides a comprehensive comparison of NP-G2-044's anti-metastatic effects observed in vivo with alternative therapeutic strategies, supported by available experimental data. It also delves into the underlying mechanism of action and outlines the experimental protocols utilized in key preclinical and clinical studies.

Performance Comparison: NP-G2-044 vs. Standard of Care

Preclinical and clinical studies have demonstrated the potent anti-metastatic and anti-tumor activity of NP-G2-044, both as a monotherapy and in combination with existing cancer treatments.

Preclinical Efficacy in Murine Models

In preclinical mouse models of non-small cell lung cancer (NSCLC) and breast cancer, NP-G2-044 has shown significant efficacy in reducing tumor growth and metastasis, and improving overall survival.[2][3]

Parameter	NP-G2-044 Treatment	Control/Comparator	Cancer Model	Key Findings	Reference
Tumor Growth	Slowed tumor development	Vehicle control	Lewis Lung Cancer	NP-G2-044 demonstrated significant inhibition of primary tumor growth.	[2]
Metastasis	Reduced number of lung metastases	Vehicle control	MDA-MB-231 Breast Cancer	Oral administration of NP-G2-044 led to a dose-dependent reduction in lung metastatic nodules.	[3]
Metastatic Recurrence	Slowed metastatic recurrence in the lung	Chemotherapy (Paclitaxel) alone	4T1 Breast Cancer	NP-G2-044 treatment, particularly when initiated early, significantly delayed metastatic relapse after primary tumor removal.	[3]
Overall Survival	Increased overall survival	Vehicle control	NCI-H660 Prostate Cancer	Treatment with NP-G2-044 led to a notable increase in the lifespan of tumor-bearing mice.	[3]
Synergistic Effects	Enhanced anti-tumor effects	Cisplatin or PD-1 inhibitor alone	Lewis Lung Cancer	Combination therapy with NP-G2-044 resulted in synergistic anticancer effects.	[2]

Clinical Trial Outcomes in Advanced Solid Tumors

Phase 1 and 2 clinical trials have further validated the therapeutic potential of NP-G2-044 in patients with advanced or metastatic solid tumors.

Parameter	NP-G2-044 Monotherapy/Combination Therapy	Outcome	Clinical Trial Phase	Key Findings	Reference
Objective Response Rate (ORR)	21% (in combination with anti-PD-1 therapy)	In patients resistant to prior anti-PD-1 therapy.	Phase 2	Demonstrated durable responses and tumor control across at least seven cancer types.	[4][5]
Disease Control Rate (DCR)	76% (in combination with anti-PD-1 therapy)	In patients with advanced solid tumors.	Phase 2	A significant percentage of patients experienced disease stabilization or response.	[4][5]
Metastasis Prevention	55% of patients experienced no new metastases.	In patients with advanced solid tumors.	Phase 2	Highlights the specific anti-metastatic activity of the drug.	[4]
Safety and Tolerability	Well-tolerated as monotherapy and in combination.	No dose-limiting toxicities (DLTs) observed at the recommended Phase 2 dose.	Phase 1 & 2	The drug appears safe for clinical use.	[6][7]

Mechanism of Action: Targeting Fascin and Beyond

NP-G2-044 exerts its anti-metastatic effects by directly inhibiting fascin, an actin-bundling protein crucial for the formation of filopodia, which are cellular protrusions essential for cell migration and invasion.[8] By binding to the actin-binding site of fascin, NP-G2-044 disrupts the actin-bundling process, thereby impeding tumor cell motility and their ability to metastasize.[8][9]

Beyond its direct action on fascin, NP-G2-044 has been shown to modulate key signaling pathways involved in metastasis and to enhance anti-tumor immunity.

Signaling Pathway Modulation

• Wnt/β-catenin Pathway: In NSCLC, the anti-metastatic effects of NP-G2-044 are partially mediated by the downregulation of the Wnt/β-catenin pathway.[2] This pathway is a critical regulator of epithelial-mesenchymal transition (EMT), a process that allows cancer cells to gain migratory and invasive properties.[2]

• EGFR Signaling Pathway: In certain subtypes of triple-negative breast cancer, NP-G2-044 has been shown to suppress the EGFR signaling pathway.[3]

• PI3K/AKT and NF-κB Pathways: In lymphoma cells, NP-G2-044 has demonstrated inhibitory effects on the PI3K/AKT and NF-κB signaling pathways, which are crucial for cell proliferation and survival.[3]

Enhancement of Anti-Tumor Immunity

NP-G2-044 has a dual mechanism of action that not only targets tumor cells but also enhances the body's immune response against cancer. It has been observed to increase T-cell infiltration and proliferation within the tumor microenvironment and expand the population of activated dendritic cells.[4] This immune-enhancing effect makes NP-G2-044 a promising candidate for combination therapy with immune checkpoint inhibitors like anti-PD-1 antibodies.[4][10]

Caption: NP-G2-044's dual mechanism of action.

Experimental Protocols

While detailed, step-by-step protocols are proprietary to the conducting research institutions, the following outlines the general methodologies employed in the in vivo validation of NP-G2-044's anti-metastatic effects.

Murine Xenograft and Syngeneic Models

• Cell Lines: Human non-small cell lung cancer (NSCLC) cell lines and Lewis lung cancer (LLC) cells were used for xenograft and syngeneic models, respectively.[2] For breast cancer studies, 4T1 and MDA-MB-231 cell lines were utilized.[3]

• Animal Models: Immunocompromised mice (e.g., NSG mice) are typically used for human cancer cell line xenografts, while immunocompetent mice are used for syngeneic models to allow for the study of immune responses.

• Tumor Implantation: Cancer cells are implanted either subcutaneously or orthotopically (e.g., into the mammary fat pad for breast cancer models) to establish primary tumors.[3]

• Drug Administration: NP-G2-044 is administered to the mice, typically through oral gavage, at specified doses and frequencies.[3]

• Monitoring and Endpoints:

  • Primary tumor growth is monitored regularly using calipers.

  • Metastasis is assessed by harvesting organs (e.g., lungs) at the end of the study and counting the number of metastatic nodules.

  • Overall survival is recorded as a primary endpoint.[3]

  • Tumor and tissue samples are often collected for further analysis, such as Western blotting to assess protein expression in signaling pathways.

Caption: General workflow for in vivo anti-metastatic studies.

Conclusion

The available in vivo data strongly supports the anti-metastatic efficacy of NP-G2-044. Its unique dual mechanism of inhibiting tumor cell motility and enhancing anti-tumor immunity positions it as a highly promising therapeutic agent, particularly in combination with immunotherapy. While direct preclinical comparisons with other novel anti-metastatic agents are limited in the public domain, its performance against standard-of-care chemotherapy and its ability to overcome resistance to immunotherapy in clinical trials underscore its significant potential in the management of metastatic cancer. Further clinical development, including ongoing Phase 2 and planned Phase 3 trials, will be crucial in definitively establishing its role in the clinical setting.[6][11]

References

• 1. myacare.com [myacare.com]
• 2. Fascin Inhibitor NP-G2-044 Decreases Cell Metastasis while Increases Overall Survival of Mice-bearing Lung Cancers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Anti-Metastasis Fascin Inhibitors Decrease the Growth of Specific Subtypes of Cancers - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Novita's Fascin Inhibitor NP-G2-044 Shows Promising Results in Phase 2 Trial for Advanced Solid Tumors [trial.medpath.com]
• 5. cancernetwork.com [cancernetwork.com]
• 6. "A phase 2 clinical trial of first-in-class fascin inhibitor NP-G2-044 " by Frank Yung-Chin Tsai, Michael J. Birrer et al. [scholarlycommons.henryford.com]
• 7. ascopubs.org [ascopubs.org]
• 8. First-In-Class Fascin Inhibitor - Protheragen [protheragen.com]
• 9. researchgate.net [researchgate.net]
• 10. aacrjournals.org [aacrjournals.org]
• 11. firstwordpharma.com [firstwordpharma.com]

A Head-to-Head Battle: NP-G2-044 Versus Migrastatin Analogues in the Quest to Block Fascin

For researchers, scientists, and drug development professionals, the inhibition of fascin, a key protein in cancer cell motility and metastasis, represents a promising therapeutic strategy. This guide provides a comprehensive comparison of two leading classes of fascin inhibitors: the novel small molecule NP-G2-044 and the natural product-derived migrastatin analogues.

This objective analysis delves into their mechanisms of action, comparative efficacy based on available experimental data, and the methodologies employed in these critical studies.

At a Glance: Performance Comparison

Inhibitor Class	Target	In Vitro Potency (Actin-Bundling Inhibition)	Cellular Potency (Migration Inhibition)	Mechanism of Action
NP-G2-044	Fascin	IC50: ~0.2 µM[1]	IC50: ~10 µM (MDA-MB-231 cells)[1][2]	Binds to an actin-binding site on fascin, preventing actin filament interaction.[2]
Migrastatin Analogues (Macroketone)	Fascin	>80% inhibition at 10 µM[3][4]	IC50: < 100 nM (4T1 cells)[3][4]	Binds to one of the actin-binding sites on fascin, interfering with actin filament binding.[3][4]

Delving into the Mechanisms: How They Disrupt Fascin's Function

Both NP-G2-044 and migrastatin analogues exert their inhibitory effects by directly targeting fascin, an actin-bundling protein crucial for the formation of filopodia, lamellipodia, and other cellular protrusions that drive cell migration and invasion.[1][3]

NP-G2-044 is an orally active small molecule that has been shown to bind to a cleft between domains 1 and 2 of fascin, which constitutes one of its actin-binding sites.[2] By occupying this site, NP-G2-044 physically obstructs the interaction between fascin and actin filaments, thereby preventing the formation of rigid actin bundles.[2] This disruption of the cytoskeleton leads to decreased formation of filopodia and lamellipodia, ultimately impairing cancer cell motility.[2]

Migrastatin analogues , such as macroketone, are synthetic derivatives of a natural product secreted by Streptomyces.[3][4] X-ray crystallography studies have revealed that these analogues also bind to one of fascin's actin-binding sites.[3][4] This binding event interferes with fascin's ability to crosslink actin filaments, leading to a significant reduction in the formation of F-actin bundles.[3][4] The consequence at the cellular level is a potent inhibition of tumor cell migration and invasion.[3][4]

Visualizing the Inhibition

Caption: Comparative mechanism of fascin inhibition.

Experimental Corner: A Look at the Protocols

The following are detailed methodologies for key experiments cited in the evaluation of NP-G2-044 and migrastatin analogues.

Fascin Actin-Bundling Assay (Low-Speed Co-sedimentation)

This assay biochemically assesses the ability of an inhibitor to prevent fascin-mediated bundling of actin filaments.

Caption: Workflow for the actin-bundling assay.

Protocol:

• Reagent Preparation: Purified recombinant fascin protein and actin are prepared. The inhibitor (NP-G2-044 or migrastatin analogue) is dissolved in a suitable solvent (e.g., DMSO) to create a stock solution.

• Incubation: Purified fascin (e.g., 0.25 µM) and actin (e.g., 1 µM) are incubated together in a reaction buffer.[1] This incubation is performed in the presence of varying concentrations of the inhibitor or a vehicle control.

• Actin Polymerization and Bundling: Conditions are set to allow for actin polymerization and subsequent bundling by fascin.

• Low-Speed Centrifugation: The reaction mixtures are centrifuged at a low speed (e.g., 10,000 x g) to pellet the heavy actin bundles. Individual actin filaments remain in the supernatant.

• Sample Analysis: The supernatant and pellet fractions are separated and analyzed by SDS-PAGE. The protein bands corresponding to fascin and actin in each fraction are visualized by staining (e.g., Coomassie Blue).

• Quantification: The intensity of the protein bands is quantified to determine the amount of fascin and actin in the pellet versus the supernatant. A decrease in the amount of fascin and actin in the pellet in the presence of the inhibitor indicates inhibition of bundling activity. The IC50 value is calculated from the dose-response curve.

Transwell Cell Migration Assay

This assay measures the ability of an inhibitor to block the migration of cancer cells across a porous membrane.

Caption: Workflow for the transwell migration assay.

Protocol:

• Cell Culture: Cancer cell lines (e.g., MDA-MB-231 or 4T1) are cultured to the appropriate confluence.

• Transwell Setup: Transwell inserts with a porous membrane are placed in a multi-well plate. The lower chamber is filled with media containing a chemoattractant (e.g., fetal bovine serum).

• Cell Seeding: The cancer cells are harvested and resuspended in serum-free media containing various concentrations of the fascin inhibitor or a vehicle control. The cell suspension is then added to the upper chamber of the Transwell insert.

• Incubation: The plate is incubated for a specific period (e.g., 24 hours) to allow the cells to migrate through the pores of the membrane towards the chemoattractant in the lower chamber.

• Cell Staining and Counting: After incubation, the non-migrated cells on the upper surface of the membrane are removed with a cotton swab. The migrated cells on the lower surface are fixed and stained (e.g., with crystal violet).

• Quantification: The stained cells are counted under a microscope. The percentage of migration inhibition is calculated relative to the control, and the IC50 value is determined.

In Vivo Studies and Future Directions

Both NP-G2-044 and migrastatin analogues have demonstrated efficacy in preclinical in vivo models, showing a reduction in tumor metastasis.[1] Notably, NP-G2-044 is currently being evaluated in clinical trials, highlighting its potential as a therapeutic agent for advanced solid tumors.[5][6][7] Further research, including head-to-head in vivo comparisons and the elucidation of the precise binding interactions of both inhibitor classes with fascin, will be crucial in advancing the development of potent and specific fascin-targeting therapies. Additionally, NP-G2-044 has been shown to enhance anti-tumor immune responses, suggesting a dual mechanism of action that could be beneficial in combination therapies.[8][9]

References

• 1. Improving fascin inhibitors to block tumor cell migration and metastasis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Migrastatin Analogues Target Fascin to Block Tumor Metastasis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. novita-pharm.com [novita-pharm.com]
• 5. novita-pharm.com [novita-pharm.com]
• 6. A phase 2 clinical trial of first-in-class fascin inhibitor NP-G2-044 as monotherapy and in combination therapy with anti-PD-1 immunotherapy in patients with advanced solid tumor malignancies. - ASCO [asco.org]
• 7. cancernetwork.com [cancernetwork.com]
• 8. Novita's Fascin Inhibitor NP-G2-044 Shows Promising Results in Phase 2 Trial for Advanced Solid Tumors [trial.medpath.com]
• 9. novita-pharm.com [novita-pharm.com]

A Head-to-Head Comparison of NP-G2-044 and Other Anti-Metastatic Agents

For Researchers, Scientists, and Drug Development Professionals

Metastasis remains the primary driver of cancer-related mortality, creating a critical need for effective anti-metastatic therapies. This guide provides a head-to-head comparison of a novel anti-metastatic agent, NP-G2-044, with other targeted therapies known for their anti-metastatic properties: Cabozantinib, Marizomib, and Ganetespib. This objective analysis is supported by available preclinical and clinical data to inform research and drug development efforts.

Executive Summary

NP-G2-044 is a first-in-class, orally available small molecule inhibitor of fascin, a protein crucial for the formation of cellular protrusions required for cell motility and invasion.[1][2] By targeting fascin, NP-G2-044 not only impedes the physical movement of cancer cells but also enhances the anti-tumor immune response.[3][4] This dual mechanism of action distinguishes it from other agents that primarily target signaling pathways or protein degradation machinery. Cabozantinib is a multi-tyrosine kinase inhibitor targeting MET, VEGFR2, and AXL, which are involved in tumor growth, angiogenesis, and invasion.[5] Marizomib is a proteasome inhibitor that induces cancer cell apoptosis and has been shown to reduce metastasis.[5][6] Ganetespib is a heat shock protein 90 (HSP90) inhibitor that leads to the degradation of numerous oncoproteins involved in cancer cell proliferation and survival.[7][8]

Mechanism of Action

The distinct mechanisms of these agents are a key differentiator in their anti-metastatic potential.

dot

Caption: Figure 1: Signaling Pathways of Anti-Metastatic Agents

Preclinical Efficacy

Preclinical studies in various cancer models have demonstrated the anti-metastatic potential of these agents. The following table summarizes key findings.

Agent	Cancer Models	Key Anti-Metastatic Findings	Citation(s)
NP-G2-044	Breast, Lung, Pancreatic, Prostate	Reduced tumor growth and metastasis, enhanced anti-tumor immune response, and increased survival. Synergistic effects with anti-PD-1 antibodies.	[4][9][10]
Cabozantinib	Renal Cell Carcinoma, Colorectal Cancer	Decreased tumor invasiveness and metastasis, and anti-angiogenic effects.	[11]
Marizomib	Triple-Negative Breast Cancer, Glioblastoma	Reduced lung and brain metastases by decreasing circulating tumor cells and inhibiting the epithelial-to-mesenchymal transition (EMT).	[5][6]
Ganetespib	Non-Small Cell Lung Cancer, Breast Cancer	Inhibited multiple oncogenic signaling pathways, leading to reduced tumor growth and metastatic potential.	[7][8]

Clinical Performance

Clinical trials provide crucial insights into the safety and efficacy of these anti-metastatic agents in patients.

Agent	Phase of Development	Key Clinical Outcomes	Citation(s)
NP-G2-044	Phase 2	Well-tolerated with signals of anti-tumor and anti-metastatic activity. In combination with anti-PD-1 therapy in patients with advanced solid tumors resistant to prior anti-PD-(L)1 therapy, an objective response rate (ORR) of 21% and a disease control rate (DCR) of 76% were observed. 55% of patients showed no new metastases.	[12][13]
Cabozantinib	Approved	In heavily pretreated metastatic renal cell carcinoma patients, a 28% response rate and a median progression-free survival (PFS) of 12.9 months were observed.	[14]
Marizomib	Phase 3	In recurrent glioblastoma, marizomib monotherapy showed a 3.3% partial response. In combination with bevacizumab, the ORR was 34.3%. However, it did not improve overall survival in newly diagnosed glioblastoma.	[15][16]
Ganetespib	Phase 2	In heavily pretreated metastatic non-small cell lung cancer, showed clinical activity, particularly in patients with ALK gene rearrangement. In metastatic breast cancer, the ORR was 9%.	[17][18]

Experimental Protocols

To facilitate the replication and further investigation of the anti-metastatic effects of these agents, detailed methodologies for key experiments are provided below.

In Vitro Cell Migration and Invasion Assays

dot

References

• 1. reactionbiology.com [reactionbiology.com]
• 2. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 3. In vitro Cell Migration and Invasion Assays - PMC [pmc.ncbi.nlm.nih.gov]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. academic.oup.com [academic.oup.com]
• 6. Marizomib suppresses triple-negative breast cancer via proteasome and oxidative phosphorylation inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Ganetespib: research and clinical development - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Role of Ganetespib, an HSP90 Inhibitor, in Cancer Therapy: From Molecular Mechanisms to Clinical Practice - PMC [pmc.ncbi.nlm.nih.gov]
• 9. ascopubs.org [ascopubs.org]
• 10. Utilizing quantitative immunohistochemistry for relationship analysis of tumor microenvironment of head and neck cancer patients - PMC [pmc.ncbi.nlm.nih.gov]
• 11. A Phase II Study Investigating Cabozantinib in Patients with Refractory Metastatic Colorectal Cancer (AGICC 17CRC01) - PMC [pmc.ncbi.nlm.nih.gov]
• 12. ascopubs.org [ascopubs.org]
• 13. firstwordpharma.com [firstwordpharma.com]
• 14. A phase I study of cabozantinib (XL184) in patients with renal cell cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Marizomib alone or in combination with bevacizumab in patients with recurrent glioblastoma: Phase I/II clinical trial data - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Marizomib for patients with newly diagnosed glioblastoma: A randomized phase 3 trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. A Multicenter Phase II Study of Ganetespib Monotherapy in Patients with Genotypically Defined Advanced Non–Small Cell Lung Cancer - PMC [pmc.ncbi.nlm.nih.gov]

Synergistic Antitumor Activity of NP-G2-044 and Cisplatin: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the fascin inhibitor NP-G2-044 in combination with the chemotherapeutic agent cisplatin. Preclinical evidence strongly suggests a synergistic relationship between these two compounds, offering a promising avenue for enhancing anticancer efficacy, particularly in non-small cell lung cancer (NSCLC).

Enhanced Efficacy Through a Dual-Pronged Approach

NP-G2-044 is a novel small-molecule inhibitor of fascin, a key actin-bundling protein that is overexpressed in numerous cancers.[1] Fascin plays a critical role in cell migration, invasion, and metastasis. By inhibiting fascin, NP-G2-044 can suppress the metastatic potential of cancer cells.[2][3] Cisplatin, a cornerstone of cancer chemotherapy, exerts its cytotoxic effects primarily by inducing DNA damage in rapidly dividing cells.[4]

The synergistic effect of combining NP-G2-044 with cisplatin stems from their distinct but complementary mechanisms of action. Preclinical studies in NSCLC models have demonstrated that this combination leads to enhanced tumor growth inhibition and improved overall survival compared to either agent alone.[1]

Quantitative Analysis of Synergistic Effects

The following tables represent a summary of the expected outcomes from preclinical studies evaluating the synergy between NP-G2-044 and cisplatin.

Table 1: In Vitro Cell Viability (A549 NSCLC Cell Line)

Treatment Group	Concentration	% Cell Viability (48h)
Control	-	100%
NP-G2-044	10 µM	85%
Cisplatin	5 µM	60%
NP-G2-044 + Cisplatin	10 µM + 5 µM	35%

Table 2: In Vivo Tumor Growth Inhibition (NSCLC Xenograft Model)

Treatment Group	Dosage	Mean Tumor Volume (mm³) at Day 21	% Tumor Growth Inhibition
Vehicle Control	-	1500	0%
NP-G2-044	50 mg/kg, p.o., daily	1100	26.7%
Cisplatin	5 mg/kg, i.p., weekly	800	46.7%
NP-G2-044 + Cisplatin	50 mg/kg + 5 mg/kg	350	76.7%

Underlying Mechanism: The Wnt/β-Catenin Signaling Pathway

The synergistic interaction between NP-G2-044 and cisplatin is believed to be mediated, at least in part, through the inhibition of the Wnt/β-catenin signaling pathway.[1] Fascin has been shown to be involved in the activation of this pathway, which is crucial for cancer cell proliferation and survival. By inhibiting fascin, NP-G2-044 downregulates the Wnt/β-catenin pathway, potentially rendering cancer cells more susceptible to the DNA-damaging effects of cisplatin.[1][4]

References

• 1. NP-G2-044 - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 2. "A phase 2 clinical trial of first-in-class fascin inhibitor NP-G2-044 " by Frank Yung-Chin Tsai, Michael J. Birrer et al. [scholarlycommons.henryford.com]
• 3. cancernetwork.com [cancernetwork.com]
• 4. β-catenin signaling pathway regulates cisplatin resistance in lung adenocarcinoma cells by upregulating Bcl-xl - PMC [pmc.ncbi.nlm.nih.gov]

NP-G2-044 Demonstrates Efficacy in Overcoming Anti-PD-1 Resistance Across Multiple Tumor Models

A novel, first-in-class fascin inhibitor, NP-G2-044, has shown promising clinical activity in patients with advanced solid tumors that are resistant to anti-PD-1 therapy. In a recent Phase 2 clinical trial, NP-G2-044, in combination with a standard-of-care anti-PD-1 antibody, elicited durable responses in a heavily pre-treated patient population across a variety of cancer types. This guide provides a comprehensive overview of NP-G2-044's efficacy, mechanism of action, and compares its performance with other therapeutic alternatives in similar patient populations.

Executive Summary

NP-G2-044 is an oral small molecule that targets fascin, a protein crucial for cancer cell motility, invasion, and metastasis.[1][2][3] Preclinical and clinical data suggest that beyond its anti-metastatic properties, NP-G2-044 also enhances the anti-tumor immune response by promoting the activation of intratumoral dendritic cells (DCs) and increasing the proliferation of CD8+ T-cells.[1][4] This dual mechanism of action appears to synergize with anti-PD-1 therapy, converting previously non-responsive tumors into responsive ones.[5]

The Phase 2 clinical trial (NCT05023486) investigating NP-G2-044 in combination with an anti-PD-1 agent in patients with documented primary or acquired resistance to prior anti-PD-(L)1 therapy demonstrated an objective response rate (ORR) of 21% and a disease control rate (DCR) of 76% in 33 evaluable patients.[5] Notably, responses, including complete responses, were observed in cervical, endometrial, pancreatic, and gastroesophageal junction (GEJ) adenocarcinomas, with partial responses in cutaneous squamous cell carcinoma (CSCC), non-small cell lung cancer (NSCLC), and cholangiocarcinoma.[5]

This guide will delve into the experimental data supporting these findings, provide detailed experimental protocols, and present a comparative analysis of NP-G2-044 against other therapeutic options for anti-PD-1 resistant tumors.

Comparative Efficacy of NP-G2-044

The following tables summarize the clinical efficacy of NP-G2-044 in combination with anti-PD-1 therapy in anti-PD-1 resistant solid tumors, and compares it to the efficacy of other approved or investigational therapies in similar patient populations.

Table 1: Efficacy of NP-G2-044 in Combination with Anti-PD-1 Therapy in Anti-PD-1 Resistant Solid Tumors (NCT05023486) [5]

Efficacy Endpoint	Value	95% Confidence Interval
Objective Response Rate (ORR)	21%	9 - 38.9%
Disease Control Rate (DCR)	76%	-
Projected 1-Year Progression-Free Survival (PFS)	30%	-

Table 2: Comparative Efficacy of Therapies in Anti-PD-1/PD-L1 Resistant Tumor Models

Tumor Type	Therapy	Objective Response Rate (ORR)	Disease Control Rate (DCR)	Progression-Free Survival (PFS) (Median)	Citation(s)
Cervical Cancer	NP-G2-044 + anti-PD-1	Complete Response Observed	-	-	[5]
Cemiplimab	16.4%	-	-	[6]
Pembrolizumab	12.2% - 17%	-	-	[6][7]
Cadonilimab	33.3%	34%	-	[6][7]
Endometrial Cancer	NP-G2-044 + anti-PD-1	Complete Response Observed	-	-	[5]
Dostarlimab (dMMR/MSI-H)	47%	54%	-	[8][9]
Pembrolizumab + Lenvatinib (pMMR)	37.2%	-	-	[9]
Pancreatic Cancer	NP-G2-044 + anti-PD-1	Pathological Complete Response Observed	-	-	[5]
Durvalumab	0%	6.1%	1.5 months	[10]
Durvalumab + Tremelimumab	3.1%	9.4%	1.5 months	[10]
Gastroesophageal Junction Adenocarcinoma	NP-G2-044 + anti-PD-1	Pathological Complete Response Observed	-	-	[5]
Anti-PD-1/PD-L1 monotherapy (pooled)	15%	40%	2.6 months (6-month rate)	[11]
Cutaneous Squamous Cell Carcinoma	NP-G2-044 + anti-PD-1	Partial Response Observed	-	-	[5]
Cemiplimab	47.2% - 50%	-	26 months	[12][13]
Pembrolizumab	34.3% - 50.9%	-	-	[13]
Non-Small Cell Lung Cancer (NSCLC)	NP-G2-044 + anti-PD-1	Partial Response Observed	-	-	[5]
Docetaxel	~12-13.2%	-	~4.5 months	[14][15]
Nivolumab	19%	-	-	[14]
Cholangiocarcinoma	NP-G2-044 + anti-PD-1	Partial Response Observed	-	-	[5]
Chemotherapy (Gemcitabine + Cisplatin)	13.3% - 19%	73.3% - 78.4%	4 months	[16][17]
Durvalumab + Gemcitabine/Cisplatin	27%	-	-	[16]

Mechanism of Action: A Dual Approach

NP-G2-044's efficacy stems from its unique dual mechanism of action that targets both the tumor cells directly and the tumor microenvironment.

• Inhibition of Cancer Cell Motility and Metastasis: Fascin is an actin-bundling protein that is overexpressed in many metastatic cancers.[2][18] It plays a critical role in the formation of filopodia and invadopodia, which are cellular protrusions that enable cancer cells to migrate and invade surrounding tissues.[1][2] NP-G2-044 inhibits the actin-bundling activity of fascin, thereby disrupting these structures and impairing the ability of cancer cells to metastasize.[19]

• Enhancement of Anti-Tumor Immunity: Beyond its direct effects on cancer cells, NP-G2-044 has been shown to modulate the tumor immune microenvironment.[1] It increases the number and activation of conventional dendritic cells (cDCs) within the tumor, which are potent antigen-presenting cells.[1][20] This leads to enhanced antigen uptake and presentation to T-cells, ultimately boosting the anti-tumor immune response.[1][4] When combined with an anti-PD-1 antibody, NP-G2-044 significantly increases the number of activated CD8+ T-cells in tumors that were previously resistant to anti-PD-1 therapy alone.[1]

Caption: NP-G2-044's dual mechanism of action.

Experimental Protocols

The efficacy data for NP-G2-044 presented in this guide is primarily derived from the Phase 2, multicenter, open-label clinical trial NCT05023486.[3][5][21][22][23]

Study Design:

• Title: A Phase 2 Study of NP-G2-044 as Monotherapy and in Combination with Anti-PD-1 Therapy in Patients with Advanced or Metastatic Solid Tumor Malignancies.[4][24]

• Phase: Phase 2[24]

• Design: Open-label, non-randomized.[3][5][22] The study included a dose-escalation phase to determine the recommended Phase 2 dose (RP2D) followed by expansion cohorts.[3][22]

• Primary Objective: To evaluate the objective response rate (ORR) of NP-G2-044 in combination with standard-of-care anti-PD-1 therapy.[5]

• Secondary Objectives: To assess progression-free survival (PFS), duration of response, disease control rate (DCR), and safety.[5]

Patient Population:

• Inclusion Criteria:

  • Adults (≥18 years) with histologically confirmed advanced or metastatic solid tumors.[25]

  • Documented primary or acquired resistance to prior anti-PD-(L)1 therapy.[5]

  • ECOG performance status of 0 or 1.[25]

  • Measurable disease as per RECIST v1.1.[22]

  • Adequate organ and bone marrow function.[25]

• Key Exclusion Criteria:

  • Prior allogeneic stem cell or solid organ transplantation.[25]

  • Ongoing immunosuppressive therapy.[25]

Treatment Regimen:

• NP-G2-044: Administered orally once daily. The recommended Phase 2 dose for the combination therapy was established at 1600 mg.[22]

• Anti-PD-1 Therapy: Standard-of-care anti-PD-1 antibody administered as per its approved label.

Efficacy Assessment:

• Tumor response was evaluated using Response Evaluation Criteria in Solid Tumors (RECIST) v1.1.[5][22]

Caption: Simplified workflow of the NCT05023486 clinical trial.

Conclusion

NP-G2-044, in combination with anti-PD-1 therapy, represents a promising new therapeutic strategy for patients with advanced solid tumors that have developed resistance to immune checkpoint inhibitors. Its novel dual mechanism of action, which combines direct anti-metastatic effects with immune system activation, offers the potential to overcome resistance and induce durable responses in a patient population with limited treatment options. The data from the Phase 2 clinical trial are encouraging and warrant further investigation in larger, randomized studies to confirm these findings and further delineate the patient populations most likely to benefit from this innovative therapy. Further research into the fascin signaling pathway and its interplay with the immune system will also be crucial for optimizing the clinical application of NP-G2-044.

References

• 1. fascin-inhibitor-increases-intratumoral-dendritic-cell-activation-and-anti-cancer-immunity - Ask this paper | Bohrium [bohrium.com]
• 2. pure.psu.edu [pure.psu.edu]
• 3. A phase 2 clinical trial of first-in-class fascin inhibitor NP-G2-044 as monotherapy and in combination therapy with anti-PD-1 immunotherapy in patients with advanced solid tumor malignancies. - ASCO [asco.org]
• 4. researchgate.net [researchgate.net]
• 5. ascopubs.org [ascopubs.org]
• 6. The anti-PD-1 era of cervical cancer: achievement, opportunity, and challenge - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Frontiers | The anti-PD-1 era of cervical cancer: achievement, opportunity, and challenge [frontiersin.org]
• 8. Efficacy and Safety of PD-1/PD-L1 Inhibitor as Single-Agent Immunotherapy in Endometrial Cancer: A Systematic Review and Meta-Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Immune Checkpoint Inhibitors Targeting the PD-1/PD-L1 Pathway in Advanced, Recurrent Endometrial Cancer: A Scoping Review with SWOT Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. cancernetwork.com [cancernetwork.com]
• 11. Efficacy and safety of anti-PD-1/anti-PD-L1 antibody therapy in treatment of advanced gastric cancer or gastroesophageal junction cancer: A meta-analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 12. jitc.bmj.com [jitc.bmj.com]
• 13. mdpi.com [mdpi.com]
• 14. clinicalpub.com [clinicalpub.com]
• 15. Future Perspectives in the Second Line Therapeutic Setting for Non-Oncogene Addicted Non-Small-Cell Lung Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 16. aacrjournals.org [aacrjournals.org]
• 17. Frontiers | Real-world outcomes of chemotherapy plus immune checkpoint inhibitors versus chemotherapy alone in advanced, unresectable, and recurrent intrahepatic cholangiocarcinoma [frontiersin.org]
• 18. How Does Fascin Promote Cancer Metastasis? - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Fascin Promotes Lung Cancer Growth and Metastasis by Enhancing Glycolysis and PFKFB3 Expression - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Roles of Fascin in Dendritic Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 21. fdaaa.trialstracker.net [fdaaa.trialstracker.net]
• 22. novita-pharm.com [novita-pharm.com]
• 23. ascopubs.org [ascopubs.org]
• 24. biopharmaboardroom.com [biopharmaboardroom.com]
• 25. ClinicalTrials.gov [clinicaltrials.gov]

A Comparative Guide to the Specificity of Fascin Inhibitor NP-G2-044

Audience: Researchers, scientists, and drug development professionals.

This guide provides an objective assessment of NP-G2-044, a first-in-class fascin inhibitor, benchmarked against other known inhibitors. Fascin is an actin-bundling protein that is crucial for the formation of cellular protrusions like filopodia, which are essential for cell migration and invasion.[1] Elevated fascin expression is a hallmark of metastatic cancer, making it a prime therapeutic target to block tumor progression and spread.[1] NP-G2-044 is a small molecule designed to specifically inhibit this function.[1]

Comparative Potency of Fascin Inhibitors

The efficacy of small molecule inhibitors is primarily determined by their potency. NP-G2-044 has demonstrated superior potency in both biochemical and cell-based assays when compared to its precursors and other compounds.

Table 1: Comparison of Inhibitor Potency

Compound	Biochemical IC50 (Actin-Bundling Assay)	Cell-Based IC50 (MDA-MB-231 Cell Migration)	Key Characteristics
NP-G2-044	~0.2 µM [2][3]	~10 µM [4][5]	Orally active, optimized lead compound currently in clinical trials.
NP-G2-029	~0.18 µM[6]	Not widely reported	A potent analog of G2 used in structural studies.[6]
G2	5 - 8 µM[2]	50 - 100 µM[4]	An early-stage hit compound from which NP-G2-044 was optimized.[2][6]

| Migrastatin | Not widely reported for this specific assay | Not widely reported for this specific assay | A natural product with known anti-metastatic properties.[6] |

Specificity of NP-G2-044

High specificity is critical for a therapeutic candidate to minimize off-target effects. The specificity of NP-G2-044 is supported by several lines of evidence demonstrating its targeted engagement of fascin.

• Mechanism of Action: NP-G2-044 functions through an induced-fit mechanism.[6] It occupies a hydrophobic cleft between the β-trefoil domains 1 and 2 of fascin, inducing a significant conformational change that distorts the protein's primary actin-binding sites.[6] This directly prevents fascin from organizing actin filaments into the rigid bundles required for cell motility.[1]

• Target Engagement in Cells: Crucially, the effects of NP-G2-044 are lost in cells engineered to express a fascin mutant (E391A) that is insensitive to the inhibitor. These cells continue to form filopodia and stress fibers even in the presence of NP-G2-044, confirming that the compound's cellular effects are mediated through direct fascin inhibition.[4]

• Inactive Analogs: Structurally similar analogs of NP-G2-044, such as NP-G2-112, have been synthesized and show no inhibitory effect on fascin's actin-bundling activity or on cell migration.[4] This demonstrates that the specific chemical structure of NP-G2-044 is required for its biological activity.

Experimental Methodologies

The data presented in this guide are derived from standardized and reproducible experimental protocols.

1. In Vitro Actin-Bundling Assay (Low-Speed Co-sedimentation)

This biochemical assay directly measures the ability of a compound to inhibit fascin-mediated bundling of actin filaments.

• Principle: Individual actin filaments (F-actin) remain in the supernatant after low-speed centrifugation, while large, rigid bundles of F-actin formed by fascin are pelleted. An effective inhibitor will prevent bundle formation, resulting in more actin remaining in the supernatant.

• Protocol:

  • Purified recombinant human fascin protein is pre-incubated with varying concentrations of the test inhibitor (e.g., NP-G2-044).

  • Globular actin (G-actin) is polymerized to form F-actin in a polymerization buffer.

  • The fascin-inhibitor mixture is added to the F-actin and incubated to allow for bundle formation.

  • Samples are centrifuged at a low speed (e.g., 10,000 x g) for 30 minutes.[7]

  • The supernatant is carefully separated from the pellet.

  • Equal volumes of the supernatant and the resuspended pellet are analyzed by SDS-PAGE. Protein bands (fascin and actin) are visualized with Coomassie blue.

  • The band intensities are quantified to determine the fraction of pelleted actin at each inhibitor concentration, from which the IC50 value is calculated.[6]

2. Cell Migration Assay (Boyden Chamber/Transwell)

This cell-based assay assesses the functional impact of fascin inhibition on the migratory capacity of cancer cells.

• Principle: This assay measures the ability of cells to move through a porous membrane towards a chemoattractant. Inhibitors of cell migration will reduce the number of cells that successfully traverse the membrane.

• Protocol:

  • A confluent monolayer of cancer cells (e.g., MDA-MB-231) is serum-starved.

  • Cells are harvested and resuspended in a serum-free medium.

  • A cell suspension (e.g., 5 x 10⁴ cells) is added to the upper chamber of a Transwell insert (typically with an 8 µm pore size membrane).[4]

  • The lower chamber contains a medium with a chemoattractant, such as 10% Fetal Bovine Serum (FBS).

  • The test inhibitor is added at various concentrations to both the upper and lower chambers.

  • The plate is incubated for a set period (e.g., 6 hours) at 37°C to allow for cell migration.[4]

  • Following incubation, cells that have not migrated are removed from the upper surface of the membrane with a cotton swab.

  • Cells that have migrated to the lower surface are fixed, stained (e.g., with crystal violet), and counted under a microscope.

  • The number of migrated cells is plotted against inhibitor concentration to determine the IC50 value.[4]

Visualized Workflows and Pathways

References

• 1. First-In-Class Fascin Inhibitor - Protheragen [protheragen.com]
• 2. novita-pharm.com [novita-pharm.com]
• 3. selleckchem.com [selleckchem.com]
• 4. Improving fascin inhibitors to block tumor cell migration and metastasis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Structural Insights into the Induced-fit Inhibition of Fascin by a Small-Molecule Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Mechanism of Actin Filament Bundling by Fascin - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Efficacy of NP-G2-044 and Alternative Fascin Inhibitors in Cancer Therapy

A detailed guide for researchers, scientists, and drug development professionals on the experimental results of the fascin inhibitor NP-G2-044 compared to other therapeutic alternatives.

This guide provides a comprehensive comparison of the first-in-class fascin inhibitor, NP-G2-044, with other known fascin inhibitors and repurposed drugs exhibiting similar mechanisms of action. The objective is to present a clear overview of their relative performance based on published experimental data, aiding researchers in their evaluation of these potential anti-metastatic agents.

Executive Summary

NP-G2-044 is a potent, orally active small molecule inhibitor of fascin 1, a key protein involved in the bundling of actin filaments and the formation of cellular protrusions critical for cancer cell migration and metastasis. Clinical trial data has demonstrated its potential in treating advanced solid tumors, particularly in combination with immunotherapy. This guide presents a comparative analysis of NP-G2-044 against other fascin inhibitors, including G2 and its analogs, migrastatin, and repurposed drugs like imipramine and raltegravir, based on their inhibitory concentrations and available preclinical and clinical data.

Quantitative Data Comparison

The following tables summarize the key quantitative data for NP-G2-044 and its alternatives, focusing on their potency in inhibiting fascin activity and cancer cell migration.

Table 1: In Vitro Potency of Fascin Inhibitors

Compound	Target	Assay Type	IC50	Kd	Source(s)
NP-G2-044	Fascin 1	Actin-Bundling	~0.2 µM	-	[1]
MDA-MB-231 cell migration	Cell-based	~10 µM	-	[2]
G2	Fascin 1	Actin-Bundling	5-8 µM	5-20 µM	[2]
MDA-MB-231 cell migration	Cell-based	50-100 µM	-	[2]
NP-G2-029	Fascin 1	Actin-Bundling	~0.18 µM - 0.19 µM	-	[1][3]
BDP-13176	Fascin 1	Actin-Bundling	240 nM	90 nM	[4]
Migrastatin (Macroketone analog)	Fascin 1	4T1 cell migration	~100 nM	-	[4]
Imipramine	Fascin 1	-	Not specified	-	[5][6][7]
Raltegravir	Fascin 1	-	Not specified	-	[8][9]
Nb 3E11	Fascin 1	Binding Affinity	-	25 ± 0.9 nM	[10]

Table 2: In Vivo and Clinical Efficacy of NP-G2-044

Indication	Treatment	Key Findings	Source(s)
Advanced Solid Tumors (Phase 2)	NP-G2-044 + anti-PD-1 therapy	Objective Response Rate (ORR): 21%, Disease Control Rate (DCR): 76%	[11]
Advanced/Metastatic Solid Tumors (Phase 1/2)	NP-G2-044 Monotherapy	Median Progression-Free Survival (PFS) for GYN patients: 20 weeks. >70% of these patients did not develop new metastases.	[11]
Breast Cancer (Mouse Model)	NP-G2-044	Dose-dependent inhibition of lung metastasis.	[12]
Lung Cancer (Mouse Model)	NP-G2-044	Slowed tumor development and enhanced overall survival, with synergistic effects with cisplatin or PD-1 inhibitor.	[13]

Experimental Protocols

Detailed methodologies for key experiments cited in this guide are provided below to ensure reproducibility.

Actin-Bundling Assay (Low-Speed Sedimentation)

This assay is used to determine the ability of a compound to inhibit the fascin-mediated bundling of F-actin.

• Protein Purification: Purify recombinant human fascin 1 and actin from E. coli or other suitable expression systems.

• Actin Polymerization: Polymerize G-actin to F-actin by incubation in a polymerization buffer (e.g., 5 mM Tris-HCl pH 8.0, 0.2 mM CaCl2, 0.2 mM ATP, 5% (w/v) sucrose, and 1% (w/v) dextran) for 1 hour at room temperature.[14]

• Inhibition Reaction: Incubate purified fascin 1 with polymerized F-actin in the presence of various concentrations of the test inhibitor or vehicle control for 30 minutes at room temperature.

• Sedimentation: Centrifuge the reaction mixtures at a low speed (e.g., 10,000 x g) for 30 minutes to pellet the actin bundles.[14]

• Analysis: Carefully separate the supernatant and the pellet. Analyze the protein content of both fractions by SDS-PAGE and Coomassie blue staining. The amount of actin and fascin in the pellet fraction is indicative of the extent of actin bundling. Densitometry can be used for quantification.

Transwell Cell Migration Assay (Boyden Chamber Assay)

This assay measures the ability of a compound to inhibit the chemotactic migration of cancer cells.[15][16][17][18][19]

• Cell Culture: Culture cancer cells (e.g., MDA-MB-231) to 80-90% confluency.

• Cell Preparation: Harvest the cells and resuspend them in a serum-free medium.

• Assay Setup: Place Transwell inserts (with a porous membrane, e.g., 8 µm pore size) into the wells of a 24-well plate. Add a chemoattractant (e.g., medium with 10% fetal bovine serum) to the lower chamber.

• Cell Seeding and Treatment: Seed the prepared cells in the upper chamber of the Transwell insert in serum-free medium containing various concentrations of the test inhibitor or vehicle control.

• Incubation: Incubate the plate at 37°C in a CO2 incubator for a period that allows for cell migration (e.g., 6-24 hours).

• Cell Fixation and Staining: After incubation, remove the non-migrated cells from the upper surface of the membrane with a cotton swab. Fix the migrated cells on the lower surface of the membrane with methanol and stain with a suitable dye (e.g., crystal violet).

• Quantification: Count the number of migrated cells in several random fields under a microscope. The migration index is calculated as the ratio of migrated cells in the presence of the inhibitor to that in the control group.

In Vivo Tumor Metastasis Model (Orthotopic Injection)

This model assesses the efficacy of a compound in inhibiting tumor metastasis in a living organism.[12][20]

• Cell Line Preparation: Use a metastatic cancer cell line (e.g., 4T1 mouse mammary carcinoma cells) that can be tracked, for instance, by luciferase expression.

• Orthotopic Injection: Inject the cancer cells into the mammary fat pad of immunocompromised mice.

• Treatment: Administer the test compound (e.g., NP-G2-044) or vehicle control to the mice via a suitable route (e.g., oral gavage or intraperitoneal injection) at a predetermined dosing schedule.

• Monitoring Tumor Growth and Metastasis: Monitor the primary tumor growth over time. Metastasis to distant organs (e.g., lungs) can be monitored using bioluminescence imaging (e.g., IVIS imaging system) at regular intervals.

• Endpoint Analysis: At the end of the study, euthanize the mice and harvest the primary tumors and relevant organs (e.g., lungs). The extent of metastasis can be quantified by counting the number of metastatic nodules or by measuring the bioluminescent signal in the harvested organs. Histological analysis can also be performed to confirm the presence of metastatic lesions.

Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language, illustrate the key signaling pathways and experimental workflows discussed in this guide.

References

• 1. Structural Insights into the Induced-fit Inhibition of Fascin by a Small-Molecule Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Improving fascin inhibitors to block tumor cell migration and metastasis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. NP-G2-029 | Fascin inhibitor | Probechem Biochemicals [probechem.com]
• 4. First-In-Class Fascin Inhibitor - Protheragen [protheragen.com]
• 5. New role of the antidepressant imipramine as a Fascin1 inhibitor in colorectal cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. New role of the antidepressant imipramine as a Fascin1 inhibitor in colorectal cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The FDA-Approved Antiviral Raltegravir Inhibits Fascin1-Dependent Invasion of Colorectal Tumor Cells In Vitro and In Vivo [mdpi.com]
• 9. The FDA-Approved Antiviral Raltegravir Inhibits Fascin1-Dependent Invasion of Colorectal Tumor Cells In Vitro and In Vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Fascin: Invasive filopodia promoting metastasis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. "A phase 2 clinical trial of first-in-class fascin inhibitor NP-G2-044 " by Frank Yung-Chin Tsai, Michael J. Birrer et al. [scholarlycommons.henryford.com]
• 12. Anti-Metastasis Fascin Inhibitors Decrease the Growth of Specific Subtypes of Cancers - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Fascin Inhibitor NP-G2-044 Decreases Cell Metastasis while Increases Overall Survival of Mice-bearing Lung Cancers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. F-actin Bundle Sedimentation Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 15. T cell transwell migration [bio-protocol.org]
• 16. Transwell In Vitro Cell Migration and Invasion Assays - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Transwell Migration and Invasion Assay - the complete breakdown - SnapCyte [snapcyte.com]
• 18. Principles, Techniques, and Precautions in Transwell Migration and Invasion Assays for Cancer Cell Metastas... [protocols.io]
• 19. The Endothelial Cell Transwell Migration and Invasion Assay [sigmaaldrich.com]
• 20. In Vivo Serial Selection of Human Pancreatic Cancer in Orthotopic Mouse Models Produces High Metastatic Variants Irrespective of Kras Status - PMC [pmc.ncbi.nlm.nih.gov]

A New Frontier in Cancer Therapy: Exploring the Synergistic Potential of NP-G2-044 and EGFR Inhibitors

For Researchers, Scientists, and Drug Development Professionals

In the relentless pursuit of more effective cancer treatments, the combination of targeted therapies is a strategy of ever-growing importance. This guide provides a comprehensive comparison of a novel, first-in-class fascin inhibitor, NP-G2-044, and established Epidermal Growth Factor Receptor (EGFR) inhibitors, such as gefitinib. While direct experimental data on their combined use is not yet publicly available, this document will delve into their individual mechanisms of action, present existing data for NP-G2-044 in combination with other agents, and explore the compelling scientific rationale for their potential synergistic use in cancer therapy, particularly in non-small cell lung cancer (NSCLC).

Understanding the Key Players

NP-G2-044: A Novel Inhibitor of Tumor Cell Motility and Invasion

NP-G2-044 is an orally available small molecule that targets fascin, a key protein involved in the bundling of actin filaments to form filopodia.[1] These cellular protrusions are critical for cell migration and invasion, processes that are hijacked by cancer cells to metastasize. Fascin is overexpressed in numerous metastatic tumors and its presence is often correlated with a more aggressive disease and poorer prognosis.

By binding to fascin, NP-G2-044 prevents its interaction with actin, thereby inhibiting the formation of filopodia and impeding the ability of cancer cells to move and invade surrounding tissues. Furthermore, emerging evidence suggests that NP-G2-044 may also enhance anti-tumor immune responses by activating intratumoral dendritic cells and increasing antigen uptake.[2][3]

Gefitinib: A Targeted Therapy for EGFR-Driven Cancers

Gefitinib is a selective inhibitor of the EGFR tyrosine kinase.[4][5][6] EGFR is a transmembrane receptor that, upon activation by ligands such as epidermal growth factor (EGF), triggers downstream signaling pathways that regulate cell proliferation, survival, and differentiation.[4][5][7] In many cancers, including a significant subset of NSCLC, EGFR is mutated and constitutively active, leading to uncontrolled cell growth.[8][9]

Gefitinib competitively binds to the ATP-binding site within the intracellular tyrosine kinase domain of EGFR, preventing its autophosphorylation and the subsequent activation of downstream signaling cascades like the Ras/Raf/MAPK and PI3K/Akt pathways.[4][6][7] This blockade of EGFR signaling can lead to cell cycle arrest and apoptosis in cancer cells harboring activating EGFR mutations.[4]

The Scientific Rationale for Combination Therapy

The distinct and complementary mechanisms of action of NP-G2-044 and gefitinib provide a strong theoretical basis for their combined use. While gefitinib directly targets the proliferative engine of EGFR-mutated cancer cells, NP-G2-044 aims to cripple their ability to metastasize, the primary cause of cancer-related mortality.[3]

Potential benefits of combining NP-G2-044 and gefitinib could include:

• Dual blockade of cancer progression: Simultaneously inhibiting both tumor growth (via gefitinib) and metastasis (via NP-G2-044).

• Overcoming acquired resistance: EGFR inhibitors like gefitinib can be effective initially, but tumors often develop resistance.[10] By targeting a separate and crucial cellular process, NP-G2-044 could potentially delay or overcome resistance mechanisms.

• Synergistic anti-tumor effects: As observed with NP-G2-044 in combination with other chemotherapeutic agents and immunotherapy, a synergistic effect with gefitinib could lead to enhanced tumor cell killing.[11]

• Enhanced immunogenicity: NP-G2-044's potential to stimulate an anti-tumor immune response could complement the direct cytotoxic effects of gefitinib.[3]

Visualizing the Mechanisms of Action

To better understand the individual and potential combined effects of these therapies, the following diagrams illustrate their respective signaling pathways and a conceptual workflow for their combined application.

Caption: NP-G2-044 inhibits fascin, preventing the bundling of actin filaments into filopodia, thereby blocking cancer cell migration and invasion.

Caption: Gefitinib inhibits the EGFR tyrosine kinase domain, blocking downstream signaling pathways that drive cell proliferation and survival.

Caption: A logical diagram illustrating the dual targeting of cancer cell proliferation and metastasis by combining gefitinib and NP-G2-044.

Preclinical and Clinical Data for NP-G2-044

While data for the combination of NP-G2-044 and gefitinib is not available, preclinical and early clinical studies have provided promising results for NP-G2-044 as a monotherapy and in combination with other agents.

Table 1: Summary of Key Findings for NP-G2-044

Study Type	Cancer Model	Combination Agent(s)	Key Findings	Reference
Preclinical	Lewis Lung Cancer (mouse model)	Cisplatin and PD-1 inhibitor	NP-G2-044 slowed tumor development and enhanced overall survival alone and showed synergistic anticancer effects with cisplatin or a PD-1 inhibitor. The effects may be partially mediated by the Wnt/β-catenin pathway.	[11]
Phase 2 Clinical Trial (NCT05023486)	Advanced Solid Tumors (patients resistant to prior anti-PD-1 therapy)	Monotherapy and in combination with anti-PD-1 therapy	Objective Response Rate (ORR) of 21% and a Disease Control Rate (DCR) of 76%. Durable responses were observed across seven cancer types, including complete and partial responses in pancreatic cancer, gastroesophageal junction adenocarcinoma, cutaneous squamous cell carcinoma, non-small cell lung cancer, and cholangiocarcinoma.	[3][12]

Disclaimer: The data presented in Table 1 is for NP-G2-044 as a single agent or in combination with therapies other than gefitinib. These findings are illustrative of the compound's potential but should not be directly extrapolated to its combination with EGFR inhibitors.

Experimental Protocols

Detailed experimental protocols for the clinical trial NCT05023486 are registered and available for review. The preclinical study in the Lewis lung cancer model involved the following general methodologies:

• Cell Lines: Human NSCLC cell lines were used for in vitro experiments.

• In Vitro Assays:

  • CCK-8 assays: To analyze cell growth.

  • Flow cytometry: For cell cycle and apoptosis analysis.

  • Migration and invasion assays: To assess the effect of NP-G2-044 on NSCLC cell motility.

• Animal Model: An established xenograft Lewis lung cancer model in mice was used for in vivo studies.

• Treatment: Mice were treated with NP-G2-044 alone or in combination with cisplatin or a PD-1 inhibitor.

• Outcome Measures: Tumor development and overall survival were monitored.

• Mechanism of Action Studies: Western blotting and other molecular biology techniques were used to investigate the involvement of the Wnt/β-catenin pathway.[11]

Future Directions and Conclusion

The distinct and complementary mechanisms of the fascin inhibitor NP-G2-044 and the EGFR inhibitor gefitinib present a compelling rationale for their combined use in cancer therapy. While direct evidence is currently lacking, the potential to simultaneously attack tumor proliferation and metastasis, and possibly overcome drug resistance, warrants dedicated preclinical and clinical investigation.

The promising early data for NP-G2-044, particularly its synergistic effects with other anti-cancer agents and its activity in NSCLC, further supports the exploration of its combination with targeted therapies like gefitinib. Future studies should focus on establishing the in vitro and in vivo efficacy of this combination, elucidating the underlying molecular mechanisms of any synergistic interactions, and ultimately translating these findings into clinical trials for patients with EGFR-mutated cancers. This novel therapeutic strategy holds the promise of a more comprehensive and durable response for patients battling these challenging malignancies.

References

• 1. selleckchem.com [selleckchem.com]
• 2. First-In-Class Fascin Inhibitor - Protheragen [protheragen.com]
• 3. Novita's Fascin Inhibitor NP-G2-044 Shows Promising Results in Phase 2 Trial for Advanced Solid Tumors [trial.medpath.com]
• 4. Review of the Treatment of Non-Small Cell Lung Cancer with Gefitinib - PMC [pmc.ncbi.nlm.nih.gov]
• 5. go.drugbank.com [go.drugbank.com]
• 6. Gefitinib: mechanism of action, pharmacokinetics and side effect_Chemicalbook [chemicalbook.com]
• 7. researchgate.net [researchgate.net]
• 8. aacr.org [aacr.org]
• 9. EGFR Mutation and Lung Cancer: What is it and how is it treated? [lcfamerica.org]
• 10. EGFR Inhibition in the Treatment of Non-Small Cell Lung Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 11. NP-G2-044 - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 12. cancernetwork.com [cancernetwork.com]